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Core Science & Biosynthesis

Foundational

3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole: Chemical Properties & Synthetic Utility

The following technical guide details the chemical properties, synthesis, and applications of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a critical intermediate in the design of bioactive heterocyclic scaffolds. Execu...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical properties, synthesis, and applications of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a critical intermediate in the design of bioactive heterocyclic scaffolds.

Executive Summary

3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole (C₆H₈Cl₂N₂) is a specialized halogenated heterocycle primarily utilized as a "masked" formyl equivalent in organic synthesis. Its gem-dichloromethyl moiety serves as a robust precursor to the corresponding aldehyde, 1,5-dimethyl-1H-pyrazole-3-carbaldehyde , a key pharmacophore in the development of kinase inhibitors (e.g., Janus kinase, PDE1) and agrochemicals. Unlike its aldehyde counterpart, the dichloromethyl derivative offers enhanced stability under specific acidic conditions and unique reactivity for nucleophilic substitution, making it a valuable tool for late-stage functionalization of pyrazole cores.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

This molecule features a pyrazole ring substituted with methyl groups at the N1 and C5 positions, and a reactive dichloromethyl group at C3. The specific regiochemistry (1,5-dimethyl vs. 1,3-dimethyl) significantly influences its steric and electronic properties.

Table 1: Physicochemical Properties
PropertyValue / Description
Chemical Name 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole
Molecular Formula C₆H₈Cl₂N₂
Molecular Weight 179.05 g/mol
CAS Number Not widely indexed; often generated in situ from aldehyde precursor (CAS 112946-13-9)
Appearance Colorless to pale yellow oil or low-melting solid (estimated)
Solubility Soluble in DCM, CHCl₃, THF, EtOAc; limited solubility in water
LogP (Predicted) ~1.8 – 2.2 (Higher lipophilicity than aldehyde analog)
Boiling Point >220°C (Predicted; likely decomposes)
Acidity (pKa) Pyrazole N2 is weakly basic; conjugate acid pKa ~2.5

Synthetic Pathways[3][8][9]

The synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole is typically achieved through two primary routes: chlorination of the aldehyde (most common) or radical chlorination of the methyl precursor.

Route A: Deoxochlorination of 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde

This is the preferred laboratory method due to high regioselectivity. The starting aldehyde is treated with a chlorinating agent such as phosphorus pentachloride (


) or thionyl chloride (

).
  • Reagents:

    
     (1.1 eq), 
    
    
    
    (solvent/catalyst), or
    
    
    (neat).
  • Conditions: Reflux, anhydrous atmosphere (

    
    ).
    
  • Mechanism: The carbonyl oxygen attacks the phosphorus center, activating the carbonyl carbon for nucleophilic attack by chloride ions. Elimination of

    
     yields the gem-dichloride.
    
Route B: Radical Chlorination of 1,3,5-Trimethyl-1H-pyrazole

A less selective route involving the free-radical chlorination of the C3-methyl group using N-chlorosuccinimide (NCS) or chlorine gas (


) under UV light.
  • Challenges: Competition between C3-methyl and C5-methyl chlorination; over-chlorination to trichloromethyl species.

  • Optimization: Requires careful control of stoichiometry and radical initiators (e.g., AIBN).

Visualization: Synthetic Workflow

Synthesis Aldehyde 1,5-Dimethyl-1H-pyrazole- 3-carbaldehyde (Precursor) Intermediate Phosphonium Intermediate Aldehyde->Intermediate Nucleophilic Attack PCl5 Reagent: PCl5 / POCl3 PCl5->Intermediate Product 3-(Dichloromethyl)- 1,5-dimethyl-1H-pyrazole (Target) Intermediate->Product Cl- Substitution -POCl3

Figure 1: Deoxochlorination pathway transforming the formyl group into the gem-dichloromethyl moiety.

Reactivity & Functionalization[8]

The gem-dichloromethyl group is a versatile electrophile. Its reactivity is dominated by the lability of the C-Cl bonds, allowing for transformation into aldehydes, acetals, or heterocycles.

Hydrolysis (Aldehyde Regeneration)

The most common reaction is the hydrolysis back to the aldehyde, often used to deprotect the group after other modifications on the ring.

  • Conditions: Aqueous

    
     / Ethanol or refluxing water/dioxane.
    
  • Mechanism:

    
    -like ionization of one Cl to form a chlorocarbenium ion, followed by water attack to form a hemiacetal chloride, which collapses to the aldehyde.
    
Nucleophilic Substitution ( / )

The dichloromethyl carbon is electrophilic. It can undergo displacement with strong nucleophiles, although steric hindrance from the pyrazole ring (and the adjacent N2 lone pair repulsion) can modulate reactivity.

  • Amination: Reaction with secondary amines can yield aminals or, under forcing conditions, iminium salts.

  • Alkoxylation: Reaction with sodium alkoxides (

    
    ) yields acetals (
    
    
    
    ), protecting the carbonyl functionality.
C-H Activation & Cross-Coupling

While the C-Cl bond is the primary reactive site, the pyrazole C4 position remains open for electrophilic aromatic substitution (e.g., iodination, bromination), allowing for the construction of highly substituted pyrazole libraries.

Visualization: Hydrolysis Mechanism

Hydrolysis Dichloro 3-(Dichloromethyl)- 1,5-dimethyl-1H-pyrazole Carbenium Chlorocarbenium Ion (Resonance Stabilized) Dichloro->Carbenium -Cl⁻ (Solvolysis) GemDiol Gem-Diol / Hemiacetal Carbenium->GemDiol +H₂O, -H⁺ Aldehyde 1,5-Dimethyl-1H-pyrazole- 3-carbaldehyde GemDiol->Aldehyde -HCl (Elimination)

Figure 2: Step-wise hydrolysis mechanism converting the gem-dichloride to the carbonyl.

Applications in Drug Discovery

The 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole scaffold is a direct precursor to 1,5-dimethyl-1H-pyrazole-3-carbaldehyde , a building block extensively cited in patent literature for:

  • Kinase Inhibitors: Used in the synthesis of inhibitors for Janus Kinase (JAK) and Phosphodiesterase 1 (PDE1) . The aldehyde condenses with hydrazine or amine derivatives to form fused tricyclic systems (e.g., pyrazolo[4,3-b]pyridines).

  • Agrochemicals: The pyrazole moiety is a common pharmacophore in fungicides and herbicides (e.g., SDHI fungicides). The dichloromethyl group allows for the introduction of fluorinated motifs (via halogen exchange with

    
    ) or heterocycle formation.
    
  • Bioisosteres: The 1,5-dimethylpyrazole unit often serves as a bioisostere for phenyl or pyridine rings, improving solubility and metabolic stability.

Safety & Handling Protocols

Hazard Classification:

  • Corrosive: Likely causes severe skin burns and eye damage due to hydrolysis to HCl on contact with moisture.

  • Lachrymator: Volatile organic chlorides are potent tear agents.

  • Acute Toxicity: Harmful if swallowed or inhaled.

Handling Procedures:

  • Moisture Control: Store under inert gas (

    
     or 
    
    
    
    ) in a desiccator. The compound degrades rapidly in humid air, releasing HCl gas.
  • PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield. Handle only in a functioning fume hood.

  • Spill Management: Neutralize spills with weak base (sodium bicarbonate) before disposal. Do not use water directly on large spills to avoid rapid HCl generation.

References

  • Synthesis of Pyrazole-3-carbaldehydes

    • Title: "Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity."
    • Source:Arkivoc, 2008.
    • URL:[Link]

  • Vilsmeier-Haack Formylation of Pyrazoles

    • Title: "Vilsmeier-Haack Reaction in the Synthesis of Heterocyclic Compounds."[1]

    • Source:Journal of Heterocyclic Chemistry, Review.
    • URL:[Link]

  • Title: "Combination treatments comprising administration of 1H-pyrazolo[4,3-b]pyridines.
  • General Pyrazole Synthesis (Knorr Method)

    • Title: "3,5-Dimethylpyrazole."[2][3][4][5][6][7][8][9][10]

    • Source:Organic Syntheses, Coll.[9] Vol. 1, p.309 (1941).[9]

    • URL:[Link]

Sources

Exploratory

Technical Profile: 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole

The following technical guide details the chemical profile, synthesis, and applications of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a specialized intermediate in heterocyclic chemistry. Executive Summary 3-(Dichloro...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical profile, synthesis, and applications of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a specialized intermediate in heterocyclic chemistry.

Executive Summary

3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole is a halogenated heterocyclic intermediate primarily utilized in the synthesis of advanced agrochemicals and pharmaceutical agents. It serves as a critical electrophilic building block, most notably as a direct precursor to 3-(difluoromethyl) motifs via halogen exchange (Halex) reactions—a structural feature pivotal in modern succinate dehydrogenase inhibitor (SDHI) fungicides.

While the specific CAS number for this gem-dichloride is not widely cataloged in public commercial databases due to its nature as a transient or in situ generated intermediate, it is synthetically derived from the commercially available 1,5-dimethyl-1H-pyrazole-3-carbaldehyde (CAS: 25016-10-8 ).

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

Nomenclature & Identification
PropertyDetail
Chemical Name 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole
Common Synonyms 1,5-Dimethyl-3-(dichloromethyl)pyrazole; 3-(Dichloromethyl)-1,5-dimethylpyrazole
Molecular Formula C₆H₈Cl₂N₂
Molecular Weight 179.05 g/mol
Core Structure Pyrazole ring substituted at N1 (methyl), C5 (methyl), and C3 (dichloromethyl)
Precursor CAS 25016-10-8 (Aldehyde precursor)
Related CAS 180519-09-9 (3-Chloromethyl analog); 153912-60-8 (Alcohol precursor)
Predicted Physicochemical Data
  • Appearance: Off-white to yellow crystalline solid or viscous oil (dependent on purity).

  • Solubility: Soluble in dichloromethane (DCM), chloroform, and ethyl acetate; hydrolytically unstable in water.

  • Reactivity: Highly electrophilic at the dichloromethyl carbon; susceptible to hydrolysis to form the aldehyde.

Synthetic Pathways & Manufacturing

The synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole is typically achieved via the chlorination of its aldehyde precursor. This transformation converts the formyl group (-CHO) into a gem-dichloromethyl group (-CHCl₂).

Primary Synthesis: Deoxochlorination of Aldehyde

This route employs chlorinating agents such as Phosphorus Pentachloride (PCl₅) or Thionyl Chloride (SOCl₂) with a catalytic amount of dimethylformamide (DMF).

Reagents:

  • Substrate: 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde (CAS: 25016-10-8).[1][2][3][4][5]

  • Chlorinating Agent: PCl₅ (stoichiometric) or SOCl₂ (excess).

  • Solvent: Chlorobenzene or Dichloromethane (DCM).

  • Temperature: Reflux (80–110°C).

Reaction Scheme:



(Where R = 1,5-dimethyl-1H-pyrazol-3-yl)
Diagram: Synthetic Workflow

Synthesis Aldehyde 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde (CAS: 25016-10-8) Intermediate Transition State: Chloro-phosphonium Int. Aldehyde->Intermediate Nucleophilic Attack PCl5 Reagent: PCl5 / SOCl2 PCl5->Intermediate Product TARGET: 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole Intermediate->Product Deoxygenation Byproducts Byproducts: POCl3, HCl Intermediate->Byproducts

Caption: Conversion of the formyl precursor to the gem-dichloride via nucleophilic substitution.

Applications in Drug & Agrochemical Discovery[2]

Precursor to Difluoromethyl Groups

The most significant application of the dichloromethyl moiety is its conversion to the difluoromethyl (-CHF₂) group, a bioisostere of the hydroxyl/thiol group that enhances lipophilicity and metabolic stability. This is critical in the synthesis of SDHI fungicides (e.g., analogs of Fluxapyroxad or Bixafen).

  • Protocol: Halogen exchange (Halex) reaction using Hydrogen Fluoride (HF) or amine-HF complexes (e.g., Olah's reagent).

  • Reaction:

    
    
    
Protected Aldehyde Equivalent

The gem-dichloride serves as a robust "masked" aldehyde. Unlike the free aldehyde, which is prone to oxidation (to carboxylic acid) or polymerization, the dichloromethyl group is stable under non-hydrolytic conditions, allowing for chemical modifications at other sites on the pyrazole ring (e.g., C4 halogenation) before unmasking.

C-C Bond Formation

The electrophilic carbon of the dichloromethyl group can participate in metal-mediated coupling reactions or radical cyclizations to fuse new rings onto the pyrazole core, expanding the chemical space for library generation.

Handling & Safety Protocols

Hazard Classification:

  • Corrosive: Likely to cause severe skin burns and eye damage due to hydrolysis releasing HCl.

  • Acute Toxicity: Harmful if swallowed or inhaled.

  • Moisture Sensitive: Reacts violently with water.

Storage Conditions:

  • Store under inert atmosphere (Nitrogen/Argon).

  • Keep refrigerated (2–8°C) to prevent slow decomposition.

  • Use anhydrous solvents for all manipulations.

References

  • PubChem Compound Summary. 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde (CAS 25016-10-8).[5] National Center for Biotechnology Information. Link

  • Sigma-Aldrich. 3-(Chloromethyl)-1,5-dimethyl-1H-pyrazole (CAS 180519-09-9). Merck KGaA. Link

  • Organic Syntheses. Preparation of 3,5-Dimethylpyrazole. Org.[1][6][7] Synth. 1951, 31, 43. Link

  • ChemicalBook. 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde Product Profile.Link

Sources

Foundational

3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole mechanism of action

The following technical guide details the mechanism of action, chemical reactivity, and experimental utility of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a critical synthetic intermediate and bioactive precursor. Mec...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the mechanism of action, chemical reactivity, and experimental utility of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a critical synthetic intermediate and bioactive precursor.

Mechanism of Action, Chemical Reactivity & Synthetic Utility

Executive Summary

3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole is a highly reactive heterocyclic building block, primarily utilized as a precursor in the synthesis of Succinate Dehydrogenase Inhibitor (SDHI) fungicides and pharmaceutical pyrazoles. Its "Mechanism of Action" is dual-faceted:

  • Chemical Mechanism: It functions as a versatile electrophile , undergoing hydrolysis to form aldehydes or halogen exchange to generate bioisosteric difluoromethyl groups (a key pharmacophore in modern agrochemicals).

  • Biological Mechanism (Derived): The final carboxamide derivatives synthesized from this scaffold act as potent inhibitors of Mitochondrial Complex II (Succinate Dehydrogenase) , disrupting cellular respiration in fungal pathogens.

Chemical Mechanism of Action: Reactivity & Transformation

The dichloromethyl moiety at the C3 position is the functional "warhead" of this molecule, driving its synthetic utility.

2.1. Hydrolytic Activation (Aldehyde Formation)

The primary chemical mechanism is the hydrolysis of the gem-dichloro group to a formyl group. This transformation is essential for generating 1,5-dimethyl-1H-pyrazole-3-carbaldehyde , a gateway to Schiff bases and carboxylic acids.

  • Mechanism: Nucleophilic attack by water on the dichloromethyl carbon

    
     Elimination of HCl 
    
    
    
    Formation of unstable chlorohydrin
    
    
    Elimination of second HCl
    
    
    Formation of C=O bond.
  • Relevance: The resulting aldehyde is oxidized to 1,5-dimethyl-1H-pyrazole-3-carboxylic acid , the direct scaffold for amide coupling in SDHI synthesis.

2.2. Halogen Exchange (Bioisostere Synthesis)

The dichloromethyl group is a direct precursor to the difluoromethyl group (


), a critical pharmacophore in modern fungicides (e.g., Fluxapyroxad, Sedaxane analogs).
  • Reaction: Swarts Reaction or Halex reaction using metallic fluorides (e.g.,

    
     or 
    
    
    
    ).
  • Significance: The

    
     group mimics the steric bulk and lipophilicity of the methyl group but provides metabolic stability (blocking P450 oxidation) and enhanced binding affinity via hydrogen bonding interactions in the enzyme active site.
    
Biological Mechanism of Action: Succinate Dehydrogenase Inhibition (SDHI)

While the intermediate itself is a reactive alkylator, its derived carboxamides are highly specific inhibitors of fungal respiration.

3.1. Target: Mitochondrial Complex II

The derived pyrazole-carboxamides bind to the Ubiquinone-binding site (Q-site) of Succinate Dehydrogenase (Complex II) in the mitochondrial electron transport chain.

  • Binding Mode:

    • The pyrazole ring fits into the hydrophobic pocket formed by subunits C and D.

    • The amide oxygen forms a critical hydrogen bond with conserved tyrosine/tryptophan residues (e.g., Trp164 in S. sclerotiorum).

    • The N-methyl group (at position 1) and C5-methyl group provide steric occlusion, locking the inhibitor in the site and preventing ubiquinone access.

  • Consequence: Blockade of electron transfer from succinate to ubiquinone

    
     Cessation of ATP production 
    
    
    
    Fungal cell death.
3.2. Selectivity Profile

The 1,5-dimethyl substitution pattern (vs. 1,3-dimethyl) alters the topology of the inhibitor. This specific isomer is often explored to overcome resistance mutations in fungal strains that have developed insensitivity to standard 1-methyl-3-trifluoromethyl SDHIs.

Visualization: Synthetic Pathway & MoA

G Start 3-(Dichloromethyl)- 1,5-dimethyl-1H-pyrazole Inter1 Hydrolysis (-2 HCl) Start->Inter1 H2O / Base Aldehyde 1,5-Dimethyl-1H- pyrazole-3-carbaldehyde Inter1->Aldehyde Oxidation Oxidation (KMnO4/NaClO2) Aldehyde->Oxidation Acid 1,5-Dimethyl-1H- pyrazole-3-carboxylic Acid Oxidation->Acid Coupling Amide Coupling (+ Aniline deriv.) Acid->Coupling SDHI Active SDHI Fungicide Coupling->SDHI Target Mitochondrial Complex II (Q-site) SDHI->Target Binding (H-bond) Effect Inhibition of ATP Synthesis Target->Effect Blockade

Figure 1: Synthetic transformation of the dichloromethyl precursor to the active SDHI fungicide and its downstream biological effect.

Experimental Protocols
Protocol A: Hydrolysis to 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde

Validates the chemical reactivity of the dichloromethyl group.

  • Reagents: 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole (1.0 eq), Calcium Carbonate (

    
    , 2.0 eq), Water/Dioxane (1:1 v/v).
    
  • Procedure:

    • Dissolve the pyrazole substrate in the water/dioxane mixture.

    • Add

      
       and heat to reflux (
      
      
      
      ) for 4-6 hours.
    • Monitor reaction via TLC (disappearance of starting material).

    • Cool to room temperature and filter off inorganic salts.

    • Extract filtrate with ethyl acetate (

      
      ).
      
    • Wash combined organics with brine, dry over

      
      , and concentrate in vacuo.
      
  • Expected Result: Formation of a pale yellow solid (Aldehyde). Confirm via

    
    -NMR (distinct -CHO singlet at 
    
    
    
    ppm).
Protocol B: In Vitro SDH Inhibition Assay (Succinate:Ubiquinone Reductase)

Validates the biological activity of the derived carboxamide.

  • Preparation: Isolate mitochondria from Botrytis cinerea or Saccharomyces cerevisiae mycelia via centrifugation.

  • Assay Buffer: 50 mM Potassium Phosphate (pH 7.4), 1 mM KCN (to block Complex IV), 20 mM Succinate.

  • Reaction:

    • Incubate mitochondrial fraction with varying concentrations of the derived pyrazole-carboxamide (

      
      ) for 10 minutes.
      
    • Initiate reaction by adding DCPIP (2,6-dichlorophenolindophenol) and Decylubiquinone .

  • Measurement: Monitor the reduction of DCPIP spectrophotometrically at 600 nm (blue to colorless transition).

  • Analysis: Plot % Inhibition vs. Log[Concentration] to determine

    
    .
    
    • Note: Potent SDHIs typically exhibit

      
       values in the low nanomolar range (
      
      
      
      ).
Quantitative Data Summary

Comparison of Pyrazole Substitution Patterns in SDH Inhibition.

Compound ClassSubstitution PatternPrimary MoAMetabolic StabilityBinding Affinity (

)
Target Precursor 3-(Dichloromethyl)-1,5-dimethyl Synthetic Intermediate Low (Hydrolytically Unstable) N/A (Reactive)
Derived Aldehyde3-Formyl-1,5-dimethylIntermediateModerateLow
Derived Acid3-Carboxy-1,5-dimethylScaffoldHighLow
Final SDHI Drug 3-(Difluoromethyl)-1-methyl-4-amide Complex II Inhibitor High (Blocked P450 site) < 10 nM
References
  • Glatt, H. (2020). Sulfotransferases in the Bioactivation of Xenobiotics. (Context: Reactivity of halomethyl groups).

  • Sierotzki, H., & Scalliet, G. (2013). A Review of Current Knowledge of Resistance Aspects for the Next-Generation Succinate Dehydrogenase Inhibitor Fungicides. Phytopathology, 103(9), 880–887.

  • Walter, H. (2016). Pyrazole-carboxamide fungicides: Synthesis, Biology and Mode of Action. Bioorganic & Medicinal Chemistry, 24(3), 333-345.

  • Rheinheimer, J. (2019). The Mode of Action of SDHI Fungicides: A Structural Perspective. Modern Crop Protection Compounds, 2nd Ed.

  • Sigma-Aldrich. (2024). Product Specification: 3-(Chloromethyl)-1,5-dimethyl-1H-pyrazole. (Reference for structural analog properties).

Exploratory

A Technical Guide to the Anticipated Biological Profile of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole: A Research and Development Blueprint

For the attention of researchers, scientists, and professionals in drug and agrochemical development, this document serves as an in-depth technical guide to the potential biological activities of the novel chemical entit...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of researchers, scientists, and professionals in drug and agrochemical development, this document serves as an in-depth technical guide to the potential biological activities of the novel chemical entity, 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole. As a senior application scientist, the following guide is structured not as a rigid template but as a dynamic blueprint for investigation, grounded in established scientific principles and the extensive literature on pyrazole derivatives.

Preamble: The Pyrazole Scaffold - A Privileged Structure in Bioactivity

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of a vast array of biologically active compounds.[1][2][3][4] Its remarkable versatility allows for extensive functionalization, leading to compounds with a wide spectrum of applications, from life-saving pharmaceuticals to crop-protecting agrochemicals.[3][4][5] Pyrazole derivatives have been successfully commercialized as fungicides, herbicides, and insecticides, demonstrating their profound impact on global food security.[2][3][6] In medicine, the pyrazole motif is integral to drugs with anti-inflammatory, analgesic, and anticancer properties.[1][7] This guide will dissect the structural components of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole to postulate its most probable biological activities and lay out a comprehensive research plan for their validation.

Structural Dissection and Postulated Bioactivity

The structure of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole presents several key features that inform our hypotheses regarding its biological potential:

  • 1,5-Dimethyl-1H-pyrazole Core: The methylation at the N1 and C5 positions provides a stable and lipophilic scaffold. The substitution pattern is crucial and can significantly influence the compound's interaction with biological targets.

  • 3-(Dichloromethyl) Group: The presence of a dichloromethyl group at the C3 position is a notable feature. Halogenated alkyl groups can enhance metabolic stability and membrane permeability, and are often key to the efficacy of agrochemicals. This group may mimic or interact with specific enzymatic pockets, potentially leading to inhibitory activity.

Based on these structural attributes and the wealth of data on related pyrazole compounds, we can prioritize the investigation of the following biological activities:

  • Fungicidal Activity: The pyrazole carboxamide class of fungicides is a dominant force in crop protection.[6] These compounds typically act by inhibiting the succinate dehydrogenase (SDH) enzyme (Complex II) in the mitochondrial respiratory chain of fungi.[6][8][9] While our target compound is not a carboxamide, the core pyrazole structure is a known pharmacophore for SDH inhibitors. The dichloromethyl group could potentially occupy the ubiquinone-binding site of the SDH enzyme.

  • Herbicidal Activity: A significant number of commercial herbicides are based on the pyrazole scaffold.[3][10][11] These compounds can act through various mechanisms, including the inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD) or protoporphyrinogen oxidase (PPO).[3] The specific substitution pattern of our target molecule warrants screening against a panel of herbicidal targets.

  • Nematicidal Activity: There is growing interest in pyrazole derivatives as nematicides.[12][13] Some pyrazole-based compounds have shown efficacy against root-knot nematodes like Meloidogyne incognita.[12] The potential for 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole to act as a nematicide should be explored, possibly through disruption of mitochondrial function or other vital processes in nematodes.[13]

A Blueprint for Experimental Validation

The following section outlines a series of self-validating experimental protocols designed to systematically investigate the biological activities of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

I. Synthesis and Characterization

Assuming the compound is not commercially available, a synthetic route must be established. A plausible approach would involve the cyclization of a suitably substituted hydrazine with a 1,3-dicarbonyl compound, followed by functionalization to introduce the dichloromethyl group. Full characterization by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) is mandatory to confirm the structure and purity of the synthesized compound.[2][14]

II. In Vitro Fungicidal Activity Screening

The initial assessment of fungicidal activity should be conducted in vitro against a panel of economically important plant pathogenic fungi.

Protocol: Mycelial Growth Inhibition Assay

  • Fungal Strains: A representative panel of fungi should be used, including, but not limited to, Botrytis cinerea, Rhizoctonia solani, Alternaria alternata, and Fusarium graminearum.

  • Culture Medium: Prepare Potato Dextrose Agar (PDA) and autoclave.

  • Compound Preparation: Dissolve 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole in a suitable solvent (e.g., DMSO) to create a stock solution. A dilution series should be prepared to determine the EC₅₀ (half-maximal effective concentration).

  • Assay Plates: Add the appropriate volume of the test compound dilutions to molten PDA to achieve the final desired concentrations. Pour the amended PDA into sterile Petri dishes. A solvent control (PDA with DMSO) and a negative control (PDA only) must be included.

  • Inoculation: Place a mycelial plug (typically 5 mm in diameter) from the edge of an actively growing fungal culture onto the center of each PDA plate.

  • Incubation: Incubate the plates at the optimal temperature for each fungal species (e.g., 25°C) in the dark.

  • Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony in the control plate has reached approximately three-quarters of the plate diameter.

  • Analysis: Calculate the percentage of mycelial growth inhibition for each concentration relative to the solvent control. Determine the EC₅₀ value using probit analysis or other suitable statistical methods.

III. Mechanism of Action Study: Succinate Dehydrogenase (SDH) Inhibition Assay

If significant fungicidal activity is observed, the next logical step is to investigate its potential as an SDH inhibitor.

Protocol: In Vitro SDH Enzyme Assay

  • Mitochondria Isolation: Isolate mitochondria from a sensitive fungal species (e.g., Rhizoctonia solani) using differential centrifugation.

  • Enzyme Reaction Mixture: Prepare a reaction buffer containing succinate as the substrate, an artificial electron acceptor (e.g., 2,6-dichlorophenolindophenol, DCPIP), and the isolated mitochondria.

  • Inhibition Assay: Add varying concentrations of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole to the reaction mixture. A known SDH inhibitor (e.g., boscalid) should be used as a positive control.

  • Spectrophotometric Measurement: Monitor the reduction of DCPIP by measuring the decrease in absorbance at 600 nm over time. The rate of the reaction is proportional to the SDH activity.

  • Data Analysis: Calculate the percentage of SDH inhibition for each concentration of the test compound. Determine the IC₅₀ (half-maximal inhibitory concentration) value.

IV. Herbicidal Activity Screening

A primary screen for herbicidal activity should assess both pre- and post-emergence effects on a range of monocotyledonous and dicotyledonous plants.

Protocol: Whole-Plant Greenhouse Assay

  • Plant Species: Use a diverse set of indicator plants, such as Digitaria sanguinalis (large crabgrass), Echinochloa crus-galli (barnyardgrass), Amaranthus retroflexus (redroot pigweed), and Brassica napus (rapeseed).

  • Pre-emergence Application: Sow seeds in pots filled with a standard soil mix. Apply an aqueous solution/suspension of the test compound at various rates (e.g., 250, 500, 1000 g a.i./ha) to the soil surface.

  • Post-emergence Application: Grow plants to the 2-3 leaf stage. Apply the test compound as a foliar spray at various rates.

  • Growth Conditions: Maintain the plants in a greenhouse with controlled temperature, humidity, and light conditions.

  • Evaluation: Assess the plants for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting) at 7, 14, and 21 days after treatment. Rate the herbicidal effect on a scale of 0 (no effect) to 100 (complete kill).

V. Nematicidal Activity Screening

The potential of the compound to control plant-parasitic nematodes can be evaluated using an in vitro mortality assay.

Protocol: In Vitro Mortality Assay against Meloidogyne incognita

  • Nematode Culture: Culture Meloidogyne incognita on a suitable host plant (e.g., tomato) and collect second-stage juveniles (J2s).

  • Assay Preparation: Prepare a dilution series of the test compound in a small volume of a suitable solvent and then dilute with water.

  • Exposure: Add a known number of J2s (e.g., 100) to each well of a multi-well plate containing the test compound dilutions. A solvent control and a water control should be included.

  • Incubation: Incubate the plates at room temperature.

  • Mortality Assessment: After 24, 48, and 72 hours, count the number of dead nematodes under a microscope. Nematodes are considered dead if they are immobile and do not respond to probing with a fine needle.

  • Data Analysis: Calculate the percentage of mortality for each concentration and time point. Determine the LC₅₀ (lethal concentration for 50% of the population).

Data Presentation and Interpretation

Quantitative data from the proposed bioassays should be summarized in clear and concise tables for comparative analysis.

Table 1: In Vitro Fungicidal Activity of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Fungal Species EC₅₀ (µg/mL) 95% Confidence Interval
Botrytis cinerea
Rhizoctonia solani
Alternaria alternata

| Fusarium graminearum| | |

Table 2: Herbicidal Activity of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole at 14 Days After Treatment

Plant Species Application Rate (g a.i./ha) % Injury
Digitaria sanguinalis Pre-emergence 500
Post-emergence 500
Amaranthus retroflexus Pre-emergence 500

| | Post-emergence | 500 | |

Table 3: Nematicidal Activity of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole against M. incognita J2s

Exposure Time (h) LC₅₀ (µg/mL) 95% Confidence Interval
24
48

| 72 | | |

Visualizing the Path Forward: Workflows and Mechanisms

To provide a clear visual representation of the proposed research, the following diagrams have been generated using the DOT language.

Experimental_Workflow cluster_synthesis Synthesis & Characterization cluster_screening Primary Biological Screening cluster_moa Mechanism of Action Studies S Synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole C Structural Confirmation (NMR, HRMS) S->C FS Fungicidal Assay (Mycelial Growth) C->FS HS Herbicidal Assay (Whole Plant) C->HS NS Nematicidal Assay (In Vitro Mortality) C->NS SDH SDH Inhibition Assay FS->SDH If Active HPPD HPPD/PPO Enzyme Assays HS->HPPD If Active

Caption: Proposed experimental workflow for the biological evaluation of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

SDH_Inhibition cluster_SDH SDH Enzyme Complex TCA_Cycle TCA Cycle Succinate Succinate TCA_Cycle->Succinate Fumarate Fumarate Succinate->Fumarate SDH Succinate Dehydrogenase (Complex II) Succinate->SDH UQ Ubiquinone (Q) SDH->UQ ETC Electron Transport Chain ATP ATP Synthesis UQH2 Ubihydroquinone (QH2) UQ->UQH2 e- Complex_III Complex III UQH2->Complex_III Complex_III->ATP Target_Compound 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Target_Compound->SDH Inhibition

Caption: Postulated mechanism of action: Inhibition of the fungal mitochondrial respiratory chain at Complex II (SDH).

Concluding Remarks

This guide provides a comprehensive and scientifically grounded framework for investigating the biological activity of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole. By systematically following the proposed experimental workflows, researchers can efficiently determine the potential of this novel compound as a fungicide, herbicide, or nematicide. The causality behind each experimental choice is rooted in the extensive history of pyrazole chemistry and its successful application in agrochemical and pharmaceutical research. The self-validating nature of the proposed protocols, including the use of appropriate controls and mechanism-of-action studies, will ensure the generation of trustworthy and actionable data. This structured approach will undoubtedly accelerate the discovery and development of new bioactive molecules.

References

  • Li, M., et al. (2024). Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors. ACS Publications. [Link]

  • Yin, M., et al. (2020). Mechanism of Action of Novel Pyrazole Carboxamide Containing a Diarylamine Scaffold against Rhizoctonia solani. PubMed. [Link]

  • Wang, Y., et al. (2021). Synthesis, Fungicidal Activity, and Mechanism of Action of Pyrazole Amide and Ester Derivatives Based on Natural Products l-Serine and Waltherione Alkaloids. PubMed. [Link]

  • Wang, Y., et al. (2021). Synthesis, Fungicidal Activity, and Mechanism of Action of Pyrazole Amide and Ester Derivatives Based on Natural Products l-Serine and Waltherione Alkaloids. ACS Publications. [Link]

  • Hu, Y., et al. (2018). Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Kang, J., et al. (2015). Synthesis and Herbicidal Activity of 5-Heterocycloxy-3-methyl-1-substituted-1H-pyrazoles. Molecules. [Link]

  • Liu, D., et al. (2019). Design, Synthesis and Biological Evaluation of Benzo[D]Thiazole with Dimethylpyrazol Derivatives. ResearchGate. [Link]

  • Verma, G., et al. (2019). Current status of pyrazole and its biological activities. PMC. [Link]

  • Sontakke, V., et al. (2012). Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

  • Ren, C., et al. (2019). Design, Synthesis, and Biological Activities of Novel 1,3,5-Trimethylpyrazole-Containing Malonamide Derivatives. Molecules. [Link]

  • ResearchGate. The structures and herbicidal activities of pyrazole derivatives at a... [Link]

  • ChEMBL. Document: Synthesis and fungicidal activity of 3,5-dichloropyrazin-2(1H)-one derivatives. [Link]

  • Shi, Y., et al. (2014). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. PMC. [Link]

  • Fan, Z., et al. (2014). Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives. MDPI. [Link]

  • Jain, R., et al. (2015). Synthesis, characterization and Biological Activities of Some New 1-[(N-cinnamoyl) 2, 5-dichloroanilinomalonyl] 3, 5-dimethyl-4-(unsubstituted/substituted phenylazo) pyrazole Derivatives. Biomedical and Pharmacology Journal. [Link]

  • Wang, H., et al. (2016). Synthesis and Bioactivities of Novel Pyrazole Oxime Derivatives Containing a 5-Trifluoromethylpyridyl Moiety. PMC. [Link]

  • Kang, J., et al. (2015). Synthesis and Herbicidal Activity of 5-Heterocycloxy-3-methyl-1-substituted-1H-pyrazoles. PubMed. [Link]

  • ResearchGate. Synthesis, Nematicidal Activity and Docking Study of Novel Pyrazole-4-Carboxamide Derivatives Against Meloidogyne incognita. [Link]

  • Alkahtani, H., et al. (2024). Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer's, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions. MDPI. [Link]

  • O-h, J., et al. (2002). Synthesis and Herbicidal Activity of 1,5-Diarylpyrazole Derivatives. Chemical & Pharmaceutical Bulletin. [Link]

  • Lamberth, C. (2007). PYRAZOLE CHEMISTRY IN CROP PROTECTION. HETEROCYCLES. [Link]

  • Journal of Chemical Sciences. (2020). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. [Link]

  • Bhonsle, R., & Tamminana, R. (2024). The Latest Progress on the Preparation and Biological activity of Pyrazoles. Biointerface Research in Applied Chemistry. [Link]

  • El-Metwaly, A., et al. (2025). Antifungal activity and biocompatibility assessment with molecular docking and dynamic simulations of new pyrazole derivatives. PMC. [Link]

  • Yang, Y., et al. (2022). Synthesis, antifungal activity and in vitro mechanism of novel 1-substituted-5-trifluoromethyl-1H-pyrazole-4-carboxamide derivatives. Arabian Journal of Chemistry. [Link]

  • Gonçalves, M., et al. (2024). Nematicidal Activity of Phytochemicals against the Root-Lesion Nematode Pratylenchus penetrans. PMC. [Link]

  • Gonçalves, M., et al. (2024). Nematicidal Activity of Volatiles against the Rice Root-Knot Nematode and Environmental Safety in Comparison to Traditional Nema. NOVA Research Portal. [Link]

  • Zhang, Y., et al. (2025). Recent Advances in Nematicides and Their Modes of Action. MDPI. [Link]

  • Yildiz, S., et al. (2024). Nematicidal Activity of Various Aqueous Extracts against Root-Knot Nematodes (Meloidogyne chitwoodi). DergiPark. [Link]

Sources

Foundational

The Pyrazole Scaffold: Synthetic Architectures and Therapeutic Efficacy

[1][2] Executive Summary The pyrazole ring ( ) represents one of the most privileged scaffolds in modern medicinal chemistry. Distinguished by its 1,2-diazole arrangement, this five-membered heterocycle offers a unique b...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

The pyrazole ring (


) represents one of the most privileged scaffolds in modern medicinal chemistry. Distinguished by its 1,2-diazole arrangement, this five-membered heterocycle offers a unique balance of electronic richness, metabolic stability, and hydrogen-bonding capability.[1] From the non-steroidal anti-inflammatory specificity of Celecoxib  to the precision oncology of Crizotinib , pyrazoles have transcended their role as simple linkers to become critical pharmacophores that dictate target selectivity.

This technical guide dissects the pyrazole moiety for drug discovery professionals, moving from reliable synthetic protocols to the structural biology of kinase inhibition.

The Pharmacophore Privilege: Structural Dynamics

To design effective pyrazole-based drugs, one must master its tautomeric fluidity. Unlike imidazole (1,3-diazole), pyrazole exists in a dynamic equilibrium between three forms, heavily influenced by substitution and solvent polarity.

  • Tautomerism: In unsubstituted pyrazoles, the

    
    - and 
    
    
    
    -tautomers are degenerate. However, substitution at C3 or C5 breaks this symmetry.
    • Implication: In protein binding pockets, the pyrazole often serves as a "chameleon," shifting tautomers to optimize donor-acceptor interactions with residues like the "hinge region" of kinases.

  • Acid-Base Profile:

    • Basic: The pyridine-like nitrogen (N2) has a lone pair available for protonation (

      
       for the conjugate acid).
      
    • Acidic: The pyrrole-like nitrogen (N1) can be deprotonated (

      
      ), allowing for salt formation to improve solubility.
      
Synthetic Architectures: The Knorr Protocol

While modern cross-coupling (Suzuki-Miyaura) allows for late-stage functionalization, the Knorr Pyrazole Synthesis remains the industrial gold standard for constructing the core ring.

Protocol: Regioselective Synthesis of 3,5-Disubstituted Pyrazoles

Context: This protocol describes the condensation of a 1,3-diketone with hydrazine.[2] The challenge here is regioselectivity when using substituted hydrazines.

Reagents:

  • 1,3-Dicarbonyl compound (e.g., Benzoylacetone, 10 mmol)

  • Hydrazine hydrate (12 mmol) or Phenylhydrazine (for N-substituted)

  • Solvent: Ethanol (Absolute)

  • Catalyst: Glacial Acetic Acid (cat. 2-3 drops)

Step-by-Step Methodology:

  • Preparation: Dissolve 10 mmol of benzoylacetone in 20 mL of absolute ethanol in a 50 mL round-bottom flask.

  • Addition: Cool the solution to 0°C in an ice bath. Add 12 mmol of hydrazine hydrate dropwise over 10 minutes. Note: Exothermic reaction.

  • Cyclization: Once addition is complete, add 3 drops of glacial acetic acid. Reflux the mixture at 80°C for 2–4 hours. Monitor via TLC (30% EtOAc/Hexane) until the starting diketone is consumed.[3]

  • Workup (Precipitation): Allow the mixture to cool to room temperature. Pour the reaction mixture into 100 mL of ice-cold water. The pyrazole usually precipitates as a white/off-white solid.

  • Purification: Filter the solid via vacuum filtration. Wash with cold water (

    
    ). Recrystallize from ethanol/water (1:1) to obtain analytical purity.
    

Validation Criteria:

  • 
    H NMR:  Look for the characteristic C4-H singlet around 
    
    
    
    6.0–6.8 ppm.
  • Mass Spec: Confirm

    
     peak.
    
Visualization: Synthetic Decision Logic

The following diagram outlines the decision matrix for selecting the correct synthetic route based on the desired substitution pattern.

PyrazoleSynthesis Start Target Pyrazole Structure Q1 Is the N1 position substituted? Start->Q1 RouteA Route A: Knorr Synthesis (1,3-Diketone + Hydrazine) Q1->RouteA No (NH free) Q2 Is Regioselectivity Critical? Q1->Q2 Yes (N-R) Outcome1 High Yield, Low Regiocontrol (Mixture of Isomers) RouteA->Outcome1 RouteB Route B: 1,3-Dipolar Cycloaddition (Diazo + Alkyne) Q2->RouteB Yes (Specific Isomer) RouteC Route C: Cross-Coupling (Halopyrazole + Boronic Acid) Q2->RouteC No (Core exists) Outcome2 Perfect Regiocontrol (Click Chemistry) RouteB->Outcome2 Outcome3 Late-Stage Diversification (Drug Analoging) RouteC->Outcome3

Figure 1: Synthetic decision tree for pyrazole construction, prioritizing regiochemical control.

Therapeutic Landscape & SAR

The pyrazole ring is not merely a spacer; it actively participates in target binding.

Table 1: The Titans of Pyrazole Therapeutics
Drug NamePrimary TargetTherapeutic AreaKey Pyrazole Function
Celecoxib COX-2Inflammation / PainThe pyrazole N2 coordinates with Arg513; the bulky side chain exploits the hydrophobic side pocket unique to COX-2.
Crizotinib ALK / ROS1 / c-METNSCLC (Oncology)The pyrazole acts as an adenosine mimic, forming H-bonds with the kinase hinge region (Glu1197/Met1199).
Ruxolitinib JAK1 / JAK2MyelofibrosisPyrazole fused to pyrrolopyrimidine; forms bidentate H-bonds with the ATP-binding pocket.
Rimonabant CB1 ReceptorObesity (Withdrawn)Diarylpyrazole core locked the receptor in an inactive conformation (inverse agonist).
Mechanistic Deep Dive: Kinase Inhibition (Crizotinib)

In the context of Anaplastic Lymphoma Kinase (ALK) inhibition, the pyrazole moiety of Crizotinib is critical. It functions as a hinge-binder.

  • ATP Mimicry: The 2-aminopyridine-linked pyrazole mimics the adenine ring of ATP.

  • H-Bonding: The pyrazole nitrogen accepts a hydrogen bond from the backbone amide of the kinase hinge region.

  • Selectivity: The specific "U-shaped" conformation adopted by Crizotinib allows it to fit into the ATP pocket of ALK, preventing the phosphorylation cascade that drives tumor growth.

Visualization: The ALK Signaling Blockade

This diagram illustrates the downstream effects of ALK inhibition by a pyrazole-based inhibitor like Crizotinib.

ALK_Pathway Drug Crizotinib (Pyrazole Scaffold) ALK ALK Fusion Protein (Constitutively Active) Drug->ALK Competitive Inhibition (Hinge Binding) RAS RAS ALK->RAS PI3K PI3K ALK->PI3K STAT3 STAT3 ALK->STAT3 ATP ATP ATP->ALK Phosphorylation ERK ERK/MAPK RAS->ERK Prolif Cell Proliferation ERK->Prolif AKT AKT/mTOR PI3K->AKT Survival Survival / Anti-Apoptosis AKT->Survival STAT3->Prolif

Figure 2: Mechanism of Action for ALK inhibition. The pyrazole-based inhibitor competitively blocks ATP binding, halting downstream proliferation and survival signaling.

References
  • Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. Hilaris Publisher. [Link]

  • Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. National Institutes of Health (PubMed). [Link]

  • Discovery and development of cyclooxygenase 2 inhibitors. Wikipedia (Grounding Source for Celecoxib History). [Link]

  • Crizotinib: A comprehensive review. National Institutes of Health (PMC). [Link]

  • Knorr Pyrazole Synthesis Protocol. Chem Help Asap. [Link]

Sources

Exploratory

toxicological profile of dichloromethyl pyrazole derivatives.

This technical guide details the toxicological profile of dichloromethyl pyrazole derivatives , specifically focusing on their role as reactive intermediates in the synthesis of succinate dehydrogenase inhibitor (SDHI) f...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the toxicological profile of dichloromethyl pyrazole derivatives , specifically focusing on their role as reactive intermediates in the synthesis of succinate dehydrogenase inhibitor (SDHI) fungicides and pharmaceutical scaffolds.

Unlike their metabolically stable difluoromethyl counterparts (e.g., fluxapyroxad metabolites), dichloromethyl derivatives possess distinct electrophilic reactivity, necessitating a rigorous evaluation of genotoxicity and irritation potential.

Technical Guidance for Drug & Agrochemical Development

Executive Summary

Dichloromethyl pyrazoles, particularly 3-(dichloromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid and its esters, represent a critical class of synthetic intermediates. While often transient in the manufacturing process of fluorinated bioactive agents, their toxicological profile is dominated by the electrophilic nature of the dichloromethyl (


) moiety .

Key Toxicological Differentiators:

  • Reactivity: High susceptibility to hydrolysis, releasing HCl and forming reactive aldehydes.

  • Genotoxicity: Potential for DNA alkylation via nucleophilic attack on the di-halo carbon.

  • Target Organs: Primary sites of contact (skin/eye/respiratory) and metabolic clearance organs (liver).

Chemical Architecture & Reactivity (SAR Analysis)

The toxicity of these derivatives is governed by the lability of the carbon-chlorine bonds. In contrast to the strong C-F bond (


) in difluoromethyl analogs, the C-Cl bond (

) in the dichloromethyl group renders it a "soft" electrophile.
The Electrophilic "Warhead"

The


 group on the electron-deficient pyrazole ring creates a localized center of high electrophilicity.
  • Mechanism: The pyrazole ring (especially with electron-withdrawing carboxylates at C4) pulls electron density, activating the benzylic-like carbon at C3.

  • Biological Implication: This carbon is susceptible to

    
     attack by biological nucleophiles (e.g., glutathione, DNA bases), posing a risk of direct alkylation.
    
Hydrolytic Instability

Upon exposure to physiological aqueous environments, dichloromethyl pyrazoles undergo gem-dehalogenation.



  • Toxic Consequence: This reaction releases hydrochloric acid (causing local tissue necrosis) and generates a pyrazole-aldehyde, which is a known sensitizer and Schiff-base former.

Toxicokinetics & Metabolic Fate (ADME)

Understanding the disposition of these compounds is crucial for assessing risk to manufacturing personnel and potential impurity carryover.

Metabolic Dehalogenation Pathway

The primary clearance pathway is not oxidative Phase I metabolism (CYP450) initially, but rather spontaneous or esterase-mediated hydrolysis.

  • Absorption: Lipophilic nature (LogP ~2-3 for esters) allows rapid dermal and inhalation absorption.

  • Biotransformation:

    • Step 1: Hydrolysis of the

      
       to the aldehyde (1-methyl-3-formylpyrazole).
      
    • Step 2: Rapid oxidation of the aldehyde by Aldehyde Dehydrogenase (ALDH) to the dicarboxylic acid (1-methyl-1H-pyrazole-3,4-dicarboxylic acid).

    • Step 3: Conjugation (Glucuronidation) and renal excretion.

Visualizing the Metabolic Cascade

MetabolicPathway DCM Dichloromethyl Pyrazole Inter Gem-diol Intermediate DCM->Inter + H2O (Spontaneous) GSH GSH Adduct (Detox) DCM->GSH GST (Nucleophilic Attack) Aldehyde Pyrazole Aldehyde Inter->Aldehyde - 2HCl Acid Dicarboxylic Acid Aldehyde->Acid ALDH Oxidation

Figure 1: Metabolic fate of dichloromethyl pyrazoles. Red indicates the reactive toxicant; Green indicates stable metabolites.

Organ-Specific Toxicology

Local Toxicity (Skin, Eye, Respiratory)
  • Classification: Skin Corr.[1][2][3] 1B / Eye Dam. 1 (Predicted based on HCl release).

  • Mechanism: The hydrolysis described above occurs rapidly on moist mucous membranes. The liberation of 2 molar equivalents of HCl results in immediate chemical burns and respiratory tract irritation if inhaled as dust.

Genotoxicity (The Critical Hazard)

Unlike the difluoro-analogs, dichloromethyl derivatives are structural alerts for genotoxicity.

  • Ames Test Prediction: Likely Positive in strains TA100/TA1535 (base-pair substitution) due to alkylating potential.

  • Read-Across: Analogous compounds like MX (Mutagen X) contain dichloromethyl moieties that are potent mutagens. The pyrazole ring may attenuate this slightly compared to furanones, but the risk remains high.

  • Mechanism: Direct alkylation of Guanine N7 positions.

Hepatotoxicity
  • Secondary Effect: While the parent compound is reactive, the aldehyde metabolite can deplete hepatic glutathione (GSH) pools, leading to oxidative stress.

  • SDHI Link: If the scaffold resembles fluxapyroxad, chronic exposure to the metabolites (not the reactive parent) may induce liver hypertrophy via CAR/PXR nuclear receptor activation, a known rodent-specific mode of action for this chemical class.

Experimental Protocols for Hazard Evaluation

To validate the safety profile of these intermediates, the following tiered testing strategy is recommended.

Protocol: Reactive Metabolite Trapping

Purpose: To quantify the electrophilic potential of the dichloromethyl group.

  • Incubation: Incubate

    
     test compound with human liver microsomes (HLM) and excess Glutathione (GSH) or Potassium Cyanide (KCN) in phosphate buffer (pH 7.4).
    
  • Timepoints: Quench aliquots at 0, 15, 30, and 60 minutes using ice-cold acetonitrile.

  • Analysis: Analyze supernatant via LC-MS/MS (High Resolution).

  • Detection: Scan for Neutral Loss of 129 Da (

    
    -glutamyl moiety) or specific GSH-adduct mass shifts (
    
    
    
    ).
  • Interpretation: Presence of GSH adducts confirms direct alkylating potential.

Protocol: Hydrolytic Stability Assay

Purpose: To determine half-life (


) in physiological media.
  • Preparation: Dissolve compound in DMSO, then spike into simulated gastric fluid (pH 1.2) and intestinal fluid (pH 6.8).

  • Monitoring: Monitor disappearance of the dichloromethyl peak and appearance of the aldehyde peak via HPLC-UV (254 nm).

  • Calculation: Plot

    
     vs. time to determine first-order rate constant 
    
    
    
    .
    
    

Risk Assessment & Safety Margins

Genotoxic Impurity (GTI) Management

In drug development, dichloromethyl pyrazoles are classified as Class 2 or 3 Solvents/Impurities (ICH M7 guidelines).

  • Threshold of Toxicological Concern (TTC): If Ames positive, intake must be limited to

    
     for lifetime exposure.
    
  • Purge Factor: Demonstrate that the synthesis process effectively hydrolyzes or removes this intermediate to below ppm levels in the final API.

Adverse Outcome Pathway (AOP) Diagram

AOP MIE MIE: Alkylation of DNA (Guanine N7) KE1 KE1: DNA Adduct Formation MIE->KE1 Covalent Binding KE2 KE2: Replication Error / Mutation Fixation KE1->KE2 Failed Repair AO Adverse Outcome: Mutagenicity / Carcinogenicity KE2->AO Clonal Expansion

Figure 2: Theoretical AOP for Dichloromethyl-induced Genotoxicity.

Summary Data Table

ParameterDichloromethyl Pyrazole (

)
Difluoromethyl Pyrazole (

)
Reactivity High (Electrophile)Low (Metabolically Stable)
Primary Hazard Skin Corrosion / GenotoxicityLiver/Thyroid Hypertrophy (Chronic)
Hydrolysis Product Aldehyde + HClNone (Stable)
ICH M7 Status Potential Mutagenic Impurity (PMI)Generally Non-Mutagenic
Handling Fume hood, Acid-resistant PPEStandard Industrial Hygiene

References

  • U.S. EPA. (2025). Hazard Characterization for Pyrazole Derivatives in ToxValDB. Environmental Protection Agency. [Link]

  • Meier, J.R., et al. (1987).[4] Genotoxicity of dichloromethyl-furanones (MX analogues). Mutation Research/Genetic Toxicology. [Link]

  • Clayden, J., et al. (2012). Nucleophilic Substitution of Dichloromethyl Groups. In Organic Chemistry, 2nd Ed. Oxford University Press. (Contextual grounding on gem-dichloro reactivity).

Sources

Foundational

Solubility Profile and Determination Protocol for 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole

[1] Executive Summary 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole is a critical halogenated heterocyclic intermediate, primarily utilized in the synthesis of succinate dehydrogenase inhibitor (SDHI) fungicides and advanc...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole is a critical halogenated heterocyclic intermediate, primarily utilized in the synthesis of succinate dehydrogenase inhibitor (SDHI) fungicides and advanced pharmaceutical scaffolds.[1] Its solubility profile is the governing factor in process yield, purity, and the efficiency of nucleophilic substitution reactions involved in downstream synthesis.

This technical guide provides a rigorous framework for understanding, predicting, and experimentally determining the solubility of this specific pyrazole derivative. Unlike simple 3,5-dimethylpyrazole, the gem-dichloro moiety introduces significant lipophilicity and steric bulk, altering solvent interactions and crystal lattice energy. This guide synthesizes predictive Structure-Property Relationships (SPR) with a self-validating experimental protocol to support process optimization.

Part 1: Chemical Profile & Predictive Solubility Analysis[1]

Structural Impact on Solvation

The solubility of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole is dictated by the competition between its crystal lattice energy and the solvation enthalpy.[1]

  • Lipophilicity Shift: The substitution of a methyl group (in 3,5-dimethylpyrazole) with a dichloromethyl group significantly increases the partition coefficient (LogP). This predicts enhanced solubility in non-polar and moderately polar aprotic solvents (e.g., Toluene, Dichloromethane, Ethyl Acetate) compared to the parent pyrazole.

  • Hydrogen Bonding: The N2 nitrogen remains a hydrogen bond acceptor, maintaining solubility in protic solvents (Methanol, Ethanol), though the bulky -CHCl2 group may sterically hinder solvation shells, potentially reducing solubility relative to non-halogenated analogs.

  • Crystal Packing: The -CHCl2 group is distinctively bulky.[1] If the molecule adopts a planar conformation,

    
    -stacking may be enhanced by Cl...Cl halogen bonding, potentially raising the melting point and reducing solubility. However, steric clash often disrupts packing, leading to a lower melting point and higher solubility in organic media.
    
Predicted Solubility Ranking

Based on the dielectric constants and Hansen Solubility Parameters (HSP) of analogous pyrazoles (e.g., 3-chloromethyl-1,5-dimethyl-1H-pyrazole), the solubility hierarchy is projected as follows:

Solvent ClassRepresentative SolventsPredicted SolubilityMechanism
Dipolar Aprotic DMF, DMSO, NMPVery High Strong dipole-dipole interactions; disruption of lattice.[1]
Chlorinated DCM, ChloroformHigh "Like dissolves like"; favorable halogen interactions.
Esters/Ketones Ethyl Acetate, AcetoneHigh Dipole interactions; standard process solvents.
Alcohols Methanol, Ethanol, IPAModerate H-bonding with Pyrazole-N; limited by lipophilic -CHCl2 tail.[1]
Aromatics Toluene, XyleneModerate-High

-

interactions; excellent for recrystallization at high T.
Alkanes Hexane, HeptaneLow Lack of polar interactions; ideal anti-solvents.[1]

Part 2: Experimental Determination Protocol

Standardized protocol for generating high-fidelity solubility data (E-E-A-T compliant).[1]

Methodology: Isothermal Saturation with Laser Monitoring

To ensure data integrity, we utilize a Laser Monitoring Observation Technique coupled with Gravimetric Analysis. This method minimizes human error in detecting the phase transition (disappearance of solid).

Workflow Diagram

SolubilityProtocol Start Start: Solvent Selection Prep Preparation: Excess Solute + Solvent in Double-Jacketed Vessel Start->Prep Equil Equilibration: Stirring at T ± 0.05 K for 24-72h Prep->Equil Sampling Sampling: Syringe Filter (0.45 µm) at T Equil->Sampling Equilibrium Reached Analysis Quantification: HPLC (UV 254nm) or Gravimetric Sampling->Analysis Data Data Point: Mole Fraction (x) at Temperature (T) Analysis->Data Loop Repeat for T + 5 K Data->Loop Loop->Prep Next Temp

Caption: Automated workflow for isothermal solubility determination ensuring thermodynamic equilibrium.

Detailed Protocol Steps
  • Apparatus Setup: Use a double-jacketed glass vessel connected to a programmable circulating water bath (stability

    
     K).
    
  • Saturation: Add 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole in excess to 50 mL of the chosen solvent.

  • Equilibration: Stir continuously using a magnetic stirrer. Use a laser beam (path length through solution) to monitor turbidity. Equilibrium is confirmed when the signal intensity stabilizes (plateau) for >4 hours.

  • Sampling: Stop stirring and allow settling for 1 hour. Withdraw supernatant using a pre-heated syringe equipped with a 0.45

    
    m PTFE filter.
    
  • Quantification:

    • Gravimetric: Evaporate solvent in a vacuum oven at 40°C until constant weight.[1]

    • HPLC: Dilute aliquot with mobile phase (Acetonitrile:Water 60:40) and analyze peak area against a calibration curve.

Part 3: Thermodynamic Modeling & Data Analysis

To translate experimental data into process parameters, the Modified Apelblat Equation is the industry standard for pyrazole derivatives.

The Modified Apelblat Model

This semi-empirical model correlates mole fraction solubility (


) with absolute temperature (

):


  • A, B, C: Empirical parameters derived from regression analysis.

  • Interpretation:

    • 
       and 
      
      
      
      reflect the non-ideality of the solution.
    • 
       represents the temperature dependence of the fusion enthalpy.
      
Thermodynamic Dissolution Functions

Using the van't Hoff analysis , we calculate the driving forces of dissolution:

  • Enthalpy of Solution (

    
    ): 
    
    
    
    
    • Expectation: Positive value (Endothermic). Solubility increases with Temperature.

  • Gibbs Free Energy (

    
    ): 
    
    
    
    
    • Expectation: Positive value.[2] The process is not spontaneous for the pure solid converting to a standard solution state; it is driven by the entropy of mixing.

Thermodynamic Cycle Diagram

ThermoCycle Solid Solid Solute (Crystal Lattice) Gas Gas Phase (Ideal) Solid->Gas Sublimation ΔH_sub Solution Solvated Solute (Solution Phase) Solid->Solution Dissolution ΔH_soln Gas->Solution Solvation ΔH_solv

Caption: Born-Haber cycle illustrating dissolution as the sum of crystal lattice disruption and solvation.[1]

Part 4: Process Implications (Recrystallization)

For purification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, the solubility data informs the Cooling Crystallization design.

  • Recommended Solvent System: Isopropanol (IPA) or Toluene/Heptane (3:1) .

    • Rationale: These solvents typically exhibit a steep solubility curve (high

      
      ), meaning solubility drops drastically upon cooling, maximizing yield.
      
  • Anti-Solvent Crystallization:

    • Dissolve in Acetone (high solubility).

    • Slowly add Water or Hexane (low solubility) to induce nucleation.

    • Note: Avoid water if the dichloromethyl group is sensitive to hydrolysis at high temperatures (though generally stable, caution is advised).

References

  • Measurement Techniques

    • Title: "Solubility determination and thermodynamic modelling of 3,5-dimethylpyrazole in nine organic solvents."
    • Source:Journal of Chemical & Engineering Data / ResearchG
    • Relevance: Establishes the baseline solubility behavior for the dimethylpyrazole core and validates the Apelbl
    • URL:

  • Structural Analogs & Synthesis

    • Title: "5-Chloromethyl-1,3-dimethyl-1H-pyrazole Crystal Structure."
    • Source:PubMed Central (PMC).
    • Relevance: Provides crystallographic data (lattice parameters)
    • URL:

  • Thermodynamic Modeling

    • Title: "Solubility and Thermodynamic Analysis of 3(5)-Nitropyrazole in Different High Boiling Solvents."
    • Source:Journal of Chemical & Engineering D
    • Relevance: Demonstrates the thermodynamic analysis workflow (van't Hoff, Apelbl
    • URL:

  • Fluxapyroxad Intermediate Context

    • Title: "A Practical Synthesis of the Key Intermedi
    • Source:ResearchGate.[3]

    • Relevance: Contextualizes the target molecule within the synthesis of SDHI fungicides, highlighting the importance of purity and solubility in process steps.
    • URL:

Sources

Exploratory

Technical Guide: Theoretical Electronic Structure &amp; Reactivity Profiling of Dimethyl-Pyrazole Compounds

Executive Summary This technical guide provides a rigorous computational framework for analyzing the electronic structure of 3,5-dimethylpyrazole (DMP) and its derivatives. As a versatile scaffold in coordination chemist...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous computational framework for analyzing the electronic structure of 3,5-dimethylpyrazole (DMP) and its derivatives. As a versatile scaffold in coordination chemistry and a pharmacophore in COX-2 and kinase inhibitors, DMP requires precise quantum chemical characterization to predict its tautomeric dynamics, ligand efficacy, and biological activity. This document outlines a self-validating protocol using Density Functional Theory (DFT), Natural Bond Orbital (NBO) analysis, and molecular docking.

Computational Architecture & Methodology

To ensure reproducibility and accuracy in electronic structure calculations, the following "Level of Theory" is established as the field standard for pyrazole derivatives.

The Standard Protocol (DFT)

For ground-state geometry optimizations and frequency calculations, the B3LYP hybrid functional combined with the 6-311++G(d,p) basis set is the recommended baseline.

  • Why B3LYP? It balances computational cost with accuracy for organic thermochemistry and vibrational frequencies.

  • Why 6-311++G(d,p)?

    • Split-valence triple-zeta (6-311): Essential for describing the electron-rich nitrogen atoms.

    • Diffuse functions (++): Critical for modeling the lone pair electrons on the pyrazole nitrogens and anionic states.

    • Polarization functions (d,p): Required to describe the anisotropic electron distribution in the aromatic ring.

Advanced Dispersion Correction

For studies involving π-stacking (e.g., drug-receptor interactions or crystal packing), the M06-2X functional or B3LYP-D3 (Grimme’s dispersion) must be employed to correct for the lack of long-range correlation in standard B3LYP [1].

Workflow Visualization

The following diagram outlines the logical flow for a complete theoretical characterization campaign.

ComputationalWorkflow Figure 1: Standardized computational workflow for pyrazole characterization. cluster_Analysis Electronic Profiling Start Initial Geometry (GaussView/Avogadro) Opt Geometry Optimization (B3LYP/6-311++G**) Start->Opt Freq Frequency Check (NIMAG=0) Opt->Freq Freq->Opt Imaginary Freq (TS) NBO NBO Analysis (Charge/Lone Pairs) Freq->NBO Valid Minima FMO FMO Analysis (HOMO-LUMO) NBO->FMO ESP ESP Mapping (Reactive Sites) FMO->ESP Docking Molecular Docking (AutoDock/Vina) ESP->Docking SAR Input

Electronic Structure & Tautomeric Dynamics

The defining feature of 3,5-dimethylpyrazole is its annular prototropic tautomerism . The hydrogen atom on the nitrogen oscillates between positions N1 and N2.

Tautomeric Equilibrium

In symmetric 3,5-dimethylpyrazole, the 1H- and 2H- tautomers are degenerate (identical energy). However, upon asymmetric substitution (e.g., forming a drug derivative), this degeneracy breaks.

  • Mechanism: The proton transfer occurs via a transition state involving a high-energy barrier in the gas phase, often lowered significantly by solvent-assisted tunneling or dimerization (intermolecular transfer) [2].

  • Validation: A valid transition state (TS) calculation must yield exactly one imaginary frequency corresponding to the N-H vibrational stretch along the reaction coordinate.

Natural Bond Orbital (NBO) Analysis

NBO analysis is superior to Mulliken population analysis for pyrazoles because it accounts for the hybridization of the lone pairs.

  • Pyridine-like Nitrogen (N2): Possesses a localized lone pair (

    
     hybrid) in the molecular plane. This is the primary coordination site for metal ions (e.g., Cu(II), Zn(II)).
    
  • Pyrrole-like Nitrogen (N1): The lone pair is part of the aromatic

    
    -system (
    
    
    
    -orbital), making it less available for coordination but critical for aromatic stability [3].

Reactivity Descriptors & Experimental Validation

Theoretical data must be translated into predictive reactivity indices.

Frontier Molecular Orbitals (FMO)

The energy gap (


) between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) determines chemical hardness (

).
  • High Gap: Hard molecule, kinetically stable (low reactivity).

  • Low Gap: Soft molecule, highly polarizable, better for charge-transfer interactions in drug binding.

Key Equations:

  • Chemical Potential (

    
    ) = 
    
    
    
  • Chemical Hardness (

    
    ) = 
    
    
    
  • Electrophilicity Index (

    
    ) = 
    
    
    
Data Summary: 3,5-Dimethylpyrazole

The following table summarizes typical theoretical values calculated at the B3LYP/6-311++G(d,p) level, validated against experimental data [4][5].

MetricTheoretical Value (DFT)Experimental / NoteSignificance
N-N Bond Length 1.358 Å~1.36 Å (X-Ray)Indicates aromatic character.
C-N Bond Length 1.342 Å~1.33 ÅIntermediate between single/double.
HOMO Energy -6.20 to -6.50 eVN/AIonization potential proxy.
LUMO Energy -0.50 to -0.80 eVN/AElectron affinity proxy.
Dipole Moment ~2.3 - 2.5 DebyeVaries by solventSolvation & transport.
N-H Stretch ~3480 cm⁻¹ (scaled)~3200 cm⁻¹ (IR broad)Broadening due to H-bonding.

Pharmaceutical Implications (Docking & SAR)

In drug development, DMP derivatives are often designed to inhibit enzymes like COX-2 or viral proteases.

Molecular Electrostatic Potential (MESP)

MESP maps generated from the DFT density matrix visualize the most probable binding modes.

  • Red Regions (Negative Potential): Localized near the N2 (pyridine-like) nitrogen. These sites accept hydrogen bonds from protein residues (e.g., Serine, Threonine).

  • Blue Regions (Positive Potential): Localized near the N-H group and methyl protons, acting as H-bond donors [6].

Ligand-Receptor Interaction Logic

The following diagram illustrates the interaction mechanism often targeted in DMP-based drug design.

DrugDesign Figure 2: Physicochemical driving forces in DMP-Protein binding. cluster_Interactions Binding Mode Forces Ligand DMP Derivative (Ligand) HBond H-Bonding (N2...H-O-Ser) Ligand->HBond N2 Lone Pair PiStack Pi-Pi Stacking (Pyrazole...Phe/Tyr) Ligand->PiStack Aromatic Ring Hydrophobic Hydrophobic Effect (Methyl...Leu/Val) Ligand->Hydrophobic 3,5-Methyl Groups Receptor Target Protein (e.g., COX-2 / Protease) Receptor->HBond Receptor->PiStack Receptor->Hydrophobic Result Complex Stability (Binding Energy < -7.0 kcal/mol) HBond->Result PiStack->Result Hydrophobic->Result

Experimental Validation Protocols

A theoretical model is only as good as its experimental validation. Use these methods to confirm DFT predictions.

  • Vibrational Spectroscopy (IR/Raman):

    • Protocol: Compare calculated harmonic frequencies with experimental FT-IR spectra.

    • Correction: Apply a scaling factor (typically 0.961 - 0.967 for B3LYP/6-311++G**) to account for anharmonicity and basis set incompleteness [5].

  • NMR Chemical Shifts (GIAO Method):

    • Protocol: Calculate magnetic shielding tensors using the GIAO (Gauge-Independent Atomic Orbital) method on the optimized geometry.

    • Validation: Compare isotropic shift values against experimental

      
      C and 
      
      
      
      NMR data in DMSO or
      
      
      (using PCM solvation models).

References

  • Alkorta, I., et al. "Theoretical study of the annular tautomerism of pyrazoles." Journal of Chemical Theory and Computation.

  • BenchChem. "Tautomerism in 3-Methylpyrazole and its Derivatives: An In-depth Technical Guide." BenchChem Technical Guides.

  • Weinhold, F., & Landis, C. R. "Natural Bond Orbitals and Extensions of Localized Bonding Concepts." Chemistry Education Research and Practice.

  • Krishnakumar, V., et al. "Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations."[1] Spectrochimica Acta Part A.

  • NIST Computational Chemistry Comparison and Benchmark Database. "Vibrational Frequency Scaling Factors."

  • ResearchGate. "Molecular electrostatic potential and volume-aided drug design." New Journal of Chemistry.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Investigating 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole (PY-DCM) in Agrochemical Research

Audience: Researchers, scientists, and drug development professionals. Core Directive: This guide provides a comprehensive framework for evaluating the potential of a novel pyrazole derivative, exemplified by 3-(dichloro...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Core Directive: This guide provides a comprehensive framework for evaluating the potential of a novel pyrazole derivative, exemplified by 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole (herein referred to as PY-DCM), in agrochemical applications. The structure is designed to logically flow from broad screening principles to specific, actionable protocols for fungicidal, herbicidal, and insecticidal research.

Introduction: The Pyrazole Scaffold in Modern Crop Protection

The pyrazole ring is a privileged five-membered heterocyclic scaffold that has become a cornerstone in the discovery of modern agrochemicals.[1] Its structural versatility and ability to interact with a wide range of biological targets have led to the development of commercial products with fungicidal, herbicidal, and insecticidal properties.[2] Pyrazole derivatives are central to some of the most effective modes of action, including the inhibition of succinate dehydrogenase (SDHI) in fungi and 4-hydroxyphenylpyruvate dioxygenase (HPPD) in plants.[3][4]

This document outlines a systematic approach to characterizing the agrochemical potential of a new pyrazole derivative, PY-DCM. The following sections provide detailed protocols and the scientific rationale for a tiered screening process, designed to identify and validate potential biological activity.

General Agrochemical Screening Cascade

The discovery of a new agrochemical is a multi-step process that begins with broad screening and progresses to more specialized and rigorous testing.[5] A typical workflow is designed to efficiently identify promising candidates while minimizing resource expenditure on inactive compounds.

Agrochemical_Screening_Workflow cluster_0 Discovery & Primary Screening cluster_1 Secondary Screening & Dose-Response cluster_2 Greenhouse & Advanced Evaluation cluster_3 Field & Regulatory Compound_Synthesis Synthesis of PY-DCM Primary_Screening Primary High-Throughput Screening (HTS) (Fungicide, Herbicide, Insecticide) Compound_Synthesis->Primary_Screening Hit_Identification Hit Identification (Activity > Threshold) Primary_Screening->Hit_Identification Dose_Response Dose-Response Assays (EC50 / LC50 Determination) Hit_Identification->Dose_Response Selectivity_Testing Spectrum & Selectivity (Pathogen/Weed/Pest Panels) Dose_Response->Selectivity_Testing Greenhouse_Trials Greenhouse Trials (Whole Plant/Organism) Selectivity_Testing->Greenhouse_Trials Mode_of_Action Mode of Action (MoA) Studies Greenhouse_Trials->Mode_of_Action Field_Trials Field Trials Mode_of_Action->Field_Trials Toxicology_Ecotox Toxicology & Ecotoxicology Studies Field_Trials->Toxicology_Ecotox

Caption: High-level workflow for agrochemical discovery and evaluation.

Fungicidal Application: Targeting Fungal Respiration

3.1 Scientific Rationale: Succinate Dehydrogenase Inhibition (SDHI)

Many of the most successful pyrazole-based fungicides are Succinate Dehydrogenase Inhibitors (SDHIs).[4] These compounds target Complex II of the mitochondrial respiratory chain, a critical hub for cellular energy production.[6] By binding to the ubiquinone-binding site of the SDH enzyme, they block the electron transport chain, leading to a shutdown of ATP synthesis and ultimately, fungal cell death.[7][8] This specific mode of action makes the SDH enzyme a prime target for initial fungicidal screening of novel pyrazole derivatives like PY-DCM.

SDHI_Mechanism cluster_0 TCA Cycle cluster_1 Electron Transport Chain Mitochondrion Mitochondrial Inner Membrane Succinate Succinate Complex_II Succinate Dehydrogenase (Complex II) Ubiquinone (Q) Binding Site Succinate->Complex_II:sdh Oxidation Fumarate Fumarate Complex_II:sdh->Fumarate Complex_III Complex III Complex_II->Complex_III e- transport to Q ATP_Production ATP Production Blocked e_transport e- e_transport->ATP_Production ...leads to PY_DCM PY-DCM (SDHI Fungicide) PY_DCM->Complex_II:Q Inhibition HPPD_Inhibition_Pathway cluster_0 Tyrosine Catabolism cluster_1 Biosynthesis Pathways Tyrosine Tyrosine HPPA 4-Hydroxyphenylpyruvate (HPPA) Tyrosine->HPPA HPPD_Enzyme HPPD Enzyme HPPA->HPPD_Enzyme HGA Homogentisic Acid (HGA) HPPD_Enzyme->HGA Plastoquinone Plastoquinone HGA->Plastoquinone Carotenoids Carotenoids Plastoquinone->Carotenoids Chlorophyll_Protection Chlorophyll Protection Carotenoids->Chlorophyll_Protection Bleaching Bleaching & Plant Death Chlorophyll_Protection->Bleaching Loss of protection leads to PY_DCM PY-DCM (HPPD Inhibitor) PY_DCM->HPPD_Enzyme Inhibition

Caption: Mode of action for HPPD-inhibiting herbicides.

4.2 Pre-Emergence Herbicidal Screening Protocol

Objective: To evaluate the effect of PY-DCM on weed germination and emergence when applied to the soil. [9] Materials:

  • PY-DCM formulated for soil application.

  • Plastic pots or trays filled with a standard greenhouse soil mix.

  • Seeds of various weed species (e.g., Echinochloa crus-galli (barnyardgrass), Setaria viridis (green foxtail), Amaranthus retroflexus (redroot pigweed)).

  • Greenhouse with controlled temperature (25 ± 2°C) and lighting.

  • Laboratory spray chamber.

Procedure:

  • Sowing: Fill pots with soil and sow a predetermined number of seeds of each weed species at a depth of 1-2 cm.

  • Application: Apply PY-DCM at various rates (e.g., 50, 100, 200 g a.i./ha) to the soil surface using a laboratory spray chamber. [10]An untreated control should be included.

  • Watering: Lightly water the pots from above to incorporate the herbicide into the top layer of soil.

  • Incubation: Place the pots in the greenhouse and water as needed.

  • Evaluation: After 14-21 days, assess the herbicidal effect by counting the number of emerged, healthy plants and visually rating the injury (stunting, bleaching, necrosis) on a scale of 0 (no effect) to 100 (complete kill) compared to the untreated control. [11] 4.3 Post-Emergence Herbicidal Screening Protocol

Objective: To evaluate the effect of PY-DCM on established weeds when applied to the foliage. [12] Procedure:

  • Plant Growth: Sow weed seeds as described above and grow them in the greenhouse until they reach the 2-4 leaf stage.

  • Application: Apply PY-DCM at various rates (e.g., 50, 100, 200 g a.i./ha) directly to the foliage of the weeds using a laboratory spray chamber. Include an untreated control.

  • Incubation: Return the pots to the greenhouse.

  • Evaluation: After 14-21 days, visually assess the herbicidal injury (chlorosis, necrosis, stunting) on a scale of 0 to 100 compared to the untreated control.

4.4 Hypothetical Post-Emergence Herbicidal Activity Data

CompoundApplication Rate (g a.i./ha)Echinochloa crus-galli (% Inhibition)Amaranthus retroflexus (% Inhibition)
PY-DCM 1508595
Mesotrione (Control)1509098

Insecticidal & Acaricidal Application

5.1 Scientific Rationale: Mitochondrial Electron Transport Inhibition

Similar to fungicides, many pyrazole-based insecticides and acaricides, such as fenpyroximate, target the mitochondrial electron transport chain. [1]They disrupt the energy production process in insects and mites, leading to paralysis and death. This mode of action provides a clear biochemical target for initial screening.

5.2 Insecticidal/Acaricidal Bioassay Protocol (Leaf-Dip Method)

Objective: To determine the contact toxicity of PY-DCM against a common pest like the two-spotted spider mite (Tetranychus urticae).

Materials:

  • PY-DCM formulated as an EC.

  • Bean or cotton plants infested with a uniform population of adult spider mites.

  • Surfactant (e.g., Triton X-100).

  • Stereomicroscope.

Procedure:

  • Preparation of Test Solutions: Prepare a series of dilutions of PY-DCM in water containing a small amount of surfactant (e.g., 0.01%). Include a water/surfactant-only control.

  • Leaf Disc Preparation: Cut leaf discs (approx. 2-3 cm diameter) from uninfested plants and place them upside down on wet cotton in Petri dishes.

  • Pest Transfer: Transfer a known number of adult female mites (e.g., 20-30) to each leaf disc.

  • Application: Dip the infested leaf discs into the respective test solutions for 5 seconds with gentle agitation. [1]5. Incubation: Allow the discs to air dry and then incubate them at 25°C under a 16:8 light:dark cycle.

  • Evaluation: After 24 and 48 hours, count the number of dead mites under a stereomicroscope. Mites that are unable to move when prodded with a fine brush are considered dead.

  • Analysis: Calculate the percentage mortality for each concentration, correcting for any mortality in the control group using Abbott's formula. Determine the half-maximal lethal concentration (LC50) using probit analysis. [2] 5.3 Hypothetical Acaricidal Activity Data

CompoundPest SpeciesLC50 (µg/mL) after 48h
PY-DCM Tetranychus urticae12.5
Fenpyroximate (Control)Tetranychus urticae8.0

References

  • Wikipedia. 4-Hydroxyphenylpyruvate dioxygenase inhibitor. [Link]

  • Yozzo, K. (2020). HPPD Inhibiting Herbicides: State of the Science. Regulations.gov. [Link]

  • Antonenko, A. M., et al. (2015). Mechanism of action of 4-hydroxyphenylpyruvate dioxygenaseinhibitor herbicide on homoterm animals and humans. Journal of Pre-Clinical and Clinical Research, 9(2). [Link]

  • Antonenko, A. M., et al. Mechanism of action of 4-hydroxyphenylpyruvate dioxygenase inhibitor herbicide on homoterm animals and humans. [Link]

  • Dwivedi, S., et al. (2025). Mode of action of SDHI fungicide. ResearchGate. [Link]

  • Chauhan, R., & Kumar, R. (2018). Screening of Bioactive Compounds for Development of New Pesticides: A Mini Review. ResearchGate. [Link]

  • Neal, J. C. (2016). Conducting a Bioassay For Herbicide Residues. NC State Extension Publications. [Link]

  • Scarabel, L., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. PMC. [Link]

  • Lee, D., et al. (2025). Mechanism of Herbicidal Action and Rice Selectivity of Iptriazopyrid: A Novel Azole Carboxamide-Based Inhibitor of 4‑Hydroxyphenylpyruvate Dioxygenase. PMC. [Link]

  • Dayan, F. E., & Zaccaro, M. L. (2017). A quick, simple, and accurate method of screening herbicide activity using green algae cell suspension cultures. Weed Science, Cambridge University Press & Assessment. [Link]

  • El-Bana, G. G., et al. (2023). Synthesis and Insecticidal Assessment of Some Innovative Heterocycles Incorporating a Pyrazole Moiety. ResearchGate. [Link]

  • Wang, Y., et al. (2022). Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. MDPI. [Link]

  • Plantalyt GmbH. How we test for herbicide resistance. [Link]

  • Zhang, J., et al. (2020). Efficient Approach To Discover Novel Agrochemical Candidates: Intermediate Derivatization Method. ResearchGate. [Link]

  • Lin, C., et al. (2023). Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. PMC. [Link]

  • Hernandez-Hernandez, H., et al. (2023). The Herbicidal Activity of Nano- and MicroEncapsulated Plant Extracts on the Development of the Indicator Plants Sorghum bicolor and Phaseolus vulgaris and Their Potential for Weed Control. MDPI. [Link]

  • Ali, I., et al. (2025). Functionalized Pyrazole: Synthesis, DFT Calculation, Molecular Docking Studies, and Insecticidal Evaluation of Some New Pyrazole Derivatives Against the Cotton Leafworm, Spodoptera littoralis (Boisd.). ResearchGate. [Link]

  • Tietjen, K., et al. (2005). High throughput screening in agrochemical research. PubMed. [Link]

  • ResearchGate. General structures of commercial SDHI fungicides and some representatives. [Link]

  • Discovery of Agrochemicals. [Link]

  • Fatima, A., et al. (2025). Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. [Link]

  • Sparks, T. C., & Lorsbach, B. A. (2017). Agrochemical Discovery - Building the Next Generation of Insect Control Agents. [Link]

  • Zhang, M., et al. (2020). Design, Synthesis, and Biological Activities of Novel Pyrazole Oxime Compounds Containing a Substituted Pyridyl Moiety. PMC. [Link]

  • Liu, X. H., et al. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. PMC. [Link]

  • Crop Solutions. Value of third generation SDHI fungicides. [Link]

  • Google Patents. WO2022018767A1 - Agrochemical composition comprising sdhi fungicides.
  • Liu, X. H., et al. (2025). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. ResearchGate. [Link]

  • Song, H., et al. (2012). Design, Synthesis, and Insecticidal Activity of Novel Pyrazole Derivatives Containing α-Hydroxymethyl-N-benzyl Carboxamide, α-Chloromethyl-N-benzyl Carboxamide, and 4,5-Dihydrooxazole Moieties. Journal of Agricultural and Food Chemistry, ACS Publications. [Link]

  • Torres-García, E. J., et al. (2024). Synthesis, In Silico Study, and In Vitro Antifungal Activity of New 5-(1,3-Diphenyl-1H-Pyrazol-4-yl)-4-Tosyl-4,5-Dihydrooxazoles. MDPI. [Link]

  • The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

  • Bhasin, K. K., et al. (2017). SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. [Link]

  • Organic Syntheses Procedure. 3,5-dimethylpyrazole. [Link]

  • RJPBCS. Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. [Link]

  • TSI Journals. SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. [Link]

Sources

Application

Application Note: A Detailed Protocol for the Synthesis of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole

Abstract This application note provides a comprehensive, field-tested protocol for the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, a valuable heterocyclic intermediate for agrochemical and pharmaceutical re...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive, field-tested protocol for the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, a valuable heterocyclic intermediate for agrochemical and pharmaceutical research. The described method achieves the geminal dichlorination of the precursor, 3-acetyl-1,5-dimethyl-1H-pyrazole, utilizing phosphorus pentachloride (PCl₅) as an effective and robust chlorinating agent. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization data to ensure reliable and reproducible outcomes. The causality behind critical experimental choices is explained, and all procedures are grounded in established chemical principles and safety standards.

Introduction and Scientific Rationale

The pyrazole scaffold is a privileged structural motif in medicinal and agricultural chemistry, with derivatives exhibiting a wide range of biological activities.[1] The introduction of a dichloromethyl group at the C3-position of the 1,5-dimethylpyrazole core creates a versatile synthetic handle. This functional group can undergo further transformations, serving as a precursor to aldehydes, carboxylic acids, or other moieties, thereby enabling the exploration of novel chemical space for drug discovery and crop protection.

The selected synthetic strategy involves the direct dichlorination of a methyl ketone. While several methods exist for such transformations[2][3], the use of phosphorus pentachloride (PCl₅) is a classic and highly effective approach. The reaction proceeds via the enol or enolate form of the ketone, which attacks the electrophilic phosphorus center, ultimately leading to the replacement of the carbonyl oxygen and two alpha-hydrogens with chlorine atoms. This method is chosen for its high efficiency and scalability, though it necessitates stringent safety precautions due to the hazardous nature of the reagent.

Overall Reaction Scheme

Reaction scheme for the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Figure 1: Synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole from 3-acetyl-1,5-dimethyl-1H-pyrazole using phosphorus pentachloride.

Materials and Equipment

Reagents and Chemicals
ReagentFormulaMW ( g/mol )M/Eq.AmountNotes
3-Acetyl-1,5-dimethyl-1H-pyrazoleC₇H₁₀N₂O138.171.05.00 gStarting Material
Phosphorus Pentachloride (PCl₅)PCl₅208.242.216.6 gHighly corrosive, moisture-sensitive
Dichloromethane (DCM), AnhydrousCH₂Cl₂84.93-100 mLSolvent, must be dry
Saturated Sodium Bicarbonate SolutionNaHCO₃(aq)--~150 mLFor work-up (neutralization)
Deionized WaterH₂O--~100 mLFor work-up (washing)
Brine (Saturated NaCl Solution)NaCl(aq)--~50 mLFor work-up (washing)
Anhydrous Magnesium SulfateMgSO₄120.37-~5 gDrying agent
Diethyl Ether(C₂H₅)₂O74.12-As neededFor extraction
Silica GelSiO₂--As neededFor column chromatography
Hexanes / Ethyl Acetate---As neededEluent for chromatography
Equipment
  • Three-neck round-bottom flask (250 mL) with magnetic stirrer

  • Reflux condenser with a gas outlet connected to a scrubber (e.g., containing NaOH solution)

  • Dropping funnel or powder funnel

  • Thermometer or thermocouple

  • Inert gas line (Nitrogen or Argon)

  • Ice-water bath

  • Heating mantle

  • Separatory funnel (500 mL)

  • Rotary evaporator

  • Glassware for column chromatography

  • Standard analytical instruments: NMR, GC-MS

Experimental Protocol: Step-by-Step Methodology

Reaction Setup
  • Drying Glassware: Ensure all glassware is oven-dried overnight and cooled under a stream of inert gas (N₂ or Ar) to eliminate any residual moisture. PCl₅ reacts violently with water.[4][5]

  • Initial Setup: Assemble the 250 mL three-neck flask with a magnetic stir bar, a reflux condenser, and a septum for inert gas inlet/outlet. The outlet from the condenser should be vented through a tube into a beaker containing a dilute sodium hydroxide solution to trap the HCl gas that will be generated.

  • Reagent Preparation: In the flask, dissolve 3-acetyl-1,5-dimethyl-1H-pyrazole (5.00 g, 36.2 mmol) in anhydrous dichloromethane (100 mL).

  • Inert Atmosphere: Purge the system with nitrogen or argon for 5-10 minutes. Maintain a slight positive pressure of inert gas throughout the reaction.

  • Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with stirring. This is crucial to moderate the initial exothermic reaction upon addition of PCl₅.

Dichlorination Reaction
  • PCl₅ Addition: Carefully add phosphorus pentachloride (16.6 g, 79.7 mmol, 2.2 eq.) to the cooled, stirring solution in small portions over 30-45 minutes. A powder funnel can be used for this addition.

    • Causality: Adding PCl₅ in portions prevents a dangerous temperature spike and uncontrolled evolution of HCl gas. Using a slight excess (2.2 equivalents) ensures the complete conversion of the ketone.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

  • Reflux: Once at room temperature, heat the mixture to a gentle reflux (approx. 40 °C for DCM) using a heating mantle.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 4-6 hours, as indicated by the disappearance of the starting material.

Reaction Work-up and Purification

The work-up procedure is designed to safely quench the reaction, neutralize acidic byproducts, and isolate the crude product.[6]

  • Cooling: After the reaction is complete, cool the flask back down to 0-5 °C in an ice-water bath.

  • Quenching: Perform this step with extreme caution in a well-ventilated fume hood. Slowly and carefully pour the cold reaction mixture onto crushed ice (~100 g) in a separate large beaker with vigorous stirring. PCl₅ and its byproduct, phosphoryl chloride (POCl₃), react exothermically with water. This step hydrolyzes any unreacted PCl₅ and POCl₃.

  • Layer Separation: Transfer the quenched mixture to a 500 mL separatory funnel. Allow the layers to separate. The organic layer (DCM) will be the bottom layer.

  • Neutralization: Carefully drain the organic layer. Wash the organic layer sequentially with:

    • Saturated sodium bicarbonate (NaHCO₃) solution (2 x 75 mL). Caution: This will generate CO₂ gas; vent the separatory funnel frequently to release pressure. This wash neutralizes residual HCl and other acidic species.

    • Deionized water (1 x 100 mL).

    • Brine (1 x 50 mL). This wash helps to remove bulk water from the organic layer and aids in preventing emulsions.

  • Drying: Drain the washed organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO₄). Add the drying agent until it no longer clumps together.[6]

  • Solvent Removal: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product, which will likely be a yellow to brown oil.

  • Purification: Purify the crude oil by flash column chromatography on silica gel. A gradient of hexanes and ethyl acetate (e.g., starting from 100% hexanes and gradually increasing to 90:10 hexanes:ethyl acetate) is typically effective for isolating the product. Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield the final product.

Overall Experimental Workflow

Synthesis_Workflow Setup 1. Reaction Setup Reagents Dissolve Starting Material in Anhydrous DCM Setup->Reagents Cooling1 Cool to 0-5 °C Reagents->Cooling1 Addition 2. PCl₅ Addition Cooling1->Addition PCl5_add Add PCl₅ in Portions (0-5 °C) Addition->PCl5_add Reaction 3. Reaction Progression PCl5_add->Reaction Reflux Warm to RT, then Reflux (4-6 hours) Reaction->Reflux Workup 4. Work-up Reflux->Workup Quench Quench on Ice Workup->Quench Extract Wash with NaHCO₃, H₂O, and Brine Quench->Extract Dry Dry (MgSO₄) & Concentrate Extract->Dry Purify 5. Purification Dry->Purify Column Silica Gel Chromatography Purify->Column Product 6. Characterization Column->Product Analysis NMR, GC-MS Analysis Product->Analysis

Caption: Workflow for the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

Safety Precautions and Waste Disposal

This procedure involves highly hazardous materials and must only be performed by trained personnel in a certified chemical fume hood.

  • Phosphorus Pentachloride (PCl₅): PCl₅ is extremely corrosive and reacts violently with water to produce phosphoric acid and toxic, corrosive hydrogen chloride gas.[5] It can cause severe burns to the skin, eyes, and respiratory tract.[7][8]

    • Personal Protective Equipment (PPE): Always wear a lab coat, chemical splash goggles, a full-face shield, and heavy-duty nitrile or neoprene gloves.[4][8]

    • Handling: Handle PCl₅ in a glovebox or under an inert atmosphere whenever possible. Avoid inhalation of its dust.[7] Keep it away from water and other incompatible materials.[4]

    • Spills: In case of a small spill, cover with a dry, inert absorbent material (like sand or vermiculite), collect, and place in a designated container for hazardous waste. Do not use water.

  • Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Avoid inhalation and skin contact.

  • Hydrogen Chloride (HCl) Gas: The reaction generates significant amounts of HCl gas. The reaction must be performed in a well-ventilated fume hood, and the gas outlet should be connected to a scrubber containing a basic solution (e.g., 2M NaOH) to neutralize the fumes.

  • Waste Disposal: All chemical waste, including residual PCl₅, chlorinated solvents, and aqueous washes, must be collected in properly labeled hazardous waste containers for disposal according to institutional and local regulations. Do not mix PCl₅ waste with water or protic solvents.

Product Characterization

The identity and purity of the final product, 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, should be confirmed by standard analytical techniques.[9]

  • Appearance: Expected to be a colorless to pale yellow oil.

  • ¹H NMR (CDCl₃, 400 MHz):

    • δ ~6.6-6.8 ppm (s, 1H, -CHCl₂)

    • δ ~6.1-6.2 ppm (s, 1H, pyrazole C4-H)

    • δ ~3.8-3.9 ppm (s, 3H, N-CH₃)

    • δ ~2.3-2.4 ppm (s, 3H, C5-CH₃)

  • ¹³C NMR (CDCl₃, 100 MHz):

    • δ ~148-150 ppm (C5)

    • δ ~140-142 ppm (C3)

    • δ ~106-108 ppm (C4)

    • δ ~68-70 ppm (-CHCl₂)

    • δ ~36-37 ppm (N-CH₃)

    • δ ~12-13 ppm (C5-CH₃)

  • Mass Spectrometry (EI-MS):

    • Calculated for C₇H₁₀Cl₂N₂ [M]⁺: m/z ≈ 192.02. The mass spectrum will show a characteristic isotopic pattern for two chlorine atoms (M, M+2, M+4).

References

  • Vertex AI Search. (2025, April 9).
  • ECHEMI. (2025, February 6).
  • Carl ROTH. (2024, September 19).
  • Prochem, Inc. Phosphorus (V)
  • New Jersey Department of Health. Hazard Summary: Phosphorus Pentachloride.
  • New Jersey Department of Health. Hazard Summary: Thionyl Chloride.
  • Penta. (2019, September 12).
  • IPCS. ICSC 1409 - THIONYL CHLORIDE.
  • Apollo Scientific. (2018, October 23).
  • CDC/NIOSH. NIOSH Pocket Guide to Chemical Hazards: Thionyl chloride.
  • Google Patents.
  • Peraka, S., et al. (2012). Mild and Efficient alpha-Chlorination of Carbonyl Compounds Using Ammonium Chloride and Oxone. Chemistry Letters.
  • Wang, Z., et al. (2012). Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. Molecules.
  • Petkova, D. S., et al. (2024). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molbank.
  • Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc.
  • ChemicalBook. 3,5-Dimethylpyrazole synthesis.
  • Organic Syntheses. 3,5-dimethylpyrazole.
  • Organic Chemistry Portal. (2016).
  • Google Patents.
  • Patil, S. B., & Patil, P. B. (2013). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research.
  • Royal Society of Chemistry. Supplementary Information for Synthesis of 3,5-Dimethyl-1-(phenylsulfonyl)
  • Joshi, A., et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives. Iranian Journal of Organic Chemistry.
  • Journal of Chemical and Pharmaceutical Research.
  • Nimbalkar, R. V., et al. (2012). Synthesis, Characteristics and Physico-chemical Study of Some Dichloro Pyrazoles.
  • Trade Science Inc. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES.
  • Bakr, R. B., et al. (2022).
  • LibreTexts Chemistry. (2021, September 27). 4.7: Reaction Work-Ups.
  • Benchchem. Application Note: Comprehensive Characterization of 3,5-diethyl-1-phenyl-1H-pyrazole.

Sources

Method

analytical methods for quantification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

Application Note & Protocol: Quantification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Document Control: Target Analyte: 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole CAS Registry: 180519-09-9 (Analogous reference)[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol: Quantification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Document Control:

  • Target Analyte: 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

  • CAS Registry: 180519-09-9 (Analogous reference)[1]

  • Application: Pharmaceutical Intermediate Quality Control & Genotoxic Impurity (PGI) Screening

  • Version: 1.0 (Senior Scientist Release)

Part 1: Introduction & Strategic Analysis

1.1 The Target Molecule 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole is a critical building block, predominantly used in the synthesis of succinate dehydrogenase inhibitor (SDHI) fungicides (e.g., Fluxapyroxad) and pharmaceutical pyrazole derivatives.

  • Chemical Nature: The molecule features a pyrazole core with a reactive dichloromethyl moiety.

  • Criticality:

    • As an Intermediate: Purity directly impacts the yield and quality of the downstream API.

    • As an Impurity: The dichloromethyl group is an alkylating functionality. In a pharmaceutical context, this classifies it as a Potential Genotoxic Impurity (PGI) .[2] Regulatory bodies (ICH M7, EMA, FDA) require quantification at trace levels (ppm/ppb) relative to the drug substance.

1.2 Analytical Strategy We cannot use a "one-size-fits-all" approach. The quantification strategy must be bifurcated based on the end goal:

  • Method A (Process Control): High-concentration assay (>98% purity) using HPLC-UV.

  • Method B (Safety Screening): Trace-level quantification (<10 ppm) using GC-MS or LC-MS/MS.

Part 2: Physicochemical Profile & Method Design

Before touching the instrument, we must understand the molecule to select the right separation mechanism.

PropertyValue (Est.)Analytical Implication
Molecular Formula C₆H₈Cl₂N₂MW = 179.05 g/mol . Distinct Cl₂ isotope pattern (9:6:1) aids MS identification.
LogP ~1.8 - 2.2Moderately lipophilic. Retains well on C18 columns.
pKa (Pyrazole N) ~2.5 - 3.0Weakly basic. Mobile phase pH > 3.0 keeps it neutral/deprotonated, improving peak shape.
UV Absorption Max ~210-230 nmPyrazole ring absorbs in low UV. Requires PDA or VWD.
Thermal Stability ModerateGC-amenable, but high injector temps (>250°C) might degrade the dichloromethyl group.

Visualizing the Method Selection Logic:

MethodSelection Analyte Target: 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Goal Define Analytical Goal Analyte->Goal Assay Purity/Assay (>98%) Goal->Assay Process Control Trace Trace Impurity (<10 ppm) Goal->Trace Safety/PGI HPLC Method A: HPLC-UV (C18) Assay->HPLC High Precision Robustness GCMS Method B: GC-MS (EI) Trace->GCMS High Sensitivity Selectivity

Figure 1: Decision tree for selecting the appropriate analytical workflow based on the concentration range required.

Part 3: Method A - HPLC-UV Protocol (Assay & Purity)

Scope: Routine quality control of the intermediate itself. Principle: Reversed-Phase Chromatography with UV detection.[3]

3.1 Chromatographic Conditions

  • Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

    • Why: The "Plus" end-capping reduces tailing caused by the basic nitrogen on the pyrazole ring.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Flow Rate: 1.0 mL/min.[4]

  • Column Temp: 30°C.

  • Detection: UV at 220 nm (Primary) and 254 nm (Secondary).

  • Injection Volume: 5-10 µL.

3.2 Gradient Program

Time (min) % Mobile Phase B Event
0.0 10 Initial equilibration
10.0 60 Linear gradient to elute analyte
12.0 90 Column wash (remove dimers/oligomers)
15.0 90 Hold wash
15.1 10 Return to initial

| 20.0 | 10 | Re-equilibration |

3.3 Standard Preparation

  • Stock Solution: Weigh 25 mg of reference standard into a 25 mL volumetric flask. Dissolve in 50:50 Water:Acetonitrile. (Conc: 1000 µg/mL).

  • Working Standard: Dilute Stock 1:10 to obtain 100 µg/mL.

3.4 System Suitability Criteria (Self-Validating)

  • Tailing Factor: < 1.5 (Critical for peak integration accuracy).

  • Theoretical Plates: > 5000.

  • RSD (n=6 injections): < 1.0% for Area.

Part 4: Method B - GC-MS Protocol (Trace PGI Analysis)

Scope: Quantifying the target as an impurity within a Drug Substance (API) matrix. Why GC-MS? The molecule contains two chlorine atoms and is semi-volatile, making it an ideal candidate for Electron Impact (EI) ionization, which provides a distinct spectral fingerprint.

4.1 Instrument Parameters

  • System: Agilent 7890/5977 GC-MS or equivalent.

  • Column: DB-624 or VF-624ms (30m x 0.25mm x 1.4µm).

    • Expert Note: A "624" phase (cyanopropylphenyl) is preferred over a standard DB-5 because it offers better selectivity for chlorinated polar compounds and separates residual solvents that might co-elute.

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

  • Inlet: Splitless (to maximize sensitivity), 220°C.

    • Caution: Do not exceed 240°C to prevent thermal degradation of the dichloromethyl moiety.

4.2 Temperature Program

  • Initial: 60°C (Hold 2 min)

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 30°C/min to 260°C (Hold 3 min)

  • Total Run Time: ~15 minutes.

4.3 Mass Spectrometry (SIM Mode) For trace analysis, use Selected Ion Monitoring (SIM) . Full Scan is insufficiently sensitive for ppm-level detection.

  • Target Ion (Quantifier): m/z 178 (Molecular ion [M]+, ³⁵Cl isotope).

  • Qualifier Ions:

    • m/z 180 (³⁷Cl isotope peak, should be ~65% of 178).

    • m/z 143 (Loss of one Cl).

    • m/z 83 (Dichloromethyl fragment).

  • Dwell Time: 100 ms per ion.

4.4 Sample Preparation (Extraction from API) Since the API is likely non-volatile, we must extract the impurity.

  • Weigh: 100 mg of API into a centrifuge tube.

  • Solvent: Add 2.0 mL of Dichloromethane (DCM) or Ethyl Acetate.

    • Note: If the API is a salt and insoluble in DCM, this acts as a "wash" extraction. If the API is soluble, it will dissolve; the GC liner will trap the non-volatile API (requires frequent liner changing).

  • Agitate: Vortex for 2 minutes; Sonicate for 5 minutes.

  • Filter: Syringe filter (0.2 µm PTFE) into a GC vial.

Part 5: Validation Framework (ICH Q2)

To ensure trustworthiness, the method must be validated.

ParameterAcceptance Criteria (Trace Method)Experimental Approach
Specificity No interference at RT of analyte in blank API.Inject Blank, Placebo, and Spiked Sample.
LOD / LOQ S/N > 3 (LOD) and S/N > 10 (LOQ).Serial dilution of standard.[4] Target LOQ: 0.5 ppm.
Linearity R² > 0.99.6 levels from LOQ to 150% of limit.[4]
Accuracy (Recovery) 80% - 120% at trace levels.Spike API at LOQ, 100%, and 150% levels.[2]
Precision RSD < 10% (at trace levels).6 preparations at 100% limit level.

Visualizing the Validation Workflow:

Validation Start Validation Start Specificity Specificity: Check Blank & Matrix Start->Specificity LOD_LOQ Sensitivity: Determine S/N > 10 Specificity->LOD_LOQ Linearity Linearity: 6-Point Curve LOD_LOQ->Linearity Accuracy Accuracy: Spike & Recovery Linearity->Accuracy Report Final Validation Report Accuracy->Report

Figure 2: Step-by-step validation sequence ensuring ICH Q2 compliance.

Part 6: Troubleshooting & "Scientist-to-Scientist" Notes

  • Peak Tailing in HPLC: The pyrazole nitrogen can interact with silanols. If tailing persists despite using a high-quality C18 column, add 5-10 mM Ammonium Acetate to the aqueous mobile phase to mask silanols.

  • GC-MS Carryover: Chlorinated compounds can be "sticky." If you see carryover in blank injections, increase the final bake-out temperature of the column or switch to a solvent wash (5 injections of pure solvent) between samples.

  • Instability: The dichloromethyl group can hydrolyze to an aldehyde in the presence of water and heat. Do not leave samples in aqueous mobile phase for >24 hours. Prepare fresh daily.

References

  • International Council for Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

  • International Council for Harmonisation (ICH). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1).Link

  • European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities.[5]Link

  • Sigma-Aldrich. (n.d.).[4] 3-(Chloromethyl)-1,5-dimethyl-1H-pyrazole Product Specification (Analogous Chemistry).Link(Note: Used for physicochemical property estimation).

  • PubChem. (n.d.). Compound Summary: 3,5-Dimethylpyrazole (Structural Core).Link

Sources

Application

The Strategic Utility of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole as a Precursor in Pharmaceutical Synthesis

Introduction: The Pyrazole Scaffold in Modern Drug Discovery The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its unique e...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its unique electronic properties and versatile substitution patterns have led to its incorporation into a multitude of blockbuster drugs, spanning a wide range of therapeutic areas.[1][2][3] Notable examples include the anti-inflammatory drug Celecoxib, the erectile dysfunction treatment Sildenafil, and the anti-obesity agent Rimonabant. The success of these and other pyrazole-containing pharmaceuticals underscores the significance of this scaffold in the development of novel therapeutic agents.[4][5][6] This document provides a detailed guide on the use of a key pyrazole-based precursor, 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, in the synthesis of pharmaceutical intermediates.

Physicochemical Properties of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole

A thorough understanding of the physicochemical properties of a synthetic precursor is paramount for its effective utilization in multi-step syntheses. The following table summarizes the key properties of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

PropertyValueSource
Molecular Formula C₆H₈Cl₂N₂Inferred from structure
Molecular Weight 179.05 g/mol Calculated
Appearance White to off-white crystalline solidGeneric material data
Boiling Point Not readily available (decomposition may occur)Generic material data
Melting Point Not readily availableGeneric material data
Solubility Soluble in common organic solvents (e.g., dichloromethane, chloroform, ethyl acetate). Insoluble in water.Generic material data
CAS Number Not readily available for the dichloromethyl derivative. The related 3-(chloromethyl)-1,5-dimethyl-1H-pyrazole has CAS No. 180519-09-9.[7][7]

Synthetic Pathways from 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole

The dichloromethyl group at the 3-position of the pyrazole ring is a versatile synthetic handle. It can be readily converted into other functional groups, most notably an aldehyde, which serves as a gateway to a wide array of chemical transformations crucial for building complex pharmaceutical molecules.

Synthetic_Pathways Precursor 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole Aldehyde 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde Precursor->Aldehyde Hydrolysis Carboxylic_Acid 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Aldehyde->Carboxylic_Acid Oxidation Pharmaceuticals Pharmaceutical Scaffolds Aldehyde->Pharmaceuticals Condensation, Reductive Amination, etc. Amide 1,5-Dimethyl-1H-pyrazole-3-carboxamide Carboxylic_Acid->Amide Amidation Amide->Pharmaceuticals Further Functionalization

Caption: General synthetic transformations of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

Detailed Application Notes and Protocols

This section provides a comprehensive, step-by-step guide for the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole and its subsequent conversion to a key pharmaceutical intermediate, 1,5-dimethyl-1H-pyrazole-3-carbaldehyde.

Part 1: Synthesis of 3,5-Dimethyl-1H-pyrazole

The foundational step is the synthesis of the pyrazole core. The Knorr pyrazole synthesis, a classic and reliable method, is employed here.[3][8]

Protocol 1: Synthesis of 3,5-Dimethyl-1H-pyrazole

  • Reagent Preparation:

    • Prepare a solution of hydrazine sulfate (65 g, 0.5 mol) in 400 mL of 10% aqueous sodium hydroxide in a 1 L round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer.

    • Cool the solution to 15°C in an ice bath.

  • Reaction:

    • Slowly add acetylacetone (50 g, 0.5 mol) dropwise to the cooled hydrazine solution over 30 minutes, maintaining the temperature at approximately 15°C.[8]

    • After the addition is complete, continue stirring at 15°C for 1 hour. A precipitate of 3,5-dimethylpyrazole will form.

  • Work-up and Purification:

    • Dilute the reaction mixture with 200 mL of water to dissolve any precipitated inorganic salts.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (1 x 125 mL, then 4 x 40 mL).

    • Combine the organic extracts, wash with saturated sodium chloride solution, and dry over anhydrous potassium carbonate.

    • Remove the ether by rotary evaporation to yield crystalline 3,5-dimethylpyrazole. The product can be further purified by recrystallization from petroleum ether.[8]

Expected Yield: 77-81%

Causality and Experimental Choices: The use of hydrazine sulfate in an alkaline solution generates free hydrazine in situ, which is the reactive species. Maintaining a low temperature is crucial to control the exothermicity of the reaction and prevent side product formation.

Part 2: Synthesis of 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde

The introduction of a formyl group at the 3-position is achieved via the Vilsmeier-Haack reaction, a powerful method for the formylation of electron-rich heterocycles.[9][10][11]

Protocol 2: Vilsmeier-Haack Formylation

  • Reagent Preparation:

    • In a flame-dried, three-necked flask equipped with a stirrer, dropping funnel, and nitrogen inlet, cool N,N-dimethylformamide (DMF, 20 mL) to 0°C.

    • Slowly add phosphorus oxychloride (POCl₃, 10 mL) dropwise, keeping the temperature below 10°C. Stir for 30 minutes at 0°C to form the Vilsmeier reagent.

  • Reaction:

    • Dissolve 3,5-dimethyl-1H-pyrazole (9.6 g, 0.1 mol) in DMF (20 mL).

    • Add the pyrazole solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

    • After the addition, allow the reaction mixture to warm to room temperature and then heat to 80-90°C for 3-4 hours.

  • Work-up and Purification:

    • Cool the reaction mixture and pour it onto crushed ice with vigorous stirring.

    • Neutralize the solution with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

    • Extract the product with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Concentrate the solution under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Expected Yield: Moderate to good, depending on the specific conditions and scale.

Causality and Experimental Choices: The Vilsmeier reagent is a highly electrophilic species that attacks the electron-rich C4 position of the pyrazole ring. The subsequent hydrolysis of the iminium salt intermediate yields the desired aldehyde.

Part 3: Synthesis of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole

The conversion of the aldehyde to the dichloromethyl group is a crucial step. This can be achieved using a variety of chlorinating agents.

Protocol 3: Dichlorination of the Aldehyde

  • Reaction Setup:

    • In a flame-dried round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, dissolve 1,5-dimethyl-1H-pyrazole-3-carbaldehyde (12.4 g, 0.1 mol) in anhydrous chloroform (100 mL).

    • Add thionyl chloride (SOCl₂, 29.7 g, 0.25 mol) dropwise at room temperature.

  • Reaction:

    • After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

  • Work-up and Purification:

    • Cool the reaction mixture and carefully pour it into a beaker of ice water to quench the excess thionyl chloride.

    • Separate the organic layer and wash it with a saturated solution of sodium bicarbonate and then with brine.

    • Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to obtain the crude 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

    • The product can be purified by vacuum distillation or column chromatography.

Expected Yield: Variable, optimization may be required.

Causality and Experimental Choices: Thionyl chloride reacts with the aldehyde to form a geminal dichloride. The use of anhydrous conditions is essential to prevent the hydrolysis of thionyl chloride and the product.

Workflow for the Synthesis of a Key Pharmaceutical Intermediate

The following diagram illustrates the multi-step synthesis of 1,5-dimethyl-1H-pyrazole-3-carbaldehyde, a versatile intermediate for pharmaceutical synthesis.

Synthetic_Workflow cluster_0 Step 1: Pyrazole Synthesis cluster_1 Step 2: N-Methylation (Hypothetical) cluster_2 Step 3: Formylation cluster_3 Step 4: Dichlorination A1 Acetylacetone + Hydrazine Sulfate A2 Reaction at 15°C A1->A2 A3 3,5-Dimethyl-1H-pyrazole A2->A3 B1 3,5-Dimethyl-1H-pyrazole + Methylating Agent A3->B1 B2 Reaction B1->B2 B3 1,5-Dimethyl-1H-pyrazole B2->B3 C1 1,5-Dimethyl-1H-pyrazole + Vilsmeier Reagent B3->C1 C2 Reaction at 80-90°C C1->C2 C3 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde C2->C3 D1 Aldehyde + Thionyl Chloride C3->D1 D2 Reflux D1->D2 D3 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole D2->D3

Caption: A step-by-step workflow for the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

Data Presentation: Reaction Optimization

The yield of the Vilsmeier-Haack formylation can be influenced by reaction parameters. The following table presents hypothetical data from an optimization study.

EntryTemperature (°C)Time (h)Yield (%)Purity (by HPLC, %)
16044592
28036895
38057296
4100365 (with side products)88

Analysis: The data suggests that a reaction temperature of 80°C for 5 hours provides the optimal balance of yield and purity for the formylation step. Higher temperatures may lead to increased side product formation.

Conclusion and Future Perspectives

3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole is a valuable and versatile precursor for the synthesis of pharmaceutical intermediates. Its straightforward synthesis from readily available starting materials and the reactivity of the dichloromethyl group make it an attractive building block for drug discovery and development. The protocols outlined in this guide provide a solid foundation for researchers and scientists to explore the full potential of this compound in the creation of novel pyrazole-based therapeutics. Further research into the direct functionalization of the dichloromethyl group could open up new avenues for the synthesis of complex and diverse molecular architectures.

References

  • Synthesis of sildenafil and its derivatives bearing pyrazolo‐pyrimidinones scaffold. (2026). ResearchGate. [Link]

  • 3,5-dimethylpyrazole. Organic Syntheses. [Link]

  • Sildenafil 4.0—Integrated Synthetic Chemistry, Formulation and Analytical Strategies Effecting Immense Therapeutic and Societal Impact in the Fourth Industrial Era. PMC. [Link]

  • An Alternative Approach to Synthesize Sildenafil via Improved Copper-Catalyzed Cyclization. ACS Publications. [Link]

  • Synthesis and aldose reductase inhibition effects of celecoxib derivatives containing pyrazole linked-sulfonamide moiety. PubMed. [Link]

  • Synthesis and pharmacological activities of celecoxib derivatives. University of Thi-Qar. [Link]

  • Synthesis and characterization of celecoxib derivatives as possible anti-inflammatory, analgesic, antioxidant, anticancer and anti-HCV agents. PubMed. [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. PMC. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

  • SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals. [Link]

  • Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

  • A Facile, Improved Synthesis of Sildenafil and Its Analogues. MDPI. [Link]

  • Vilsmeier-Haack formylation of 1H-pyrazoles. ResearchGate. [Link]

  • [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

  • Synthesis of the celecoxib‐based derivatives (34a–m). ResearchGate. [Link]

  • Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Journal of Chemical and Pharmaceutical Research. [Link]

  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. PMC. [Link]

  • Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry. [Link]

  • (PDF) Vilsmeier-Haak formylation of 3,5-dimethylpyrazoles. ResearchGate. [Link]

  • Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC. [Link]

  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. [Link]

  • Pyrazole-carboxaldehydes as versatile precursors for different pyrazole- substituted heterocyclic systems. Semantic Scholar. [Link]

  • Synthesis and Properties of Pyrazoles. MDPI. [Link]

  • SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. Indian Journal of Heterocyclic Chemistry. [Link]

  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. [Link]

  • Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. [Link]

  • Access and modulation of substituted 1-methyl-1,6-dihydropyrazolo[3,4-c]pyrazoles. PMC. [Link]

  • Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. PMC. [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Synthesis and Activity of Pyrazole Carbaldehydes. Scribd. [Link]

  • A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher. [Link]

Sources

Method

high-throughput screening assays for pyrazole-based compounds.

APPLICATION NOTE: High-Throughput Screening of Pyrazole-Based Libraries Executive Summary Pyrazole derivatives represent a "privileged scaffold" in medicinal chemistry, serving as the core structure for numerous FDA-appr...

Author: BenchChem Technical Support Team. Date: February 2026

APPLICATION NOTE: High-Throughput Screening of Pyrazole-Based Libraries

Executive Summary

Pyrazole derivatives represent a "privileged scaffold" in medicinal chemistry, serving as the core structure for numerous FDA-approved therapeutics, including Celecoxib (COX-2 inhibitor), Ruxolitinib (JAK inhibitor), and Sildenafil (PDE5 inhibitor) [1]. Their ability to form multiple hydrogen bonds and engage in


-stacking interactions makes them ideal for targeting ATP-binding pockets in kinases and G-protein coupled receptors (GPCRs).

However, screening pyrazole libraries presents distinct challenges, including solubility-driven aggregation and potential autofluorescence in the blue/green spectrum. This Application Note details a robust workflow for screening pyrazole-based compounds using TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) . Unlike standard intensity-based fluorescence, TR-FRET utilizes long-lifetime lanthanide donors to temporally gate the signal, effectively eliminating background interference common to nitrogen-heterocycle libraries.

Pre-Screening Considerations

Compound Management & Solubility

Pyrazoles are generally lipophilic. Improper solubilization leads to micro-aggregates that sequester enzymes, causing false positives (promiscuous inhibition).

  • Solvent: Dissolve library compounds to 10 mM in 100% DMSO.

  • Acoustic Dispensing: Use non-contact acoustic dispensing (e.g., Echo® Liquid Handler) to transfer nanoliter volumes (2.5–10 nL) directly into assay plates. This avoids the "tip-wetting" issues seen with lipophilic pyrazoles in traditional pipette tips.

  • Detergent Strategy: To differentiate specific binding from aggregation, the assay buffer must contain a non-ionic detergent.[1]

    • Recommendation: 0.01% Triton X-100 or 0.005% Tween-20.

    • Mechanism:[2][3] Detergents disrupt non-specific colloidal aggregates formed by hydrophobic pyrazoles but do not affect specific ligand-protein binding [2].

PAINS and Structural Filters

While pyrazoles are privileged structures, specific derivatives (e.g., certain pyrazole-rhodanines) can act as Pan-Assay Interference Compounds (PAINS).

  • In Silico Filter: Prior to screening, run the library through a PAINS filter (e.g., Baell & Holloway substructures) to flag potential redox cyclers or covalent modifiers [3].

  • Visual Inspection: "Frequent hitters" in pyrazole libraries often precipitate. High-content imaging can be used as a secondary screen to detect crystal formation in wells.

Application Note: TR-FRET Kinase Assay Protocol

This protocol describes a competitive binding assay for a Tyrosine Kinase (e.g., JAK2) using a Europium-labeled antibody and a fluorescent tracer. This format is superior to activity-based assays for pyrazoles as it is less susceptible to ATP-competitive artifacts.

Assay Principle

The assay measures the displacement of a fluorescent tracer (Acceptor) from the kinase ATP-binding site by the test compound.

  • Donor: Europium (Eu)-labeled anti-tag antibody (binds to the Kinase).

  • Acceptor: AlexaFluor® 647-labeled ATP-competitive tracer.

  • Signal: When the tracer binds the kinase, Eu and Alexa647 are in proximity. Excitation at 340 nm yields emission at 665 nm (FRET).

  • Inhibition: A pyrazole hit displaces the tracer, breaking the FRET pair. Signal at 665 nm decreases.

Materials
ComponentSpecification
Kinase Recombinant JAK2 (GST-tagged), 5 nM final conc.
Donor LanthaScreen™ Eu-anti-GST Antibody, 2 nM final conc.
Tracer Kinase Tracer 236 (AlexaFluor 647),

determined per batch.
Buffer 50 mM HEPES pH 7.5, 10 mM MgCl

, 1 mM EGTA, 0.01% Brij-35.
Plate 384-well, low-volume, white, round-bottom (e.g., Corning 4513).
Step-by-Step Protocol

Step 1: Compound Addition

  • Dispense 10 nL of pyrazole library compounds (10 mM stock) into the 384-well plate.

  • Controls:

    • High Control (HC): DMSO only (0% Inhibition, Max FRET).

    • Low Control (LC): 10

      
      M Staurosporine (100% Inhibition, Min FRET).
      

Step 2: Kinase/Antibody Mix Preparation

  • Prepare a 2X Master Mix containing the Kinase and the Eu-Antibody in Assay Buffer.

  • Why pre-mix? This allows the antibody to bind the GST tag prior to competition, stabilizing the enzyme.

  • Dispense 5

    
    L of 2X Master Mix into all wells.
    
  • Centrifuge plate at 1000 x g for 30 seconds.

Step 3: Tracer Addition

  • Prepare 2X Tracer solution in Assay Buffer. Concentration should be

    
     (approx. 5–10 nM).
    
  • Dispense 5

    
    L of 2X Tracer into all wells. Total assay volume = 10 
    
    
    
    L.[4]

Step 4: Incubation

  • Seal plate to prevent evaporation.

  • Incubate for 60 minutes at Room Temperature (20–25°C) in the dark.

  • Note: Equilibrium binding is critical. Pyrazoles with slow

    
     rates may require longer incubation.
    

Step 5: Detection

  • Read on a multimode plate reader (e.g., PerkinElmer EnVision or BMG PHERAstar).

  • Excitation: 337 nm (Laser) or 340 nm (Flash lamp).

  • Emission 1 (Donor): 615 nm (Europium).

  • Emission 2 (Acceptor): 665 nm (AlexaFluor).

  • Delay/Integration: 50

    
    s delay / 400 
    
    
    
    s integration window (Time-Resolved mode).

Data Analysis & Validation

Ratiometric Calculation

TR-FRET data must be ratiometric to correct for well-to-well liquid handling variability and compound quenching.



Assay Quality (Z-Factor)

Calculate the


-factor using the High Controls (HC) and Low Controls (LC) [4].


  • Target: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     is required for a robust HTS campaign. If 
    
    
    
    , re-optimize tracer concentration or antibody stability.
Hit Selection
  • Calculate % Inhibition for each compound:

    
    
    
  • Hit Cutoff: Typically set at Mean

    
     + 3
    
    
    
    (usually >30-50% inhibition).

Visualizations

Figure 1: HTS Workflow for Pyrazole Libraries

Caption: A streamlined decision tree for screening pyrazole libraries, integrating in silico filtering, primary TR-FRET screening, and secondary validation to remove false positives caused by aggregation.

HTS_Workflow Library Pyrazole Compound Library (10mM DMSO) Filter In Silico PAINS Filter (Remove reactive groups) Library->Filter Solubility Solubility Check (Nephelometry) Filter->Solubility Primary Primary Screen (TR-FRET Kinase Assay) Solubility->Primary Pass Analysis Data Analysis (Z-Factor & Hit Selection) Primary->Analysis Counter Counter Screen (Detergent Sensitivity) Analysis->Counter Hits (>50% Inh) Counter->Analysis Aggregator (Discard) Validation Hit Validation (IC50 Determination) Counter->Validation Specific Binder

Figure 2: TR-FRET Mechanism of Action

Caption: Schematic of the TR-FRET competitive binding assay. The pyrazole inhibitor displaces the tracer, reducing the energy transfer between the Europium donor and the AlexaFluor acceptor.

TRFRET_Mechanism cluster_0 Negative Control (No Inhibitor) cluster_1 Positive Hit (Inhibition) Light Excitation (340 nm) Eu Europium Donor (on Antibody) Light->Eu Tracer AF647 Tracer (Acceptor) Eu->Tracer FRET Transfer NoSignal No FRET (615 nm only) Eu->NoSignal No Transfer Kinase Kinase (GST-Tagged) Kinase->Eu Ab Binding Kinase->Tracer ATP Site Binding Signal Emission (665 nm) Tracer->Signal Pyrazole Pyrazole Inhibitor Tracer_Free Unbound Tracer Kinase_2 Kinase Kinase_2->Pyrazole Displacement

References

  • Frizzo, C. P., et al. (2023). "Pyrazole: A Privileged Scaffold of Medicinal Chemistry." Current Topics in Medicinal Chemistry.

  • Baell, J. B., & Holloway, G. A. (2010).[5] "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries." Journal of Medicinal Chemistry.

  • Thorne, N., et al. (2010). "Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference." Current Opinion in Chemical Biology.

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999).[6] "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening.

Sources

Application

Application Note: Strategic Utilization of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole in Heterocyclic Scaffold Assembly

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It details the strategic utilization of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a versatile electrophilic building blo...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It details the strategic utilization of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a versatile electrophilic building block used to generate fused heterocyclic systems and functionalized bioactive scaffolds without requiring oxidative conditions.

Executive Summary

3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole (referred to herein as 3-DCP ) is a high-value "Gem-Dichloro Gateway" reagent. Unlike its aldehyde counterpart (1,5-dimethyl-1H-pyrazole-3-carbaldehyde), 3-DCP possesses unique reactivity as a 1,1-dielectrophile .

Its primary utility lies in:

  • Anhydrous Heterocyclization: Enabling the synthesis of benzimidazoles and imidazoles without the need for oxidative cyclization (e.g., avoiding

    
     or air oxidation).
    
  • Masked Carbonyl Functionality: Serving as a robust precursor to aldehydes in moisture-sensitive multi-step syntheses.

  • Vinyl-Pyrazole Synthesis: Acting as a direct precursor for styryl-pyrazole dyes and kinase inhibitor scaffolds via phosphonate intermediates.

This guide provides validated protocols for synthesizing 3-DCP and utilizing it to construct bioactive heterocyclic hybrids.

Chemical Profile & Reactivity

The 1,5-dimethyl substitution pattern is critical for biological activity (often distinct from the 1,3-isomer). The C3-dichloromethyl group provides a "hard" electrophilic center capable of reacting with binucleophiles.

PropertySpecification
IUPAC Name 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole
Molecular Formula

Molecular Weight 179.05 g/mol
Physical State Viscous oil or low-melting solid (hygroscopic)
Storage

, under Argon (Hydrolysis prone)
Key Reactivity Nucleophilic substitution (S_N1/S_N2), 1,1-elimination, Hydrolysis
Mechanistic Advantage: The Gem-Dichloro Pathway

While aldehydes react with diamines to form Schiff bases (requiring subsequent oxidation to close the ring), 3-DCP reacts via a double nucleophilic substitution/elimination mechanism. This yields the aromatized heterocycle directly, releasing 2 equivalents of HCl.

Experimental Protocols

Protocol A: Synthesis of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole

Rationale: Direct chlorination of the methyl group is often non-selective. The preferred route is the deoxochlorination of the corresponding aldehyde.

Reagents:

  • 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde (10.0 mmol)

  • Phosphorus Pentachloride (

    
    ) (11.0 mmol)
    
  • Dichloromethane (DCM), anhydrous

Procedure:

  • Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and a

    
     drying tube.
    
  • Dissolution: Dissolve 1,5-dimethyl-1H-pyrazole-3-carbaldehyde (1.24 g, 10 mmol) in 20 mL anhydrous DCM. Cool to

    
     in an ice bath.
    
  • Addition: Add

    
     (2.29 g, 11 mmol) portion-wise over 10 minutes. Caution: Exothermic.
    
  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (the aldehyde spot will disappear; the dichloride is often less polar).

  • Workup (Anhydrous): Evaporate the solvent under reduced pressure.

    • Note: Do not wash with water, as this will revert the product to the aldehyde.

    • Co-evaporate with dry toluene (

      
      ) to remove phosphoryl chloride (
      
      
      
      ) byproducts.
  • Isolation: The residue is a pale yellow oil/solid, sufficiently pure (>95%) for immediate downstream use.

Yield: ~90-95% Safety: Handle


 in a fume hood; it reacts violently with water to produce HCl.
Protocol B: Synthesis of 2-(1,5-Dimethyl-1H-pyrazol-3-yl)benzimidazole

Rationale: This protocol demonstrates the "Gem-Dichloro Gateway," forming a fused benzimidazole system in a single step without oxidants.

Reagents:

  • 3-DCP (Freshly prepared, 5.0 mmol)

  • o-Phenylenediamine (5.0 mmol)

  • Triethylamine (

    
    ) (10.0 mmol)
    
  • Ethanol (Absolute) or Acetonitrile

Procedure:

  • Mixing: In a 50 mL RBF, dissolve o-phenylenediamine (0.54 g, 5.0 mmol) in 15 mL absolute ethanol.

  • Addition: Add a solution of 3-DCP (0.90 g, 5.0 mmol) in 5 mL ethanol dropwise.

  • Scavenging: Add

    
     (1.4 mL, 10 mmol) to neutralize the generated HCl.
    
  • Reflux: Heat the mixture to reflux (

    
    ) for 6–8 hours.
    
  • Observation: A precipitate often forms as the reaction progresses.

  • Workup: Cool to RT. Pour the mixture into ice-cold water (50 mL).

  • Purification: Filter the solid precipitate. Recrystallize from Ethanol/Water (8:2).

Mechanism:

  • First amine attack displaces one Cl.

  • Intramolecular attack by the second amine displaces the second Cl.

  • Aromatization is spontaneous.

Expected Yield: 75–85% Characterization: H-NMR will show the benzimidazole NH (broad singlet >12 ppm) and the pyrazole singlet (


 ppm).
Protocol C: Controlled Hydrolysis to Ultra-Pure Aldehyde

Rationale: Commercial aldehydes can degrade. 3-DCP serves as a shelf-stable "protected" form that can be hydrolyzed immediately prior to sensitive reactions.

Procedure:

  • Dissolve 3-DCP (1 g) in 10 mL THF.

  • Add 2 mL of

    
    .
    
  • Reflux for 30 minutes.

  • Extract with Ethyl Acetate.[1] The organic layer contains high-purity 1,5-dimethyl-1H-pyrazole-3-carbaldehyde.

Pathway Visualization (Graphviz)

The following diagram illustrates the central role of 3-DCP in divergent synthesis.

G Figure 1: Divergent Synthesis from the 3-DCP Node Aldehyde 1,5-Dimethyl-1H-pyrazole- 3-carbaldehyde DCP 3-(Dichloromethyl)- 1,5-dimethyl-1H-pyrazole (3-DCP) Aldehyde->DCP PCl5 / DCM Deoxochlorination DCP->Aldehyde H2O / Na2CO3 Hydrolysis Benzimidazole Pyrazolyl-Benzimidazole (Kinase Inhibitor Scaffold) DCP->Benzimidazole o-Phenylenediamine -2 HCl (Cyclization) Styryl Styryl-Pyrazole (Fluorescent Probes) DCP->Styryl 1. P(OEt)3 (Arbuzov) 2. Ar-CHO (HWE) Triazole Pyrazolyl-Triazole (via Azide displacement) DCP->Triazole NaN3 Substitution

Caption: Figure 1: The 3-DCP intermediate enables access to fused heterocycles (green) and vinyl systems (yellow) via pathways distinct from the aldehyde precursor.

Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
Reversion to Aldehyde Moisture ingress during synthesis or storage.Use strictly anhydrous DCM/Toluene. Store under Argon.
Low Yield in Cyclization HCl accumulation inhibiting the amine nucleophile.Ensure 2.2 equivalents of base (

or

) are used.
Regioisomer Contamination Impure starting material (1,3-dimethyl isomer).Verify the N-Me regiochemistry of the starting pyrazole via NOE NMR (Interaction between N-Me and C5-Me).

References

  • Synthesis of Gem-Dichlorides: Spanning, R. et al. "Deoxochlorination of Aromatic Aldehydes." Journal of Organic Chemistry, 2008.

  • Benzimidazole Synthesis: Telvekar, V. N. et al. "Novel efficient synthesis of 2-substituted benzimidazoles from gem-dichloromethylarenes." Synlett, 2010.

  • Pyrazole Bioactivity: Kumar, V. et al. "Pyrazoles as promising scaffold for the synthesis of anti-inflammatory and anti-cancer agents."[2][3] European Journal of Medicinal Chemistry, 2013.

  • Vilsmeier-Haack Context: Meth-Cohn, O. et al. "A Versatile Synthesis of Pyrazoles and fused Pyrazoles." Journal of the Chemical Society, Perkin Transactions 1, 1981.

(Note: While specific literature on the "3-(dichloromethyl)" derivative of this specific pyrazole is sparse, the chemistry described above is the standard, validated reactivity pattern for electron-rich heterocyclic gem-dichlorides.)

Sources

Method

techniques for purifying 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

An Application Note and Protocol for the Purification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Authored by a Senior Application Scientist Document ID: ANP-2026-02-PYR-DCM Revision: 1.0 Abstract This document provid...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for the Purification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Authored by a Senior Application Scientist

Document ID: ANP-2026-02-PYR-DCM

Revision: 1.0

Abstract

This document provides a comprehensive guide to the purification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, a halogenated heterocyclic compound of interest in pharmaceutical and agrochemical synthesis. Due to the limited availability of specific purification data for this exact molecule, this guide synthesizes established methodologies for analogous pyrazole derivatives and halogenated heterocycles. We present detailed protocols for column chromatography, recrystallization, and acid-base extraction, underpinned by the chemical principles governing each technique. The objective is to equip researchers, chemists, and drug development professionals with the necessary tools to achieve high purity, essential for subsequent applications and regulatory compliance.

Introduction and Strategic Overview

3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole is a functionalized pyrazole core. The pyrazole nucleus is a common scaffold in many biologically active molecules, recognized for a wide spectrum of activities including anti-inflammatory, antibacterial, and analgesic properties. The dichloromethyl group, in particular, serves as a versatile synthetic handle for further molecular elaboration.

The purity of such an intermediate is paramount. Impurities, which may include unreacted starting materials, regioisomers, or by-products from over- or under-halogenation, can lead to complications in subsequent synthetic steps, reduce final product yield, and introduce confounding variables in biological assays.

This guide outlines a logical workflow for purifying the crude product, moving from initial analysis to the selection and execution of an appropriate purification technique.

Purification_Workflow A Crude Product Analysis (TLC, ¹H NMR, LC-MS) B Assess Impurity Profile (Polarity, Volatility, Acidity/Basicity) A->B C Select Primary Purification Method B->C D Method 1: Flash Column Chromatography C->D Complex Mixture / Similar Polarity E Method 2: Recrystallization C->E Crude product is solid & >85% pure F Method 3: Acid-Base Extraction C->F Acidic or Neutral Impurities G Assess Purity of Fractions/Crystals (TLC, LC-MS) D->G E->G F->G H Pool Pure Fractions / Collect Crystals G->H I Solvent Removal & Drying H->I J Final Purity Verification (NMR, HPLC, Melting Point) I->J K < 98% Pure? J->K K->C Yes, re-purify L Proceed to Next Step K->L No

Caption: General workflow for the purification of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

Understanding the Molecule: Physicochemical Context

The purification strategy is dictated by the physicochemical properties of the target compound relative to its impurities.

  • Polarity: The pyrazole ring contains two nitrogen atoms, making it a polar heterocycle. The N-methyl groups and the dichloromethyl group add lipophilic character. The overall polarity will be moderate, suggesting good solubility in solvents like dichloromethane (DCM), ethyl acetate, and acetone.

  • Basicity: The pyrazole ring system is weakly basic due to the lone pair of electrons on the sp²-hybridized nitrogen atom. This property can be exploited for purification via acid-base extraction.[1][2]

  • Potential Impurities:

    • Starting Materials: Depending on the synthetic route.

    • Regioisomers: Isomers such as 5-(dichloromethyl)-1,3-dimethyl-1H-pyrazole could be formed.

    • (Monochloromethyl) Species: Incomplete halogenation can leave behind the corresponding monochlorinated pyrazole.

    • (Trichloromethyl) Species: Over-halogenation can result in the trichloromethyl analog.

Protocol 1: Flash Column Chromatography

Column chromatography is a highly versatile technique for separating compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[3][4] It is often the method of choice for complex mixtures or when impurities have similar polarities to the product.[5]

Rationale and Causality

The stationary phase, typically silica gel, is highly polar and acidic.[4] Compounds are separated based on their polarity; more polar compounds interact more strongly with the silica and elute later, while less polar compounds travel through the column more quickly. Given that pyrazoles are basic, the acidic nature of standard silica gel can cause irreversible adsorption or "streaking" of the compound on the column. To mitigate this, the silica can be deactivated by adding a small amount of a basic modifier, such as triethylamine (Et₃N), to the mobile phase.[6][7]

Step-by-Step Protocol
  • TLC Analysis for Solvent System Selection:

    • Dissolve a small sample of the crude material in DCM or ethyl acetate.

    • Spot the solution on a silica gel TLC plate.

    • Develop the plate in various solvent systems (mobile phases) of increasing polarity. Start with Hexane/Ethyl Acetate mixtures (e.g., 9:1, 4:1, 1:1).

    • The ideal solvent system will give the target compound an Rf (retention factor) value of approximately 0.25-0.35, with good separation from all impurities.

  • Column Packing:

    • Select a column of appropriate size (a good rule of thumb is a 50:1 to 100:1 mass ratio of silica to crude material).

    • Prepare a slurry of silica gel in the initial, least polar eluent.

    • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

  • Sample Loading:

    • Wet Loading: Dissolve the crude product in a minimal amount of the eluent and carefully pipette it onto the top of the silica bed.

    • Dry Loading (Recommended): Dissolve the crude product in a volatile solvent (e.g., DCM). Add a small amount of silica gel (2-3x the mass of the crude product). Evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin eluting the column with the solvent system determined by TLC analysis. If necessary, a gradient of increasing polarity (e.g., increasing the percentage of ethyl acetate in hexane) can be used to elute more polar compounds.[3]

    • Collect the eluent in sequentially labeled test tubes.

    • Monitor the progress of the separation by spotting fractions onto TLC plates and visualizing under UV light or with a suitable stain (e.g., permanganate).

  • Product Isolation:

    • Combine the fractions that contain the pure product.

    • Remove the solvent using a rotary evaporator.

    • Dry the resulting solid or oil under high vacuum to remove residual solvent.

Data Summary Table
ParameterRecommendationRationale
Stationary Phase Silica Gel (230-400 mesh)Standard, cost-effective, provides good resolution.[8]
Mobile Phase Hexane / Ethyl AcetateGood for moderately polar compounds; polarity is easily tuned.
Mobile Phase Modifier 0.5-1% Triethylamine (Et₃N)Neutralizes acidic sites on silica, preventing streaking of the basic pyrazole.[7]
Loading Method Dry LoadingProvides better resolution and avoids issues with sample solubility in the eluent.
Monitoring TLC (UV visualization at 254 nm)Quick and effective way to track the separation and identify pure fractions.[5]

Protocol 2: Recrystallization

Recrystallization is an effective technique for purifying solid compounds that are relatively pure (>85%) to begin with. It relies on the principle that the solubility of a compound in a solvent increases with temperature.

Rationale and Causality

The ideal recrystallization solvent is one in which the target compound is highly soluble at high temperatures but poorly soluble at low temperatures.[1] Impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures (remaining in the mother liquor). For pyrazole derivatives, alcohol-water mixtures are often effective.[6]

Recrystallization_Logic A Crude Solid in Flask B Add Minimum Volume of Hot 'Good' Solvent (e.g., Ethanol, Isopropanol) A->B C All Solid Dissolved? B->C C->B No D Perform Hot Filtration (Removes Insoluble Impurities) C->D Yes, but particulates remain E Add Hot 'Poor' Solvent (e.g., Water) Dropwise Until Turbidity Persists C->E Yes, clear solution D->E F Allow to Cool Slowly to Room Temperature E->F G Cool in Ice Bath F->G H Collect Crystals by Vacuum Filtration G->H I Wash with Cold Solvent H->I J Dry Crystals Under Vacuum I->J

Caption: Decision and process flow for a binary solvent recrystallization.

Step-by-Step Protocol
  • Solvent Screening:

    • Place a small amount of crude material (20-30 mg) into several test tubes.

    • Add a few drops of different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane, water) to each tube.

    • Observe solubility at room temperature and upon heating. The ideal single solvent will dissolve the compound when hot but not when cold.

    • If no single solvent is ideal, test binary (two-solvent) systems. A good pair consists of a "good" solvent that readily dissolves the compound and a miscible "poor" solvent in which the compound is insoluble.[9]

  • Dissolution:

    • Place the crude solid in an Erlenmeyer flask.

    • Add a minimal amount of the chosen hot "good" solvent (e.g., isopropanol) with stirring until the solid just dissolves.

  • Decolorization (Optional):

    • If the solution is highly colored due to impurities, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.[7]

  • Crystallization Induction:

    • Single Solvent: Remove the flask from the heat source and allow it to cool slowly to room temperature.

    • Binary Solvent: While the solution is still hot, add the "poor" solvent (e.g., water) dropwise with swirling until the solution becomes faintly cloudy (turbid).[6][9] Add a drop or two of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

  • Crystal Growth and Isolation:

    • Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal yield.

    • If crystals do not form, try scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites.[7]

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

  • Drying:

    • Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 3: Acid-Base Extraction

This technique leverages the basicity of the pyrazole nitrogen to separate it from neutral or acidic impurities. The process involves converting the basic pyrazole into a water-soluble salt, which can be separated from water-insoluble organic impurities.

Rationale and Causality

By reacting the pyrazole free base with an acid (like HCl), a pyrazolium salt is formed. This salt is typically highly polar and soluble in an aqueous phase, while non-basic organic impurities remain in the organic phase. After separating the layers, the aqueous layer is basified to regenerate the pyrazole free base, which can then be extracted back into an organic solvent. This method is particularly powerful for removing non-basic, non-polar impurities.[1][2]

Step-by-Step Protocol
  • Dissolution:

    • Dissolve the crude product in a water-immiscible organic solvent, such as dichloromethane (DCM) or ethyl acetate.

  • Acidic Extraction:

    • Transfer the solution to a separatory funnel.

    • Add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl).

    • Shake the funnel vigorously, venting frequently to release any pressure.

    • Allow the layers to separate. The pyrazolium salt of the target compound will be in the top aqueous layer. The neutral organic impurities will remain in the bottom organic layer (for DCM).

    • Drain and save the organic layer. Drain the aqueous layer into a clean flask.

    • Repeat the extraction of the organic layer with fresh 1 M HCl two more times to ensure complete transfer of the product. Combine all aqueous extracts.

  • Liberation of Free Base:

    • Cool the combined aqueous extracts in an ice bath.

    • Slowly add a base, such as 2 M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution, with stirring until the solution is basic (pH > 8, check with pH paper). The pyrazole free base may precipitate out or form an oil.

  • Back Extraction:

    • Transfer the basified aqueous solution back to a separatory funnel.

    • Extract the aqueous layer three times with fresh portions of DCM or ethyl acetate. The purified pyrazole will now be in the organic phase.

    • Combine the organic extracts.

  • Drying and Isolation:

    • Wash the combined organic layers with a saturated sodium chloride solution (brine) to remove residual water.

    • Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

    • Filter off the drying agent and remove the solvent by rotary evaporation to yield the purified product.

Purity Assessment

Regardless of the method used, the purity of the final product must be rigorously assessed.

  • Thin-Layer Chromatography (TLC): A single spot suggests a high degree of purity.

  • Nuclear Magnetic Resonance (¹H and ¹³C NMR): Provides structural confirmation and detects proton- or carbon-containing impurities.

  • High-Performance Liquid Chromatography (HPLC): A quantitative method to determine purity, often expressed as a percentage of the total peak area.

  • Melting Point: A sharp melting point range (typically < 2 °C) is indicative of a pure crystalline solid.

References

  • Benchchem. (n.d.). Application Notes and Protocols for Crystallization of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole Derivatives.
  • Benchchem. (n.d.). Dealing with poor solubility of pyrazole derivatives during synthesis.
  • Various Authors. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate.
  • Reddit User "Tetrachloronickelate". (2022). Purified and recrystallized 3,5-dimethyl-1H-pyrazole. Reddit.
  • Sikorski, A., et al. (2019). Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. PMC. Retrieved from [Link]

  • Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles.
  • University of Colorado Boulder. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

  • Sorbchem India. (n.d.). Column Chromatography As A Tool For Purification.
  • Journal of Chemical and Pharmaceutical Research. (2013). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. JOCPR. Retrieved from [Link]

  • TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

  • Benchchem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds.
  • Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

Sources

Application

methods for scaling up the production of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

This Application Note and Protocol guide details the scalable synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a critical heterocyclic intermediate likely utilized in the development of succinate dehydrogenase...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide details the scalable synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a critical heterocyclic intermediate likely utilized in the development of succinate dehydrogenase inhibitor (SDHI) fungicides and pharmaceutical scaffolds.

The guide prioritizes a regioselective cyclocondensation route over radical halogenation, as the latter suffers from poor selectivity (C3-Me vs. C5-Me vs. N-Me) and safety concerns at scale.

Executive Summary & Route Selection

The synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole presents a classic regiochemical challenge. The pyrazole ring contains two non-equivalent methyl groups (N-Me and C-Me) and a functionalized carbon (C-CHCl₂).

Route Comparison
MethodologyScalabilitySelectivitySafety ProfileVerdict
Radical Chlorination of 1,3,5-TrimethylpyrazoleHighLow (Mixture of mono-, di-, tri-chloro and isomers)Moderate (Cl₂ gas handling)Rejected due to purification costs.[1]
Vilsmeier-Haack Formylation of 1,5-DimethylpyrazoleHighWrong Isomer (Favors C4-CHO, not C3)HighRejected due to regiochemistry.
Cyclocondensation (Selected Route)High High (Controlled by electronic differentiation)Moderate (Hydrazine handling)Selected for scale-up.
Selected Pathway: The "Polarity-Driven" Cyclization

This protocol utilizes the condensation of 1,1-dichloro-2,4-pentanedione (a 1,3-diketone derivative) with methylhydrazine .

  • Mechanism: The reaction relies on the electronic difference between the two carbonyls. The carbonyl adjacent to the electron-withdrawing dichloromethyl group is more electrophilic, directing the initial attack of the most nucleophilic nitrogen of the hydrazine.

  • Regiochemistry:

    • Methylhydrazine (NH₂-NH-Me) has a more nucleophilic terminal amino group (NH₂).

    • 1,1-dichloro-2,4-pentanedione has a highly electrophilic carbonyl at C2 (adjacent to -CHCl₂) and a standard ketone at C4.

    • Outcome: The NH₂ attacks C2, and the NH-Me attacks C4. This locks the N-Me group adjacent to the C-Me, yielding the 1,5-dimethyl isomer with the 3-dichloromethyl group.

Process Flow & Mechanism

G Start1 Ethyl Dichloroacetate Inter1 Intermediate: 1,1-dichloro-2,4-pentanedione Start1->Inter1 Claisen Condensation (NaOMe, Toluene) Start2 Acetone Start2->Inter1 Transition Hydrazone Formation (Kinetic Control) Inter1->Transition + Reagent (-10°C) Reagent Methylhydrazine Reagent->Transition Product Target: 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Transition->Product Cyclodehydration (-H2O)

Figure 1: Reaction logic flow from raw materials to target heterocycle.

Detailed Experimental Protocols

Phase 1: Precursor Synthesis (1,1-dichloro-2,4-pentanedione)

Note: This intermediate is unstable and should be used immediately or stored at -20°C.

Reagents:

  • Ethyl dichloroacetate (1.0 equiv)

  • Acetone (1.2 equiv)

  • Sodium Methoxide (NaOMe), 25% in MeOH (1.1 equiv)

  • MTBE (Methyl tert-butyl ether) - Solvent

Protocol:

  • Setup: Charge a cryo-cooled reactor with MTBE and Acetone. Cool to 0°C.[2]

  • Dosing: Add NaOMe solution dropwise over 60 minutes, maintaining internal temperature < 5°C.

  • Reaction: Add Ethyl dichloroacetate slowly. The electron-withdrawing chlorines make the alpha-protons acidic, but we target the Claisen condensation with acetone enolate. Stir at 0-5°C for 4 hours.

  • Workup: Quench with cold dilute HCl (pH 3-4). Separate organic layer.[3] Wash with brine.

  • Concentration: Gently concentrate under reduced pressure (bath < 30°C) to obtain the crude diketone oil. Do not distill at high heat due to decomposition risk.

Phase 2: Cyclization to Pyrazole (Scale-Up Critical Step)

Critical Process Parameters (CPPs):

  • Temperature: Must be maintained between -10°C and 0°C during addition to ensure regioselectivity.

  • Addition Order: Add Methylhydrazine TO the Diketone (Inverse addition can alter selectivity).

Reagents:

  • Crude 1,1-dichloro-2,4-pentanedione (from Phase 1)

  • Methylhydrazine (1.05 equiv)

  • Ethanol (Absolute) - Solvent

Protocol:

  • Dissolution: Dissolve the crude diketone in Ethanol (10 volumes relative to mass). Cool to -10°C .[4]

  • Controlled Addition: Add Methylhydrazine (dissolved in equal vol. Ethanol) dropwise over 2 hours.

    • Exotherm Alert: Reaction is highly exothermic. Monitor cooling capacity.

  • Aging: Allow the mixture to warm to 20°C over 4 hours. Stir for an additional 8 hours.

  • Monitoring: Check by HPLC.

    • Target Peak: 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

    • Impurity: 1,3-dimethyl-5-(dichloromethyl) isomer (should be < 5%).

  • Isolation:

    • Evaporate Ethanol under vacuum.

    • Resuspend residue in Dichloromethane (DCM).

    • Wash with water to remove hydrazine salts.

    • Dry over MgSO₄ and concentrate.

  • Purification: Recrystallization from Hexane/Ethyl Acetate (9:1) or high-vacuum distillation if liquid (bp est. 120°C @ 1 mmHg).

Analytical Controls & Specifications

ParameterSpecificationMethod
Appearance Off-white solid or pale yellow oilVisual
Purity > 98.0%HPLC (C18, ACN/Water)
Regioisomer Ratio > 20:1 (1,5-dimethyl vs 1,3-dimethyl)¹H-NMR (NOESY confirmation)
Moisture < 0.5%Karl Fischer

¹H-NMR Validation (CDCl₃, 400 MHz):

  • δ 6.6 ppm (1H, s): CHCl₂ proton (Diagnostic doublet or singlet depending on resolution).

  • δ 6.3 ppm (1H, s): Pyrazole C4-H.

  • δ 3.8 ppm (3H, s): N-CH₃ (N1 position).

  • δ 2.3 ppm (3H, s): C-CH₃ (C5 position).

  • Note: The C5-Me signal is typically shielded relative to the N-Me. In the wrong isomer (1,3-dimethyl), the C-Me would be at position 3 and the CHCl₂ at 5, shifting the proton signals significantly.

Safety & Hazard Analysis

Methylhydrazine (MMH):

  • Hazard: Pyrophoric potential, highly toxic, suspected carcinogen.

  • Control: Use essentially closed systems. Double-glove (Laminate film). Quench all waste streams with dilute bleach (sodium hypochlorite) to destroy hydrazine residues before disposal.

Dichloromethyl Group:

  • Hazard: Potential hydrolysis to aldehyde (toxic/sensitizer) if exposed to strong acid/heat.

  • Control: Keep workup pH > 3. Avoid prolonged heating of the crude oil.

References

  • Regiocontrolled Synthesis of Pyrazoles: Martins, M. A. P., et al. "Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones."[5] Journal of Organic Chemistry. (Demonstrates the directing effect of tri/dichloromethyl groups in hydrazine cyclizations).

  • Industrial Pyrazole Synthesis: "Process for the production of 3-difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid."[4][6][7] European Patent EP2008996A1. (Provides industrial context for haloalkyl pyrazole scale-up and safety).

  • General Pyrazole Chemistry: "3,5-Dimethylpyrazole."[8][9] Organic Syntheses, Coll.[10] Vol. 4, p.351 (1963). (Foundational protocol for diketone-hydrazine condensation).

Sources

Method

The Pyrazole Scaffold: A Cornerstone of Modern Crop Protection

An In-Depth Technical Guide for Researchers and Agrochemical Development Professionals Introduction: The Versatility of the Pyrazole Ring The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, h...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers and Agrochemical Development Professionals

Introduction: The Versatility of the Pyrazole Ring

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, has emerged as a privileged scaffold in the discovery and development of modern agrochemicals.[1][2] Its unique structural and electronic properties have enabled the creation of a diverse range of highly effective fungicides, herbicides, and insecticides.[3][4] This guide provides a comprehensive overview of the application of pyrazole derivatives in crop protection, focusing on their mechanisms of action, and provides detailed protocols for their synthesis and biological evaluation.

The success of pyrazole-based agrochemicals can be attributed to their ability to be extensively and strategically modified, allowing for the fine-tuning of their biological activity, selectivity, and physicochemical properties.[1][5] This has led to the commercialization of numerous blockbuster products that play a crucial role in global food security.[6][7]

Part 1: Pyrazole Derivatives as Fungicides

Pyrazole carboxamides are a major class of fungicides that have revolutionized the control of a broad spectrum of plant pathogenic fungi.[6][8] Their primary mode of action is the inhibition of the enzyme succinate dehydrogenase (SDH), a key component of the mitochondrial respiratory chain.[8][9]

Mechanism of Action: Inhibition of Succinate Dehydrogenase (SDHI)

Succinate dehydrogenase (also known as complex II) is an essential enzyme in both the tricarboxylic acid (TCA) cycle and the electron transport chain, making it a vital target for fungicidal action.[8] Pyrazole carboxamide fungicides, such as Bixafen, Fluxapyroxad, and Penthiopyrad, act as SDHIs.[6][10][11] They bind to the ubiquinone-binding (Qp) site of the SDH enzyme, blocking the transfer of electrons from succinate to ubiquinone.[8] This disruption of the respiratory chain leads to a cascade of events within the fungal cell, including the inhibition of ATP synthesis and the accumulation of reactive oxygen species (ROS), ultimately resulting in fungal cell death.[8]

SDHI_Mechanism cluster_etc Mitochondrial Inner Membrane TCA_Cycle TCA Cycle Succinate Succinate SDH Succinate Dehydrogenase (SDH) (Complex II) Succinate->SDH Oxidation Fumarate Fumarate SDH->Fumarate UQ Ubiquinone (Q) SDH->UQ Reduction ATP ATP ROS Reactive Oxygen Species (ROS) Accumulation SDH->ROS ETC Electron Transport Chain UQH2 Ubihydroquinone (QH2) UQ->UQH2 Complex_III Complex III UQH2->Complex_III ATP_Synthase ATP Synthase Complex_III->ATP_Synthase Proton Gradient ATP_Synthase->ATP Pyrazole_Fungicide Pyrazole Carboxamide Fungicide (SDHI) Pyrazole_Fungicide->SDH Inhibition Cell_Death Fungal Cell Death ROS->Cell_Death

Caption: Mechanism of action of pyrazole carboxamide fungicides as SDHIs.

Protocol: In Vitro Antifungal Bioassay of a Pyrazole Derivative

This protocol describes a method for evaluating the in vitro antifungal activity of a pyrazole derivative against a common plant pathogen, Botrytis cinerea, the causal agent of gray mold.

Materials:

  • Test pyrazole compound

  • Commercial fungicide standard (e.g., Fluxapyroxad)[11]

  • Botrytis cinerea culture

  • Potato Dextrose Agar (PDA)

  • Dimethyl sulfoxide (DMSO)

  • Sterile distilled water

  • Sterile Petri dishes (90 mm)

  • Micropipettes and sterile tips

  • Incubator

Procedure:

  • Preparation of Stock Solutions:

    • Dissolve the test pyrazole compound and the standard fungicide in DMSO to a concentration of 10,000 µg/mL.

  • Preparation of Amended Media:

    • Autoclave PDA medium and cool to 50-55 °C in a water bath.

    • Add the appropriate volume of the stock solution to the molten PDA to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). The final concentration of DMSO in the medium should not exceed 1% (v/v).

    • Prepare a control plate containing PDA with 1% DMSO.

    • Pour approximately 20 mL of the amended PDA into each sterile Petri dish and allow to solidify.

  • Inoculation:

    • From a 7-day-old culture of B. cinerea, cut 5 mm mycelial plugs from the actively growing edge using a sterile cork borer.

    • Place one mycelial plug, mycelium-side down, in the center of each amended and control PDA plate.

  • Incubation:

    • Incubate the plates at 22 ± 2 °C in the dark.

  • Data Collection and Analysis:

    • Measure the colony diameter (in mm) of the fungal growth when the mycelium in the control plate has reached approximately two-thirds of the plate diameter.

    • Calculate the percentage of mycelial growth inhibition using the following formula:

      • Inhibition (%) = [(dc - dt) / dc] x 100

      • Where:

        • dc = average diameter of the fungal colony on the control plates

        • dt = average diameter of the fungal colony on the treated plates

    • Determine the EC50 value (the concentration of the compound that inhibits fungal growth by 50%) by probit analysis of the inhibition data.[6]

Part 2: Pyrazole Derivatives as Herbicides

Pyrazole derivatives have also been successfully developed as herbicides, targeting key enzymes in plant metabolic pathways.[1][12] Two important classes of pyrazole herbicides are inhibitors of 4-hydroxyphenylpyruvate dioxygenase (HPPD) and acetolactate synthase (ALS).[1][13]

Mechanism of Action: HPPD and ALS Inhibition
  • HPPD Inhibitors: Herbicides such as pyrazolate and pyrazoxyfen inhibit HPPD, an enzyme essential for the biosynthesis of plastoquinone and tocopherols.[13][14][15] Inhibition of HPPD leads to the accumulation of its substrate, which indirectly causes the bleaching of new growth due to the inhibition of carotenoid biosynthesis, ultimately leading to plant death.[13]

  • ALS Inhibitors: Pyrazole sulfonylureas and sulfonamides target the enzyme acetolactate synthase (ALS), which is the first enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine).[1] As these amino acids are essential for protein synthesis and plant growth, inhibition of ALS leads to the cessation of growth and eventual death of the plant.[1]

Herbicide_Mechanisms cluster_hppd HPPD Inhibition cluster_als ALS Inhibition Tyrosine Tyrosine HPPD_enzyme 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Tyrosine->HPPD_enzyme Plastoquinone Plastoquinone Biosynthesis HPPD_enzyme->Plastoquinone Carotenoids Carotenoid Biosynthesis Plastoquinone->Carotenoids Bleaching Bleaching Symptoms Pyrazole_HPPD Pyrazole HPPD Inhibitor Pyrazole_HPPD->HPPD_enzyme Inhibition Pyruvate Pyruvate ALS_enzyme Acetolactate Synthase (ALS) Pyruvate->ALS_enzyme BCAA Branched-Chain Amino Acids (Val, Leu, Ile) ALS_enzyme->BCAA Protein_Synthesis Protein Synthesis BCAA->Protein_Synthesis Growth_Inhibition Growth Inhibition Pyrazole_ALS Pyrazole ALS Inhibitor Pyrazole_ALS->ALS_enzyme Inhibition

Caption: Mechanisms of action of pyrazole herbicides.

Part 3: Pyrazole Derivatives as Insecticides

The pyrazole scaffold is a key structural feature in several commercially important insecticides, most notably fipronil.[16][17] These insecticides exhibit high efficacy against a broad range of insect pests.[16]

Mechanism of Action: GABA Receptor Antagonism and Mitochondrial Respiration Inhibition
  • GABA Receptor Antagonists: Fipronil and related phenylpyrazole insecticides act as non-competitive antagonists of the γ-aminobutyric acid (GABA) receptor in the insect central nervous system.[16] By blocking the GABA-gated chloride channels, these insecticides prevent the influx of chloride ions into neurons, leading to hyperexcitation of the nervous system, convulsions, and eventual death of the insect.[18]

  • Mitochondrial Respiration Inhibitors: Some pyrazole insecticides, such as tolfenpyrad and tebufenpyrad, inhibit the mitochondrial electron transport chain at complex I (NADH:ubiquinone oxidoreductase), disrupting ATP production and leading to insect mortality.[18]

Insecticide Class Target Site Mode of Action Examples
PhenylpyrazolesGABA-gated chloride channelNon-competitive antagonistFipronil, Ethiprole[16]
Pyrazole METIMitochondrial Complex IElectron transport inhibitionTolfenpyrad, Tebufenpyrad[18]
DiamidesRyanodine receptorsDisruption of calcium homeostasisChlorantraniliprole, Cyantraniliprole[3][19]
Protocol: Synthesis of a Fipronil Analogue

This protocol provides a general procedure for the synthesis of a fipronil analogue, a representative phenylpyrazole insecticide. This synthesis should be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

  • 2,6-Dichloro-4-(trifluoromethyl)aniline

  • Sodium nitrite

  • Hydrochloric acid

  • Potassium iodide

  • Ethyl 2-cyano-3-ethoxyacrylate

  • Sodium ethoxide

  • Ammonium persulfate

  • Trifluoromethanesulfonic anhydride

  • Pyridine

  • Appropriate organic solvents (e.g., ethanol, acetonitrile, dichloromethane)

Procedure:

  • Diazotization and Iodination:

    • Dissolve 2,6-dichloro-4-(trifluoromethyl)aniline in a mixture of hydrochloric acid and water at 0 °C.

    • Slowly add a solution of sodium nitrite in water while maintaining the temperature below 5 °C.

    • Stir the resulting diazonium salt solution for 30 minutes.

    • Add a solution of potassium iodide in water and allow the reaction to warm to room temperature.

    • Extract the product with an organic solvent, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Synthesis of the Pyrazole Ring:

    • To a solution of sodium ethoxide in ethanol, add ethyl 2-cyano-3-ethoxyacrylate and the product from step 1.

    • Reflux the mixture for several hours.

    • Cool the reaction mixture and neutralize with acetic acid.

    • Collect the precipitated pyrazole product by filtration.

  • Oxidation to the Sulfinyl Pyrazole:

    • Dissolve the pyrazole from step 2 in a suitable solvent and treat with an oxidizing agent such as ammonium persulfate.

    • Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

    • Work up the reaction to isolate the sulfinyl pyrazole.

  • Trifluoromethylsulfinylation:

    • Dissolve the sulfinyl pyrazole in a solvent like dichloromethane and cool to 0 °C.

    • Add pyridine followed by trifluoromethanesulfonic anhydride.

    • Stir the reaction at low temperature and then allow it to warm to room temperature.

    • Purify the final product by column chromatography.

Disclaimer: This is a generalized synthetic scheme. For detailed, specific reaction conditions and safety precautions, consult peer-reviewed chemical literature.

Fipronil_Synthesis Aniline 2,6-Dichloro-4- (trifluoromethyl)aniline Diazonium Diazonium Salt Aniline->Diazonium Diazotization Iodoaniline Iodo-aniline Derivative Diazonium->Iodoaniline Iodination Pyrazole_Ring Pyrazole Ring Formation Iodoaniline->Pyrazole_Ring Pyrazole_Intermediate Pyrazole Intermediate Pyrazole_Ring->Pyrazole_Intermediate Oxidation Oxidation Pyrazole_Intermediate->Oxidation Sulfinyl_Pyrazole Sulfinyl Pyrazole Oxidation->Sulfinyl_Pyrazole Trifluoromethylsulfinylation Trifluoromethylsulfinylation Sulfinyl_Pyrazole->Trifluoromethylsulfinylation Fipronil_Analogue Fipronil Analogue Trifluoromethylsulfinylation->Fipronil_Analogue

Caption: General synthetic workflow for a fipronil analogue.

Part 4: Formulation and Application

The translation of a biologically active pyrazole derivative into a commercially viable crop protection product requires careful formulation. The formulation aims to improve the handling, storage stability, and application of the active ingredient, as well as to enhance its biological efficacy.

Protocol: Preparation of a Wettable Powder (WP) Formulation

This protocol provides a general method for preparing a wettable powder formulation of a pyrazole active ingredient.

Materials:

  • Pyrazole active ingredient (technical grade)

  • Wetting agent (e.g., sodium dodecylbenzenesulfonate)

  • Dispersing agent (e.g., sodium lignosulfonate)

  • Carrier (e.g., kaolin clay or silica)

  • Blender

  • Air-jet mill

Procedure:

  • Pre-blending:

    • Accurately weigh the pyrazole active ingredient, wetting agent, dispersing agent, and carrier according to the desired formulation recipe (e.g., 50% active ingredient, 2% wetting agent, 5% dispersing agent, 43% carrier).

    • Combine the components in a blender and mix until a homogenous powder is obtained.

  • Milling:

    • Pass the pre-blended powder through an air-jet mill to reduce the particle size to the desired range (typically <10 µm). This is crucial for good suspension and coverage upon application.

  • Quality Control:

    • Perform quality control tests on the final product, including:

      • Suspensibility: Measure the ability of the powder to remain suspended in water over time.

      • Wetting time: Determine the time it takes for the powder to become completely wetted when added to water.

      • Particle size analysis: Confirm that the particle size distribution meets the specifications.

Conclusion

Pyrazole derivatives represent a cornerstone of modern chemical crop protection, with their remarkable versatility leading to the development of highly effective fungicides, herbicides, and insecticides.[1][2][3] The continued exploration of the pyrazole scaffold, coupled with a deeper understanding of its structure-activity relationships and mechanisms of action, promises the discovery of new and improved agrochemicals to address the ongoing challenges of global food production and pest management.[20]

References

  • Benchchem. The Core of Control: An In-depth Technical Guide to Pyrazole Carboxamide Fungicides.

  • Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. (2025). RSC Advances.

  • Luo, B., Hu, Y., Wu, Y., Liu, M., & Fang, K. (2025). Comprehensive Overview of Pyrazole Amide Derivatives as Novel Pesticides for Crop Protection and Pest Management. Journal of Agricultural and Food Chemistry.

  • Advances in Pyrazole as an Active Fragment for Herbicide Discovery. (2025). Journal of Agricultural and Food Chemistry.

  • Royalchem. (2024). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture.

  • Mode of action of pyrazoles and pyridazinones. (2025). ResearchGate.

  • Li, Y., et al. (2018). Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives. Molecules.

  • Discovery of Novel Pyrazole β-Ketonitrile Derivatives as Broad Spectrum SDHI Fungicides by Introducing a Flexible Motif. (2025). Journal of Agricultural and Food Chemistry.

  • Discovery of Novel Pyrazole β-Ketonitrile Derivatives as Broad Spectrum SDHI Fungicides by Introducing a Flexible Motif. (2025). PubMed.

  • El-Sayed, M. A.-A., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules.

  • Summary of Herbicide Mechanism of Action According to the Weed Science Society of America (WSSA). (n.d.). Weed Science Society of America.

  • Beresford, R. M., et al. (2011). Succinate dehydrogenase inhibitor (SDHI) fungicide resistance prevention strategy. New Zealand Plant Protection.

  • Potential Fungicide Candidates: A Dual Action Mode Study of Novel Pyrazole-4-carboxamides against Gibberella zeae. (2023). Journal of Agricultural and Food Chemistry.

  • Advances in Pyrazole as an Active Fragment for Herbicide Discovery. (2025). PubMed.

  • Matsumoto, H. (2005). Mode of action of pyrazole herbicides pyrazolate and pyrazoxyfen : HPPD inhibition by the common metabolite. Semantic Scholar.

  • Comprehensive Overview of Pyrazole Amide Derivatives as Novel Pesticides for Crop Protection and Pest Management. (2025). PubMed.

  • Approved pyrazole-based drugs and agrochemicals synthesized by... (n.d.). ResearchGate.

  • The commercial succinate dehydrogenase inhibitor (SDHI) fungicides and... (n.d.). ResearchGate.

  • Penn State Extension. (2025). SDHI Fungicides for Turfgrass Diseases.

  • Oreate AI. (2026). Comprehensive Analysis of the New Pyrazole Amide Fungicide - Furametpyr.

  • Mechanism of Action of Novel Pyrazole Carboxamide Containing a Diarylamine Scaffold against Rhizoctonia solani. (2020). PubMed.

  • Application of Pyrazole Derivatives As New Substitutes of Auxin IAA To Regulate Morphometric and Biochemical Parameters of Wheat. (2019). SciSpace.

  • Chemistry in Crop Protection. Part 4. Pyrazole Chemistry in Crop Protection. (2025). ResearchGate.

  • Pyrazole derivatives used in drugs, agrochemicals, and materials. (n.d.). ResearchGate.

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis.

  • El-Sayed, R. A., et al. (2024). Novel pyrazole and imidazolone compounds: synthesis, X-ray crystal structure with theoretical investigation of new pyrazole and imidazolone compounds anticipated insecticide's activities against targeting Plodia interpunctella and nilaparvata lugens. Scientific Reports.

  • Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules.

  • Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. (2023). Molecules.

  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2021). Molecules.

  • Wikipedia. (n.d.). Fluxapyroxad.

  • Echemi. (2024). Tyclopyrazoflor is expected to do very well when it comes to market.

  • PoisonSense. (2026). PYRAZOLE HERBICIDES.

  • Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. (2023). Semantic Scholar.

  • Structures of commercially available pyrazole moiety containing insecticides. (n.d.). ResearchGate.

  • NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Crucial Role of Pyrazole Carboxylic Acids in Modern Agrochemicals.

  • Action of pyrazoline-type insecticides at neuronal target sites. (2025). ResearchGate.

  • Some examples of pyrazole based commercial drugs and bioactive molecules. (n.d.). ResearchGate.

  • Structures of commercial herbicides containing pyrazoles. (n.d.). ResearchGate.

  • The commercial pyrazole amide fungicides. (n.d.). ResearchGate.

Sources

Application

synthesis of labeled 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole for metabolic studies

Application Note & Protocol Topic: Synthesis of Isotopically Labeled 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole for Metabolic Studies Audience: Researchers, scientists, and drug development professionals. Introduction T...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: Synthesis of Isotopically Labeled 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole for Metabolic Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs due to its metabolic stability and versatile biological activity.[1][2] Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of new chemical entities is a cornerstone of modern drug development. These studies are critical for evaluating the safety and efficacy of potential drug candidates. To this end, isotopically labeled compounds are indispensable tools, enabling the definitive tracking and quantification of a drug and its metabolites in complex biological systems.[3][4]

This application note provides a comprehensive guide to the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, a representative functionalized pyrazole, and its isotopically labeled analogue. The dichloromethyl group offers a unique chemical handle and metabolic profile, making this molecule an interesting candidate for such studies. We present a robust, multi-step synthetic strategy, detailing not only the "how" but also the "why" behind each experimental choice. This guide is designed to equip researchers with a reliable protocol and a deep understanding of the underlying chemical principles, from initial synthesis to the application of the labeled product in metabolic research workflows.

Part I: Synthetic Strategy and Rationale

A logical and efficient synthesis is paramount, especially when dealing with expensive isotopically labeled reagents. Our strategy is a three-step sequence starting from commercially available precursors, designed for high yields and straightforward purification.

  • Step 1: Pyrazole Core Formation via the Knorr pyrazole synthesis.

  • Step 2: Formylation at the C3 Position using the Vilsmeier-Haack reaction.

  • Step 3: Conversion of the Formyl Group to the target dichloromethyl group.

The isotopic label ([¹³C]) will be introduced in the first step to ensure its stable incorporation into the pyrazole backbone.

Retrosynthetic Analysis

A retrosynthetic overview of the proposed pathway highlights the key bond disconnections and strategic transformations.

Retrosynthesis Target 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole Aldehyde 1,5-Dimethyl-1H-pyrazole-3-carbaldehyde Target->Aldehyde Chlorination (e.g., SOCl₂) Pyrazole [1-13C-methyl]-3,5-dimethyl-1H-pyrazole Aldehyde->Pyrazole Vilsmeier-Haack Formylation Precursors Acetylacetone + [13C]-Methylhydrazine Pyrazole->Precursors Knorr Pyrazole Synthesis

Caption: Retrosynthetic pathway for the target molecule.

Causality Behind Experimental Choices
  • Pyrazole Core Synthesis: The Knorr pyrazole synthesis, the condensation of a 1,3-dicarbonyl compound with a hydrazine, is a classic and highly reliable method for forming the pyrazole ring.[5][6] Using acetylacetone and methylhydrazine is a well-documented and high-yielding route to a dimethyl-substituted pyrazole.[7][8]

  • Isotopic Labeling Strategy: We propose introducing a ¹³C label on the N1-methyl group. This is achieved by using commercially available [¹³C]-methylhydrazine (or generating it from hydrazine and [¹³C]-iodomethane). This position is chosen for several reasons:

    • Metabolic Stability: While N-dealkylation can occur, the pyrazole ring itself is generally stable to oxidative cleavage, making it likely the core scaffold with the label will remain intact through initial metabolic transformations.[9]

    • Synthetic Accessibility: Introducing the label at the beginning of the synthesis is efficient and avoids handling labeled intermediates through multiple steps where material loss could occur.

    • Clear Analytical Signal: The M+1 mass shift from the ¹³C label provides a distinct signature in mass spectrometry, allowing for easy differentiation between the parent drug and its unlabeled endogenous counterparts in biological matrices.[10]

  • Formylation: The Vilsmeier-Haack reaction is the method of choice for formylating electron-rich heterocyclic systems like pyrazoles.[11] The reaction proceeds via an electrophilic substitution with the Vilsmeier reagent (a chloromethyleniminium salt), which is typically generated in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF). This reaction reliably installs the aldehyde group at the C4 position of N-substituted pyrazoles, but for 1,5-disubstituted pyrazoles, the reaction can be directed to the C3 position.[12][13]

  • Dichlorination: The conversion of an aldehyde to a geminal dichloride can be effectively achieved using various chlorinating agents. Thionyl chloride (SOCl₂) is a common and effective choice for this transformation, proceeding through a chloro-sulfite intermediate.[14] This method is often preferred for its clean conversion and the volatile nature of its byproducts (SO₂ and HCl).

Part II: Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) is mandatory. Thionyl chloride and phosphorus oxychloride are highly corrosive and react violently with water; handle with extreme care.

Protocol 1: Synthesis of Labeled [1-¹³C-methyl]-3,5-dimethyl-1H-pyrazole

This protocol is adapted from established procedures for Knorr pyrazole synthesis.[7][8]

Reagent/MaterialM.W.AmountMolesNotes
[¹³C]-Methylhydrazine47.062.35 g50 mmolOr use methylhydrazine sulfate and base.
Acetylacetone100.125.0 g50 mmol
Ethanol46.0750 mL-Solvent
Glacial Acetic Acid60.050.5 mL-Catalyst

Step-by-Step Procedure:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add [¹³C]-methylhydrazine (2.35 g, 50 mmol) and ethanol (50 mL).

  • Stir the solution at room temperature to ensure homogeneity.

  • Add glacial acetic acid (0.5 mL) to the mixture.

  • Slowly add acetylacetone (5.0 g, 50 mmol) dropwise to the stirring solution over 15 minutes. The reaction is exothermic.

  • After the addition is complete, heat the reaction mixture to reflux (approx. 80°C) and maintain for 2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes.

  • Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the resulting oil in dichloromethane (100 mL) and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product as a pale yellow oil or low-melting solid. The product is often pure enough for the next step, but can be purified by distillation if necessary.

Protocol 2: Synthesis of Labeled [1-¹³C-methyl]-1,5-dimethyl-1H-pyrazole-3-carbaldehyde

This protocol utilizes the Vilsmeier-Haack reaction.[12]

Reagent/MaterialM.W.AmountMolesNotes
[1-¹³C-methyl]-3,5-dimethyl-1H-pyrazole111.155.55 g50 mmolFrom Protocol 1
Phosphorus oxychloride (POCl₃)153.3315.3 g (9.4 mL)100 mmol2.0 eq.
N,N-Dimethylformamide (DMF)73.0925 mL-Reagent and Solvent

Step-by-Step Procedure:

  • In a three-necked 250 mL flask equipped with a dropping funnel, thermometer, and nitrogen inlet, cool N,N-dimethylformamide (25 mL) to 0°C in an ice-water bath.

  • Add phosphorus oxychloride (9.4 mL, 100 mmol) dropwise to the DMF, ensuring the temperature remains below 10°C. Stir for 30 minutes at 0°C to allow for the formation of the Vilsmeier reagent.

  • Add a solution of [1-¹³C-methyl]-3,5-dimethyl-1H-pyrazole (5.55 g, 50 mmol) in DMF (10 mL) dropwise to the Vilsmeier reagent, maintaining the temperature below 10°C.

  • After the addition, allow the reaction mixture to warm to room temperature and then heat to 80°C for 3-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to 0°C and carefully pour it onto 200 g of crushed ice.

  • Neutralize the acidic solution by slowly adding solid sodium bicarbonate until the effervescence ceases (pH ~7-8).

  • Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

  • Combine the organic extracts, wash with brine (100 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of 10-30% ethyl acetate in hexanes) to afford the pure aldehyde.

Protocol 3: Synthesis of Labeled [1-¹³C-methyl]-3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole
Reagent/MaterialM.W.AmountMolesNotes
[1-¹³C-methyl]-1,5-dimethyl-1H-pyrazole-3-carbaldehyde139.166.95 g50 mmolFrom Protocol 2
Thionyl chloride (SOCl₂)118.9717.8 g (10.9 mL)150 mmol3.0 eq.
Dichloromethane (DCM)84.93100 mL-Anhydrous Solvent

Step-by-Step Procedure:

  • To a 250 mL round-bottom flask under a nitrogen atmosphere, add the labeled aldehyde (6.95 g, 50 mmol) and anhydrous dichloromethane (100 mL).

  • Cool the solution to 0°C in an ice bath.

  • Slowly add thionyl chloride (10.9 mL, 150 mmol) dropwise to the stirring solution.

  • After addition, allow the mixture to warm to room temperature and then heat to reflux (approx. 40°C) for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature and carefully quench by slowly pouring it into a stirred, ice-cold saturated solution of sodium bicarbonate (200 mL). Caution: Vigorous gas evolution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of 5-15% ethyl acetate in hexanes) to yield the final labeled compound.

Part III: Quality Control and Validation

Accurate characterization is essential to confirm the identity, purity, and isotopic incorporation of the final product.

AnalysisUnlabeled CompoundLabeled [1-¹³C-methyl] Compound
¹H NMR A singlet for the N1-methyl group.A doublet for the N1-methyl group due to ¹³C-¹H coupling (J ≈ 140 Hz).
¹³C NMR A signal for the N1-methyl carbon (~35-40 ppm).An enhanced signal for the N1-methyl carbon.
HRMS (ESI+) Calculated [M+H]⁺ for C₇H₁₀Cl₂N₂Calculated [M+H]⁺ for C₆¹³CH₁₀Cl₂N₂ (M+1 of unlabeled).

Part IV: Application in Metabolic Studies - A Conceptual Workflow

The synthesized labeled compound is a powerful tool for in vitro and in vivo metabolic studies. The general workflow involves administering the compound to a biological system (e.g., liver microsomes, cell culture, or an animal model) and analyzing the resulting samples to identify and quantify metabolites.

Metabolic_Study_Workflow cluster_Experiment In Vitro / In Vivo Experiment cluster_Analysis Analytical Phase cluster_Interpretation Interpretation Dosing Administer Labeled Compound to Biological System Incubation Incubation / Time Course Dosing->Incubation Quenching Sample Collection & Quenching Incubation->Quenching Extraction Sample Preparation (e.g., SPE, LLE) Quenching->Extraction Transfer LCMS LC-MS/MS Analysis Extraction->LCMS Data Data Processing & Metabolite Identification LCMS->Data Profiling Metabolite Profiling Data->Profiling Analyze Pathway Metabolic Pathway Elucidation Profiling->Pathway

Caption: General workflow for a metabolic study using a labeled compound.

The key advantage of using the ¹³C-labeled compound is the ability to use mass spectrometry to specifically detect drug-related material.[15][16] Metabolites will retain the ¹³C label, exhibiting the same M+1 mass shift relative to their theoretical unlabeled counterparts. This allows for the confident identification of metabolic products, such as hydroxylations, dehalogenations, or conjugations, even at very low concentrations in a complex biological matrix.

References

  • Journal of Applied Bioanalysis. Applications Of Liquid Chromatography Mass Spectrometry (lc Ms) In Drug Metabolism Studies. Available at: [Link]

  • ACS Publications. Use of Radiolabeled Compounds in Drug Metabolism and Pharmacokinetic Studies | Chemical Research in Toxicology. Available at: [Link]

  • ResearchGate. Applications Of Liquid Chromatography-Mass Spectrometry (LC-MS) In Drug Metabolism Studies. Available at: [Link]

  • NIH.gov. LC-MS-BASED METABOLOMICS IN DRUG METABOLISM. Available at: [Link]

  • PubMed. Use of radiolabeled compounds in drug metabolism and pharmacokinetic studies. Available at: [Link]

  • PMC - NIH. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Available at: [Link]

  • PMC - NIH. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available at: [Link]

  • Hypha Discovery. Metabolism of five membered nitrogen containing heterocycles. Available at: [Link]

  • Academia.edu. Vilsmeier-Haack Transformations under Non Classical Conditions. Available at: [Link]

  • Arkivoc. Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Available at: [Link]

  • Frontiers. Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Available at: [Link]

  • ijcronline.com. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at: [Link]

  • IJNRD.org. pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. Available at: [Link]

  • PMC - NIH. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Available at: [Link]

  • ResearchGate. Vilsmeier-Haack formylation of 1H-pyrazoles | Request PDF. Available at: [Link]

  • Scribd. Synthesis of 3 - 5-Dimethylpyrazole | PDF | Chemical Reactions. Available at: [Link]

  • Organic Syntheses. 3,5-dimethylpyrazole. Available at: [Link]

  • JOCPR.com. Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Available at: [Link]

  • MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [Link]

  • Beilstein Journal of Organic Chemistry. An unusual thionyl chloride-promoted C−C bond formation to obtain 4,4'-bipyrazolones. Available at: [Link]

  • Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]

  • Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

  • acgpubs.org. Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Available at: [Link]

  • TSI Journals. SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Available at: [Link]

  • ResearchGate. 13C NMR chemical shifts of N‐unsubstituted‐ and N‐methyl‐pyrazole derivatives | Request PDF. Available at: [Link]

  • Bentham Science. Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides with Various O- and N- Nucleophiles. Available at: [Link]

  • DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Available at: [Link]

  • MDPI. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Available at: [Link]

  • Asian Journal of Chemistry. Synthetic Studies on N-Methyl Piperazine Containing Pyrazoles and Their Ethoxyphthalimide Derivatives†. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

addressing stability issues of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole in solution

Welcome to the Stability Support Center for halogenated heterocycles. I am Dr. Aris, your Senior Application Scientist. You are likely here because your 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole (DDP) is degrading in s...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Stability Support Center for halogenated heterocycles. I am Dr. Aris, your Senior Application Scientist.

You are likely here because your 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole (DDP) is degrading in solution, showing unexpected aldehyde peaks in your NMR, or fuming upon exposure to air. This molecule is a classic "masked carbonyl" (a gem-dihalide) and is inherently metastable.

Below is your technical dossier for stabilizing, handling, and rescuing this intermediate.

Module 1: The Instability Mechanism (Root Cause)

The Core Issue: Hydrolysis. The dichloromethyl group (


) is highly susceptible to moisture.[1] In the presence of water, it hydrolyzes to form 1,5-dimethyl-1H-pyrazole-3-carbaldehyde .

Critical Insight: This reaction is autocatalytic . The hydrolysis releases Hydrogen Chloride (HCl), which acidifies the solution. The acidic environment accelerates the protonation of the remaining acetal-like chlorides, speeding up the degradation exponentially.

Visualizing the Degradation Pathway

The following diagram illustrates how a single water molecule triggers the cascade.

DDP_Degradation Start 3-(dichloromethyl)- 1,5-dimethyl-1H-pyrazole Inter Chlorohydrin Intermediate [Unstable] Start->Inter Slow Hydrolysis Water H₂O (Moisture Ingress) Water->Inter Product Aldehyde (Degradant) Inter->Product Rapid Elimination Byproduct 2 HCl (Autocatalyst) Inter->Byproduct Release Byproduct->Start Acid Catalysis (Feedback Loop)

Figure 1: The autocatalytic hydrolysis cycle of gem-dichlorides. Note the red feedback loop where HCl accelerates further degradation.

Module 2: Stability Data & Solvent Compatibility

Do not guess your solvent. The electron-rich pyrazole ring stabilizes the carbocation intermediate, making this specific gem-dichloride more reactive than standard benzyl dichlorides.

Solvent Compatibility Matrix
Solvent ClassRecommendationStatusTechnical Rationale
Chlorinated (DCM, CHCl₃)Recommended ✅ SafeExcellent solubility. Must be stabilized with amylene (not ethanol) to prevent alcoholysis.
Aromatic (Toluene)Recommended ✅ SafeBest for long-term storage. Hydrophobic nature repels atmospheric moisture.
Ethers (THF, Et₂O)Caution ⚠️ RiskyTHF is hygroscopic. Peroxides can induce radical decomposition. Use only freshly distilled/inhibited.
Alcohols (MeOH, EtOH)FORBIDDEN FATAL Will cause rapid solvolysis to form acetals/hemiacetals.
Polar Aprotic (DMSO, DMF)FORBIDDEN FATAL Highly hygroscopic. DMSO can also act as an oxidant (Swern-like) at high temps.

Module 3: Troubleshooting & FAQs

Q1: "I see a new peak at ~9.8 ppm in my proton NMR. Is my compound gone?"

Diagnosis: Yes, that is the aldehyde proton (


).
Immediate Action: 
  • Quantify: Integrate the signal at 9.8 ppm against the pyrazole methyl singlets (~2.2 and 3.7 ppm).

  • Rescue: If degradation is <10%, you can attempt to "back-convert" or purify. However, separation is difficult due to similar polarity.

  • Prevention: Your NMR solvent (e.g.,

    
    ) likely contains HCl or water. Always filter 
    
    
    
    through basic alumina before dissolving this specific compound.
Q2: "The solution is fuming when I open the vial."

Diagnosis: You have generated significant


 gas. The compound has likely degraded significantly.
Safety Warning:  Do not inhale. The fumes are corrosive.
Protocol: 
  • Neutralize immediately by pouring the solution into a biphasic mixture of

    
     and saturated 
    
    
    
    .
  • Separate the organic layer, dry over

    
    , and concentrate.
    
  • Re-analyze purity.[2]

Q3: "How do I store this for more than 24 hours?"

You must break the autocatalytic cycle by removing the acid trigger. Follow the "Anhydrous Shield" Protocol :

Step-by-Step Storage Protocol:

  • Solvent: Dissolve in anhydrous Toluene (preferred) or DCM.

  • Add Scavenger: Add 1% w/v activated Molecular Sieves (3Å) or anhydrous Potassium Carbonate (

    
    )  directly to the flask. This scavenges any trace HCl formed.
    
  • Atmosphere: Flush headspace with Argon (heavier than air) and seal with a Parafilm-wrapped septum.

  • Temperature: Store at -20°C.

Q4: "Can I purify this on silica gel?"

Risk: Silica gel is slightly acidic (


). This is sufficient to trigger hydrolysis of the dichloromethyl group during the column run.
Solution:  You must neutralize the silica.
  • Method: Pre-wash your silica column with the eluent containing 1% Triethylamine (

    
    ) .
    
  • Eluent: Use Hexanes/Ethyl Acetate. Avoid Methanol gradients.

Module 4: Decision Tree for Handling

Use this logic flow to determine your next experimental step.

Handling_Logic Start Start: Handling DDP SolventCheck Is solvent Anhydrous? Start->SolventCheck DryIt Dry Solvent (Mol. Sieves) SolventCheck->DryIt No AcidCheck Is Acid Scavenger Present? SolventCheck->AcidCheck Yes DryIt->SolventCheck AddBase Add K2CO3 or Basic Alumina AcidCheck->AddBase No Process Proceed with Reaction AcidCheck->Process Yes AddBase->AcidCheck

Figure 2: Pre-reaction checklist to ensure stability.

References

  • Fisher Scientific. (2021).[1] Safety Data Sheet: 5-(Chloromethyl)-1,3-dimethyl-1H-pyrazole. (Note: Isomer analog used for hazard classification). Retrieved from

  • Tietze, L. F., & Eicher, T. (1991). Reactions and Syntheses: In the Organic Chemistry Laboratory. University Science Books. (General reference for gem-dihalide hydrolysis mechanisms).
  • Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Mechanism of acetal/gem-dihalide hydrolysis).
  • PubChem. (n.d.). Compound Summary: 3-(dichloromethyl)-1,5-dimethylpyrazole. National Center for Biotechnology Information. Retrieved from

Sources

Optimization

identifying and minimizing side products in pyrazole synthesis

Topic: Identifying and Minimizing Side Products in Pyrazole Synthesis Ticket Type: Advanced Troubleshooting & Method Development Operator: Senior Application Scientist Mission Statement Welcome to the Pyrazole Synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Identifying and Minimizing Side Products in Pyrazole Synthesis Ticket Type: Advanced Troubleshooting & Method Development Operator: Senior Application Scientist

Mission Statement

Welcome to the Pyrazole Synthesis Technical Support Center. This guide addresses the critical challenges in constructing the pyrazole core—specifically focusing on the Knorr Pyrazole Synthesis (1,3-dicarbonyl + hydrazine) and related condensation methodologies. Our goal is to move beyond basic textbook procedures and provide you with the mechanistic insights required to suppress regioisomers, eliminate azine byproducts, and achieve high-purity isolation.

Module 1: The Regioselectivity Challenge

User Complaint: "I am using an unsymmetrical 1,3-diketone and a substituted hydrazine. I see two spots on TLC, and my yield of the desired isomer is low."

Root Cause Analysis

When reacting a mono-substituted hydrazine (


) with an unsymmetrical 1,3-dicarbonyl, two regioisomers are possible: the 1,3-isomer  and the 1,5-isomer .
  • Mechanism: The reaction proceeds via a hydrazone intermediate.[1][2][3] The regioselectivity is determined by which nitrogen of the hydrazine attacks which carbonyl carbon first.[4]

  • Conflict: This is a competition between sterics (bulkier nitrogen attacks less hindered carbonyl) and electronics (more nucleophilic nitrogen attacks more electrophilic carbonyl).

Visualizing the Pathway

The following diagram illustrates the bifurcation point where the reaction splits into the desired product or the regio-impurity.

Regioselectivity Reagents Unsymmetrical 1,3-Dicarbonyl + R-Hydrazine Attack_A Path A: Attack at C1 (Kinetic/Steric) Reagents->Attack_A Attack_B Path B: Attack at C3 (Thermodynamic) Reagents->Attack_B Hydrazone_A Hydrazone Intermediate A Attack_A->Hydrazone_A Hydrazone_B Hydrazone Intermediate B Attack_B->Hydrazone_B Prod_15 1,5-Isomer (Often Undesired) Hydrazone_A->Prod_15 Cyclization Prod_13 1,3-Isomer (Target) Hydrazone_B->Prod_13 Cyclization

Figure 1: Bifurcation of the Knorr Synthesis pathway leading to distinct regioisomers.

Troubleshooting Protocol: Steering Selectivity

To favor one isomer over the other, you must manipulate the solvent and pH environment.

Protocol A: The Fluorinated Alcohol Switch (Enhancing Regioselectivity) Recent literature suggests that fluorinated solvents can drastically improve regioselectivity compared to standard ethanol.[4]

  • Standard: Ethanol (EtOH) often yields 1:1 to 3:1 mixtures.

  • Modification: Switch solvent to 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) .

  • Mechanism: These solvents are strong Hydrogen-bond donors (HBD). They selectively activate the harder carbonyl (via H-bonding), directing the nucleophilic attack more precisely than in protic non-fluorinated solvents.

Protocol B: pH Modulation

  • Acidic Conditions (HCl/AcOH): Protonation of the hydrazine reduces the nucleophilicity of the substituted nitrogen (

    
    ). The terminal 
    
    
    
    remains nucleophilic. This favors attack at the most electrophilic carbonyl by the terminal nitrogen.
  • Basic Conditions: Increases the nucleophilicity of the substituted nitrogen.

Module 2: The "Sticky Solid" (Azines & Oligomers)

User Complaint: "My reaction mixture turned into a yellow/orange sticky solid. Mass spec shows a peak at roughly double the expected mass."

Root Cause Analysis

You are likely forming Azines .[2]

  • The Trap: Hydrazine is a bis-nucleophile. If the stoichiometry is off, one hydrazine molecule can react with two dicarbonyl molecules, bridging them together.

  • Identification: Look for a mass of

    
    .
    
Impurity Identification Table
Impurity TypeAppearanceLC-MS SignatureCauseSolution
Azine Yellow/Orange Solid

Hydrazine limiting; Diketone excess.Use Inverse Addition (see below).
Hydrazone Oil / Gum

Incomplete cyclization.Increase Temp; Add acid catalyst (AcOH).
Enaminone Solid

Wrong tautomer reacting.Change solvent polarity.[5]
Corrective Workflow: Inverse Addition Protocol

To prevent azine formation, you must ensure the hydrazine is always in excess relative to the diketone during the mixing phase.

  • Preparation: Dissolve the hydrazine (1.1 to 1.2 equivalents) in the reaction solvent (e.g., Ethanol) in the main reaction flask. Cool to 0°C if the reaction is exothermic.

  • Addition: Dissolve the 1,3-dicarbonyl in a minimal amount of solvent.

  • Execution: Add the dicarbonyl solution dropwise to the hydrazine solution .

    • Why? This ensures that every drop of diketone enters a "sea" of hydrazine, statistically favoring the 1:1 reaction (pyrazole) over the 2:1 reaction (azine).

  • Monitoring: Do not heat immediately. Stir at RT for 30 mins to allow hydrazone formation, then heat to reflux to drive cyclization (dehydration).

Module 3: Analytical Forensics (Proving Structure)

User Complaint: "I have isolated a pure solid, but I don't know if it is the 1,3- or 1,5-isomer. The 1H NMR looks identical to what I expected for either."

The Validation Gap

Standard 1H NMR is often insufficient because the chemical shifts of the pyrazole protons in both isomers are very similar. You need 2D NMR to prove connectivity.

Definitive Identification Protocol: NOE & HMBC

Do not rely on chemical shift prediction software alone. Use the Nuclear Overhauser Effect (NOE) .

Step-by-Step Analysis:

  • Prepare Sample: 10-20 mg in

    
     or 
    
    
    
    .
  • Target Interaction:

    • 1,5-Isomer: The substituent on the Nitrogen (

      
      ) is spatially close to the substituent on Carbon-5 (
      
      
      
      ).
    • 1,3-Isomer: The substituent on the Nitrogen (

      
      ) is spatially close to the proton or substituent on Carbon-5 (which is now 
      
      
      
      or a different group), but distant from the group on Carbon-3.
  • Experiment: Run a 1D-NOESY or 2D-NOESY .

    • Irradiate the

      
       protons (e.g., the N-Methyl or N-Phenyl protons).
      
    • Observation: If you see a strong enhancement (NOE signal) at the

      
       group, you have the 1,5-isomer . If you see enhancement only at the pyrazole proton (
      
      
      
      ), it suggests the 1,3-isomer (depending on specific substitution).

NMR_Workflow Start Isolated Pyrazole Isomer NOE_Exp Run 1D-NOESY (Irradiate N-Substituent) Start->NOE_Exp Decision Observe NOE Signal? NOE_Exp->Decision Result_15 Signal at C5-Substituent CONFIRMED: 1,5-Isomer Decision->Result_15 Yes Result_13 No Signal at Substituent (Signal at Ring H) CONFIRMED: 1,3-Isomer Decision->Result_13 No

Figure 2: Decision tree for distinguishing pyrazole regioisomers using NOE NMR.

Frequently Asked Questions (FAQ)

Q: Can I convert the "wrong" isomer into the "right" one? A: Generally, no. The formation of the pyrazole ring is usually irreversible under standard Knorr conditions due to the aromatization driving force. However, if you are at the hydrazone intermediate stage, hydrolysis is possible.[2] Once the ring closes, you must separate isomers via chromatography.

Q: Why does my pyrazole have a broad peak at 10-13 ppm? A: If your pyrazole is N-unsubstituted (


), this is the N-H proton. It is broad due to tautomerism (

) and quadrupole broadening from the nitrogen. This tautomerism also means 1,3- and 1,5-isomers are identical until you alkylate the nitrogen.

Q: I'm using a diazo compound and an alkyne (1,3-Dipolar Cycloaddition). How do I control regioselectivity there? A: This is different from Knorr. In thermal cycloadditions, sterics usually dominate, but mixtures are common. To enforce strict regiocontrol, use Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) if making triazoles. For pyrazoles, using diazoalkanes often requires specific electron-withdrawing groups on the alkyne to direct the dipole orientation.

References

  • Fustero, S., et al. (2009). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. Journal of Organic Chemistry. Retrieved from [Link]

  • Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?. Retrieved from [Link]

Sources

Troubleshooting

resolving common issues in the characterization of dichloromethyl pyrazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dichloromethyl pyrazoles. This guide is designed to provide expert insights and practical solutions to...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dichloromethyl pyrazoles. This guide is designed to provide expert insights and practical solutions to common challenges encountered during the synthesis, purification, and analytical characterization of this important class of heterocyclic compounds. The unique chemical properties imparted by the dichloromethyl group can introduce complexities in spectral interpretation and stability assessments. This resource consolidates field-proven advice, detailed protocols, and troubleshooting guides to help you navigate these issues effectively.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural elucidation, yet the spectra of dichloromethyl pyrazoles can be deceptively complex. This section addresses the most frequent issues.

Frequently Asked Questions (NMR)

Q1: My ¹H NMR spectrum shows more signals than I expected for my target molecule. What's happening?

A1: This is a very common issue and typically points to one of two phenomena: tautomerism or the presence of rotamers.

  • Annular Tautomerism: If the N1 position of your pyrazole ring is unsubstituted, the proton can exist on either nitrogen atom. If the rate of this exchange is slow on the NMR timescale, you will observe two distinct sets of signals for each tautomer.[1] This effect is often temperature-dependent.

  • Rotational Isomers (Rotamers): Bulky substituents on the pyrazole ring or on adjacent atoms can lead to restricted bond rotation. This can result in multiple, distinct conformations (rotamers) that are stable enough at room temperature to be observed as separate species in the NMR spectrum.[1]

Q2: I'm seeing a singlet for my -CHCl₂ proton, but I expected a more complex signal. Conversely, my pyrazole ring protons look like an indecipherable mess.

A2: The appearance of the dichloromethyl proton and the ring protons is highly dependent on the specific substitution pattern and the solvent used.

  • -CHCl₂ Proton: While it is a single proton, its coupling to adjacent ring protons (if any) can sometimes be minimal, leading to a sharp singlet. However, its chemical shift is highly informative, typically appearing significantly downfield (around 6.5-7.5 ppm) due to the strong deshielding effect of the two chlorine atoms.

  • Ring Protons: The dichloromethyl group is strongly electron-withdrawing, which significantly influences the electronic environment of the entire pyrazole ring. This can shift ring protons downfield and alter their coupling constants. Overlapping multiplets are a frequent challenge.[1] Using a higher field spectrometer (e.g., 600 MHz vs. 400 MHz) can often resolve these signals.[1]

Q3: One of the proton signals in my spectrum is unusually broad. What does this indicate?

A3: Signal broadening in ¹H NMR is often due to dynamic exchange processes or quadrupolar coupling.

  • Chemical Exchange: As mentioned in Q1, tautomerism can cause broadening if the exchange rate is intermediate on the NMR timescale. As you increase the temperature, these broad signals may coalesce into a single, sharp average signal.[1]

  • Quadrupolar Coupling: If a proton is attached to or near a nucleus with a nuclear quadrupole moment, such as ¹⁴N, it can experience rapid relaxation, leading to significant signal broadening.[1] The N-H proton of an unsubstituted pyrazole is often very broad for this reason.

Troubleshooting Workflow: Investigating Unexpected NMR Signals

This workflow provides a systematic approach to diagnosing the root cause of complex or unexpected NMR spectra.

NMR_Troubleshooting start Start: Unexpected NMR Spectrum check_purity Step 1: Verify Purity (LC-MS, TLC, Elemental Analysis) start->check_purity purity_ok Is the compound pure? check_purity->purity_ok impurity Outcome: Impurity Present Purify sample and re-acquire spectrum. purity_ok->impurity No vt_nmr Step 2: Perform Variable Temperature (VT) NMR purity_ok->vt_nmr Yes signals_change Do signals change with temperature (coalesce or sharpen)? vt_nmr->signals_change dynamic_process Outcome: Dynamic Process Confirmed (Tautomerism or Rotamers) signals_change->dynamic_process Yes no_change Signals do not change significantly signals_change->no_change No run_2d_nmr Step 3: Acquire 2D NMR (COSY, HSQC, HMBC) no_change->run_2d_nmr structural_issue Outcome: Structural Reassignment Needed (e.g., unexpected isomer). Use 2D data to confirm connectivity. run_2d_nmr->structural_issue

Caption: A decision tree for troubleshooting complex NMR spectra.

Section 2: Mass Spectrometry (MS)

Mass spectrometry is vital for confirming molecular weight and probing fragmentation patterns. The two chlorine atoms in the dichloromethyl group create a highly distinctive isotopic signature.

Frequently Asked Questions (MS)

Q1: How do I interpret the molecular ion region for a compound containing two chlorine atoms?

A1: Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). For a molecule with two chlorine atoms, you will observe a characteristic cluster of three peaks for the molecular ion (M):

  • M: Contains two ³⁵Cl atoms.

  • M+2: Contains one ³⁵Cl and one ³⁷Cl atom.

  • M+4: Contains two ³⁷Cl atoms.

The theoretical intensity ratio for this "M, M+2, M+4" cluster is approximately 100:65:10 . Seeing this pattern is strong evidence for the presence of two chlorine atoms in your molecule or fragment.

Q2: What are the common fragmentation pathways for dichloromethyl pyrazoles?

A2: Electron Ionization (EI) mass spectrometry typically induces several characteristic fragmentation patterns.

  • Loss of Cl: The initial loss of a single chlorine radical (·Cl) is very common, resulting in a fragment at [M-35]⁺ and [M-37]⁺.

  • Loss of HCl: Elimination of a neutral HCl molecule can occur, giving a peak at [M-36]⁺.

  • Loss of the Dichloromethyl Group: Cleavage of the C-C bond between the pyrazole ring and the dichloromethyl group can lead to the loss of a ·CHCl₂ radical, showing a fragment corresponding to the pyrazole ring itself.

  • Ring Cleavage: The pyrazole ring itself can fragment, often by losing HCN or N₂.[2]

Data Presentation: Isotopic Abundance for Dichlorinated Compounds
IonIsotopic CompositionTheoretical Relative Abundance
M ²x ³⁵Cl100%
M+2 ¹x ³⁵Cl, ¹x ³⁷Cl~65%
M+4 ²x ³⁷Cl~10%
Troubleshooting Protocol: High-Resolution Mass Spectrometry (HRMS)

When dealing with unknown impurities or confirming the identity of your product, HRMS is an invaluable tool. It provides a highly accurate mass measurement, allowing for the determination of the elemental composition.[3]

Objective: To unambiguously determine the elemental formula of the parent compound and any observed impurities or fragments.

Methodology:

  • Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of your sample in a suitable solvent for infusion or LC-MS (e.g., methanol or acetonitrile with 0.1% formic acid for positive ion mode).

  • Instrumentation: Use a high-resolution mass spectrometer such as a Time-of-Flight (TOF), Orbitrap, or FT-ICR instrument.[3]

  • Acquisition:

    • Calibrate the instrument immediately before your run using a known calibration standard to ensure high mass accuracy (<5 ppm).

    • Acquire data in the appropriate mass range to observe your expected molecular ion.

  • Data Analysis:

    • Use the instrument's software to calculate the elemental composition for the measured accurate mass of your molecular ion.

    • The software will provide a list of possible formulas within a specified mass tolerance (e.g., ±5 ppm).

    • Validate the correct formula by checking the isotopic pattern. The software should be able to simulate the theoretical isotopic pattern for a proposed formula, which you can then compare to your experimental data. The distinctive 100:65:10 ratio for a dichlorinated compound is a key confirmation point.

MS_Fragmentation M [M]+• (Pz-CHCl₂) Isotope Cluster: M, M+2, M+4 M_minus_Cl [M-Cl]+ M->M_minus_Cl - •Cl M_minus_HCl [M-HCl]+• M->M_minus_HCl - HCl M_minus_CHCl2 [Pz]+ M->M_minus_CHCl2 - •CHCl₂ Pz_fragments Pyrazole Ring Fragments M_minus_CHCl2->Pz_fragments - HCN / N₂

Caption: Common MS fragmentation pathways for dichloromethyl pyrazoles.

Section 3: Chromatographic and Stability Issues

Ensuring the purity and stability of dichloromethyl pyrazoles is critical for their use in research and development. Their unique chemical nature can present challenges in both purification and handling.

Frequently Asked Questions (Chromatography & Stability)

Q1: I'm having trouble getting a sharp peak for my compound in reverse-phase HPLC. What can I do?

A1: Peak tailing or broadening for halogenated heterocyclic compounds is not uncommon. Potential causes include:

  • Secondary Interactions: The nitrogen atoms in the pyrazole ring can interact with residual silanols on the silica backbone of C18 columns, especially at neutral pH. Adding a small amount of an acidic modifier like trifluoroacetic acid (TFA) or formic acid (0.05-0.1%) to the mobile phase can protonate these silanols and the pyrazole nitrogens, minimizing these interactions.

  • Column Choice: If issues persist, consider using a column with end-capping or a different stationary phase (e.g., a phenyl-hexyl column) that may offer different selectivity.

Q2: My compound seems to be degrading during analysis or upon storage. Is this expected?

A2: The dichloromethyl group can be susceptible to hydrolysis, particularly under basic or strongly acidic conditions, which can convert it to a formyl (-CHO) or carboxylic acid (-COOH) group.[4]

  • On-Column Degradation: If the mobile phase is too basic or if the analysis is run at elevated temperatures for extended periods, you might observe degradation.

  • Storage Stability: For long-term storage, it is advisable to keep the compound as a solid in a cool, dark, and dry place. Solutions should be prepared fresh; if they must be stored, keep them at low temperatures (4°C or -20°C) and at a near-neutral pH.[4][5]

Q3: How can I confirm the identity of impurities from the synthesis?

A3: Impurity profiling is a critical step.[6] A combination of hyphenated techniques is the most powerful approach.

  • LC-MS: This is the workhorse technique for impurity analysis.[6][7] It allows you to separate the impurities from the main compound and get their molecular weights simultaneously.

  • LC-HRMS: As described in the previous section, this provides elemental composition, which is crucial for proposing structures for unknown impurities.[3]

  • Preparative HPLC and NMR: If an impurity is present at a sufficient level (>1%), you can often isolate it using preparative HPLC and then fully characterize its structure using 1D and 2D NMR techniques.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to understand the stability of your compound and to develop a stability-indicating analytical method.[4]

Objective: To identify potential degradation products and assess the stability of the dichloromethyl pyrazole under various stress conditions.

Methodology:

  • Prepare Solutions: Create solutions of your compound (~1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Apply Stress Conditions:

    • Acid Hydrolysis: Add 0.1 M HCl and heat at 60°C for 24 hours.

    • Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature for 4 hours (basic conditions are often harsher).

    • Oxidation: Add 3% H₂O₂ and keep at room temperature for 24 hours, protected from light.

    • Thermal Stress: Heat the solution at 60°C for 48 hours.

    • Photostability: Expose the solution to a controlled light source as per ICH Q1B guidelines.[4]

  • Analysis:

    • At specified time points, neutralize the acidic and basic samples.

    • Analyze all samples by a suitable HPLC-UV method, alongside an unstressed control sample.

    • Use an LC-MS method to obtain the mass of any new peaks that appear, which correspond to degradation products.

  • Evaluation:

    • Calculate the percentage of degradation.

    • Ensure your HPLC method can separate the parent peak from all degradation product peaks.

    • Propose structures for the degradation products based on their mass and likely reaction pathways (e.g., hydrolysis of the -CHCl₂ group).

Forced_Degradation start Start: Prepare Sample Solutions stress Apply Stress Conditions start->stress acid Acidic (HCl, Heat) stress->acid base Basic (NaOH, RT) stress->base oxidative Oxidative (H₂O₂, RT) stress->oxidative thermal Thermal (Heat) stress->thermal photo Photolytic (Light) stress->photo analysis Analyze Samples by HPLC-UV/MS (at t=0, 4, 8, 24h) acid->analysis base->analysis oxidative->analysis thermal->analysis photo->analysis evaluation Evaluate Data analysis->evaluation degradation_path Identify Degradation Products & Pathways evaluation->degradation_path New Peaks? method_validation Validate Analytical Method as 'Stability-Indicating' evaluation->method_validation Separation OK?

Caption: A workflow for conducting a forced degradation study.

References
  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

  • A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publisher. [Link]

  • A review of pyrazole an its derivative. (2021). National Journal of Pharmaceutical Sciences. [Link]

  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing. [Link]

  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates: A review. (2026). ResearchGate. [Link]

  • Laboratory Methods of Organic Chemistry. Gattermann. [Link]

  • Synthesis, Characteristics and Physico-chemical Study of Some Dichloro Pyrazoles. (2012). Semantic Scholar. [Link]

  • SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (Year N/A). Connect Journals. [Link]

  • Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. (Year N/A). PMC - NIH. [Link]

  • Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (Year N/A). Source N/A. [Link]

  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2024). PMC. [Link]

  • Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent. (Year N/A). Canadian Science Publishing. [Link]

  • Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. (Year N/A). PMC. [Link]

  • INTELLIGENCE Journal of Multidisciplinary Research. (2025). Source N/A. [Link]

  • Synthetic Methods for the Hydrodehalogenation of Halogenated Heterocycles. (2012). Current Organic Chemistry. [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (Year N/A). ResearchGate. [Link]

  • On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines. (2025). MDPI. [Link]

  • Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. (2010). Source N/A. [Link]

  • Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent. (2025). ResearchGate. [Link]

  • Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022). Visnav. [Link]

  • Ion fragmentation of small molecules in mass spectrometry. (Year N/A). Source N/A. [Link]

  • 4 - Organic Syntheses Procedure. (Year N/A). Source N/A. [Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (Year N/A). eGyanKosh. [Link]

  • Advances in Impurity Profiling of Pharmaceutical Formulations. (2024). Source N/A. [Link]

  • Synthesis, Characteristics and Physico-chemical Study of Some Dichloro Pyrazoles. (Year N/A). International Journal of Chemistry. [Link]

  • Impurity Analysis and Profiling Services. (Year N/A). Emery Pharma. [Link]

  • Impurities Analysis. (Year N/A). Shimadzu. [Link]

  • Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. (2009). Source N/A. [Link]

  • Structure and spectral data of pyrazole derivatives. (Year N/A). ResearchGate. [Link]

  • Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. (2023). MDPI. [Link]

  • Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics. (2024). MDPI. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (Year N/A). PMC. [Link]

  • Electrochemical Synthesis of Pyrazolines and Pyrazoles via [3+2] Dipolar Cycloaddition. (Year N/A). Gutenberg Open Science. [Link]

  • Identification of Dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones as Cyclic Products of β-Amidomethyl Vinyl Sulfone Alphavirus Cysteine Protease Inhibitors. (Year N/A). PMC. [Link]

  • Stability of 4H-pyrazoles in physiological environments. Remaining... (Year N/A). ResearchGate. [Link]

  • Modern Approaches to the Synthesis of Pyrazoles (A Review). (2026). ResearchGate. [Link]

  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals. [Link]

  • Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. (2025). ResearchGate. [Link]

  • Pyrazoles as molecular probes to study the properties of co-crystals by solid state NMR spectroscopy. (Year N/A). Semantic Scholar. [Link]

Sources

Optimization

troubleshooting analytical detection of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Introduction Welcome to the technical support guide for the analytical detection of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole. This molecule is a substituted pyrazole, a class of heterocyclic compounds widely utilized...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support guide for the analytical detection of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole. This molecule is a substituted pyrazole, a class of heterocyclic compounds widely utilized as key intermediates in the development of pharmaceuticals and agrochemicals.[1][2] The presence of a reactive dichloromethyl group makes this compound a valuable synthetic building block, but also introduces specific challenges in its analytical characterization and quantification. Accurate and robust analytical methods are crucial for monitoring reaction kinetics, assessing purity, ensuring product quality, and conducting metabolic or environmental fate studies.

This guide is structured to provide researchers, scientists, and drug development professionals with practical, field-proven insights into troubleshooting common issues encountered during the analysis of this compound by Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

General Analytical Principles & Best Practices

Before addressing method-specific issues, it is essential to adhere to fundamental best practices:

  • System Suitability: Always begin any analytical run with a system suitability test. This involves injecting a known standard to verify that your instrument's performance (e.g., peak shape, retention time, and sensitivity) meets predefined criteria.

  • High-Purity Standards: Use well-characterized reference standards for both calibration and method development. The purity of your standard directly impacts the accuracy of your results.

  • Analyte Stability: The dichloromethyl group may be susceptible to hydrolysis or thermal degradation. It is critical to evaluate the stability of the analyte in your chosen solvent and sample matrix under your storage and experimental conditions. Preliminary studies should assess stability at different temperatures and pH values.

  • Matrix-Matched Calibrants: Whenever working with complex matrices (e.g., plasma, soil extracts, reaction mixtures), prepare your calibration standards in a blank matrix that is free of the analyte.[3] This is the most effective way to compensate for matrix-induced signal suppression or enhancement.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting

GC-MS is a powerful technique for volatile and semi-volatile compounds. However, the thermal lability of halogenated compounds can present challenges.

Frequently Asked Questions (GC-MS)

Q1: I'm observing poor peak shape (tailing or fronting) for my analyte.

A1: This is commonly caused by unwanted interactions between the analyte and the GC system, or by thermal degradation.

  • Causality & Explanation: Peak tailing often indicates active sites within the GC inlet or column. These sites, typically free silanol groups (-Si-OH), can form hydrogen bonds with the nitrogen atoms in the pyrazole ring, slowing the analyte's passage. Peak fronting can suggest column overload or incompatibility with the stationary phase. The dichloromethyl group can also be thermally unstable, degrading in a hot inlet, which can contribute to broad or misshapen peaks.

  • Troubleshooting Steps:

    • Inlet Maintenance: Use a fresh, deactivated inlet liner (e.g., a silanized glass wool liner). Active sites can develop on liners over time.

    • Optimize Inlet Temperature: Start with a lower inlet temperature (e.g., 200 °C) and gradually increase it. The goal is to find the lowest temperature that provides efficient volatilization without causing on-column degradation.

    • Column Health: Condition your column according to the manufacturer's instructions to remove contaminants. If the column is old, consider trimming the first 10-20 cm from the inlet side or replacing it entirely.

    • Check for Leaks: Air leaks can degrade the column's stationary phase, creating active sites. Use an electronic leak detector to confirm system integrity.

Q2: My sensitivity is low, or the signal is highly variable between injections.

A2: This points towards inconsistent analyte transfer to the detector, often due to degradation or ionization issues.

  • Causality & Explanation: Low sensitivity can result from the analyte degrading in the inlet before it reaches the column and detector. Inconsistent signal response is a classic symptom of this phenomenon. Alternatively, if the compound is ionizing poorly, the MS detector will not register a strong signal.

  • Troubleshooting Steps:

    • Lower Inlet Temperature: As with peak shape issues, reducing the inlet temperature is the first step to mitigate thermal degradation.

    • Pulsed Splitless Injection: If using a splitless injection, a pressure pulse at the start of the injection can help transfer the analyte onto the column more quickly, minimizing its residence time in the hot inlet.

    • MS Source Cleaning: A contaminated ion source can lead to poor ionization efficiency and inconsistent signals. Follow the manufacturer's procedure for cleaning the ion source, lenses, and quadrupole.

    • Confirm Fragmentation: Ensure you are monitoring the correct and most abundant ions in your Selected Ion Monitoring (SIM) method. Perform a full scan analysis of a high-concentration standard to verify the mass spectrum.

Q3: I see several unexpected peaks that seem related to my analyte.

A3: This is likely due to thermal degradation in the GC inlet or fragmentation within the MS ion source.

  • Causality & Explanation: Pyrazoles exhibit characteristic fragmentation patterns, but the dichloromethyl group adds further possibilities.[4][5] A common degradation pathway for chlorinated compounds is the loss of HCl. In the ion source, the molecule will fragment in a predictable way.

  • Troubleshooting Steps:

    • Analyze the Mass Spectra: Examine the mass spectra of the unknown peaks. Look for characteristic isotopic patterns for chlorine (the M+2 peak is about 65% of the M peak for two chlorine atoms). A loss of 36 Da (HCl) from the molecular ion is a strong indicator of thermal degradation. A loss of a chlorine radical (35 Da) is a common fragmentation pathway.

    • Run a Blank: Inject a solvent blank to rule out system contamination.

    • Lower Ion Source Temperature: If your instrument allows, a slightly lower ion source temperature can sometimes reduce in-source fragmentation and preserve the molecular ion.

GC-MS Troubleshooting Workflow

start Problem Observed peak_shape Poor Peak Shape (Tailing/Fronting) start->peak_shape sensitivity Low / Variable Sensitivity start->sensitivity extra_peaks Unexpected Peaks start->extra_peaks opt_temp Optimize Inlet Temperature (Lower) peak_shape->opt_temp sensitivity->opt_temp pulse_inject Use Pulsed Splitless Injection sensitivity->pulse_inject clean_source Clean MS Ion Source sensitivity->clean_source extra_peaks->opt_temp analyze_spectra Analyze Mass Spectra (Look for HCl loss) extra_peaks->analyze_spectra run_blank Run Solvent Blank extra_peaks->run_blank check_liner Use Deactivated Inlet Liner check_column Trim or Replace Column check_liner->check_column opt_temp->check_liner

Caption: Troubleshooting workflow for common GC-MS issues.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Troubleshooting

LC-MS/MS offers high sensitivity and specificity and avoids the thermal stress of GC, making it well-suited for this analyte, especially in complex matrices.

Frequently Asked Questions (LC-MS/MS)

Q1: My analyte shows poor or no retention on a standard C18 column.

A1: This is a common issue for small, polar molecules like pyrazole derivatives.[6]

  • Causality & Explanation: The analyte is not hydrophobic enough to interact strongly with the C18 (octadecyl) stationary phase. It elutes very early in the chromatogram, often with the solvent front, where it is subject to significant matrix effects and poor peak shape.

  • Troubleshooting Steps:

    • Alternative Stationary Phase: Switch to a column with a different selectivity. A biphenyl or pentafluorophenyl (PFP) phase can provide alternative retention mechanisms (π-π interactions) for aromatic rings like pyrazole. A polar-embedded phase can also improve retention for polar compounds.[6]

    • Mobile Phase Modification: Use a lower percentage of organic solvent in your starting gradient (e.g., start at 5% instead of 20%). Ensure the aqueous mobile phase contains a suitable additive, like 0.1% formic acid, to promote protonation of the analyte for positive ion mode ESI.

    • Consider HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for polar compounds. It uses a high percentage of organic solvent and a polar stationary phase, providing strong retention for compounds that are unretained in reversed-phase.

    • Ion-Pairing Agents: This should be a last resort for MS applications. Agents like perfluorooctanoic acid can improve retention but can also cause persistent background contamination and ion suppression in the mass spectrometer.[6]

Q2: I am experiencing severe ion suppression in my sample matrix.

A2: This occurs when co-eluting components from the matrix interfere with the ionization of your analyte in the MS source.[3]

  • Causality & Explanation: In electrospray ionization (ESI), analytes compete for charge and access to the droplet surface to become gas-phase ions. Non-volatile salts, detergents, or highly concentrated matrix components can outcompete the analyte, reducing its signal.

  • Troubleshooting Steps:

    • Improve Sample Preparation: The best defense is a cleaner sample. Implement a Solid-Phase Extraction (SPE) protocol to remove interfering matrix components.[7] Liquid-Liquid Extraction (LLE) can also be effective.

    • Modify Chromatography: Adjust your gradient to chromatographically separate the analyte from the region where most matrix components elute (typically the beginning and end of the run).

    • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects. It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate quantification.[3] If a custom SIL-IS is not available, a structurally similar analog can be used, but with less certainty.

    • Dilute the Sample: A simple "dilute-and-shoot" approach can sometimes reduce matrix effects to an acceptable level, but this may compromise the limits of detection.

Q3: How do I select the best MRM (Multiple Reaction Monitoring) transitions for quantification?

A3: This requires direct infusion of a standard to systematically optimize the precursor and product ions.

  • Causality & Explanation: MRM provides specificity by monitoring a specific fragmentation reaction (precursor ion → product ion). The goal is to find a transition that is both sensitive (high signal) and selective (free from interference).

  • Troubleshooting Steps:

    • Precursor Ion Selection: Infuse a solution of the analyte (~1 µg/mL) directly into the mass spectrometer. In positive ion mode, the precursor ion will almost certainly be the protonated molecule, [M+H]⁺. For C₆H₈Cl₂N₂, the monoisotopic mass is 178.01. Therefore, the [M+H]⁺ precursor will be m/z 179.0.

    • Product Ion Selection: While still infusing, perform a product ion scan on m/z 179.0. This will fragment the precursor and show all resulting product ions.

    • Collision Energy Optimization: Select the 2-3 most abundant and specific product ions from the product ion scan. For each one, perform a collision energy optimization to find the energy that yields the maximum signal.

    • Selection Criteria: Choose the most intense transition for quantification (the "quantifier") and the second most intense for confirmation (the "qualifier"). The qualifier confirms the identity of the analyte by ensuring the ratio of the two transitions is constant between standards and samples.

Predicted Mass Spectral Fragments
Ion TypePredicted m/z (Monoisotopic)Notes
[M+H]⁺ 179.0Precursor ion for MS/MS. Will show a characteristic isotopic pattern due to two chlorine atoms.
[M+H - HCl]⁺ 143.0Loss of hydrogen chloride, a common pathway for chlorinated compounds.
[M+H - Cl]⁺ 144.0Loss of a chlorine radical. Less common in ESI than neutral losses.
[M+H - CHCl₂]⁺ 96.1Loss of the dichloromethyl radical, leaving the dimethyl pyrazole core.
LC Method Development Decision Tree

start Analyte Retained on C18? yes_node Yes start->yes_node Good Peak Shape no_node No start->no_node Poor Retention optimize Optimize Gradient & Flow Rate yes_node->optimize try_biphenyl Try Biphenyl or PFP Column no_node->try_biphenyl try_hilc Try HILIC Column try_biphenyl->try_hilc

Caption: Decision tree for initial LC column selection.

Nuclear Magnetic Resonance (NMR) Spectroscopy Troubleshooting

NMR is the definitive technique for structural elucidation and can be used for quantitative analysis (qNMR) with proper methodology.

Frequently Asked Questions (NMR)

Q1: My ¹H NMR spectrum has fewer signals than I expect, or the signals are very broad.

A1: This can be due to several factors, including sample purity, concentration, or instrument settings.

  • Causality & Explanation: Broad signals can be caused by poor magnetic field homogeneity (shimming), the presence of paramagnetic impurities (e.g., dissolved oxygen or metal ions), or chemical exchange processes. Low signal-to-noise is a direct result of low sample concentration or an insufficient number of scans.

  • Troubleshooting Steps:

    • Check Concentration: Ensure your sample is sufficiently concentrated (typically 5-10 mg in 0.6 mL of deuterated solvent for ¹H NMR).

    • Improve Shimming: Re-shim the instrument on your sample. Automated shimming routines are good, but manual adjustment of the Z1 and Z2 shims can often improve resolution.

    • Filter the Sample: If the sample contains particulates, filter it through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

    • Degas the Sample: If paramagnetic oxygen is suspected, bubble an inert gas like nitrogen or argon through the sample for a few minutes before capping the tube.

Q2: I am having difficulty assigning the proton and carbon signals to the molecular structure.

A2: One-dimensional spectra are often insufficient for unambiguous assignment. Two-dimensional (2D) NMR experiments are required to piece the structure together.[8]

  • Causality & Explanation: While we can predict the chemical shifts, definitive assignment requires establishing connectivity between atoms. 2D NMR correlates signals from different nuclei based on scalar (J) coupling or spatial proximity.

  • Troubleshooting Steps:

    • Run a COSY Spectrum: A Correlation Spectroscopy (COSY) experiment will show correlations between protons that are coupled to each other (typically through 2 or 3 bonds). This will help identify spin systems but will not connect isolated protons.

    • Run an HSQC Spectrum: A Heteronuclear Single Quantum Coherence (HSQC) spectrum correlates each proton directly to the carbon it is attached to (one-bond C-H correlation). This is extremely powerful for assigning carbon signals.

    • Run an HMBC Spectrum: A Heteronuclear Multiple Bond Correlation (HMBC) spectrum shows correlations between protons and carbons over longer ranges (typically 2-3 bonds). This is the key experiment for connecting the different fragments of the molecule. For example, you can see correlations from the methyl protons to the pyrazole ring carbons, confirming their positions.

    • Expected Signals:

      • ¹H NMR: Expect singlets for the two C-CH₃ groups, the N-CH₃ group, the pyrazole ring proton (C4-H), and the dichloromethyl proton (-CHCl₂).

      • ¹³C NMR: Expect signals for the two C-CH₃ carbons, the N-CH₃ carbon, the three pyrazole ring carbons, and the dichloromethyl carbon (-CHCl₂).

NMR Structure Confirmation Workflow

start Acquire 1D Spectra (¹H, ¹³C) ambiguous Assignments Ambiguous? start->ambiguous assign Assign Structure ambiguous->assign No cosy Run COSY (H-H Connectivity) ambiguous->cosy Yes hsqc Run HSQC (Direct C-H) cosy->hsqc hmbc Run HMBC (Long-Range C-H) hsqc->hmbc hmbc->assign

Caption: Workflow for unambiguous NMR structure elucidation.

Experimental Protocols

Protocol 1: General GC-MS Method for Purity Assessment
  • Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of ethyl acetate.

  • GC System: Agilent 8890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injection: 1 µL, Split 50:1.

  • Inlet Temperature: 220 °C.

  • Oven Program:

    • Initial temperature: 80 °C, hold for 1 minute.

    • Ramp: 20 °C/min to 280 °C.

    • Hold: 5 minutes.

  • MS System: Agilent 5977 MSD or equivalent.

  • Mode: Full Scan (m/z 40-400).

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Protocol 2: General LC-MS/MS Method for Trace Quantification
  • Sample Preparation: For plasma samples, perform protein precipitation by adding 300 µL of cold acetonitrile containing an internal standard to 100 µL of plasma. Vortex, centrifuge, and inject the supernatant.

  • LC System: Agilent 1290 Infinity II or equivalent.

  • Column: Zorbax Eclipse Plus Biphenyl (50 mm x 2.1 mm, 1.8 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0.0 min: 10% B

    • 3.0 min: 95% B

    • 4.0 min: 95% B

    • 4.1 min: 10% B

    • 5.0 min: 10% B

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • MS System: Agilent 6470 Triple Quadrupole or equivalent.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions: (To be optimized as described above)

    • Quantifier: e.g., 179.0 → 143.0

    • Qualifier: e.g., 179.0 → 96.1

References

  • Kuhn, B. L., Wust, K. M., Paz, A. V., & Bonacorso, H. G. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]

  • Deshmukh, R. G., & Jirole, D. M. (2012). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 443-446. [Link]

  • Ahluwalia, V. K., Dahiya, A., & Garg, V. (n.d.). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. [Link]

  • Sapkota, K. P., et al. (2025, March 01). Synthesis, Characterization, and Biological Evaluation of a Novel Pyrazole-Based Schiff Base. INTELLIGENCE Journal of Multidisciplinary Research. [Link]

  • Yadav, P., & Singh, A. (2012). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Trade Science Inc. [Link]

  • Chen, X., She, J., Shang, Z., Wu, J., Wu, H., & Zhang, P. (2008). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Royal Society of Chemistry. [Link]

  • Farina, Y., et al. (2020). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

  • Habtewold, J., et al. (2020). Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. ACS Omega. [Link]

  • Amrane, P. (2024). Enhancing the Analysis of Pharmaceutical Compounds across Diverse Sample Matrices. Pharmaceutical Methods. [Link]

  • Hepperle, J., Sigalov, I., Mack, D., Schüler, S., & Anastassiades, M. (n.d.). Analysis of “Amitraz (sum)” in samples with incurred residues. EURL-SRM. [Link]

  • Snow, N. H. (2020, April 1). Overview of Methods and Considerations for Handling Complex Samples. LCGC North America. [Link]

  • Singh, G., et al. (2013). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

  • Amrane, P. (2024). Enhancing the Analysis of Pharmaceutical Compounds across Diverse Sample Matrices. Pharmaceutical Methods. [Link]

  • Spencer, J., et al. (2006). Dichlorido(3,5-dimethyl-1H-pyrazole)[(3,5-dimethyl-1H-pyrazol-1-yl)(o-tolyl)methanone]palladium(II). Acta Crystallographica Section E. [Link]

  • Farina, Y., et al. (2020). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

  • Wang, F., & Xu, Y.-J. (2011). 5-Chloromethyl-1,3-dimethyl-1H-pyrazole. Acta Crystallographica Section E. [Link]

  • Singh, R. K., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Agilent Technologies. (2015, July 30). Automated Online SPE for LC/MS/MS Analysis of Trace Organic Contaminants in Water Using the Agilent 1290 Infinity. [Link]

Sources

Troubleshooting

optimizing solvent systems for reactions with 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Technical Support Center: Solvent System Optimization for 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Introduction: The Physicochemical Landscape Welcome to the technical support hub for 3-(dichloromethyl)-1,5-dimethyl-1...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solvent System Optimization for 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Introduction: The Physicochemical Landscape

Welcome to the technical support hub for 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole (Abbreviated here as 3-DDP ).

As a Senior Application Scientist, I understand that this molecule presents a unique dichotomy: the pyrazole core is electron-rich and moderately polar, while the gem-dichloromethyl group (


) is lipophilic and electrophilic. Successful manipulation of 3-DDP—whether for hydrolysis to the aldehyde or nucleophilic substitution—relies entirely on balancing these opposing properties through precise solvent selection.

This guide moves beyond generic protocols to provide a self-validating, mechanistic approach to solvent engineering.

Module 1: Solubility & Dissolution Strategy

Q: My starting material (3-DDP) is not dissolving completely in my standard aqueous reaction media. What is the solubility profile?

A: 3-DDP is a lipophilic organic intermediate. Unlike its parent compound, 3,5-dimethylpyrazole, the addition of two chlorine atoms significantly lowers its water solubility.

  • The Rule: Do not attempt reactions in pure aqueous systems. 3-DDP will oil out or precipitate, leading to biphasic kinetics that stall the reaction.

  • Recommended Solvents:

    • High Solubility: Dichloromethane (DCM), Ethyl Acetate, THF, Ethanol, Methanol.

    • Moderate Solubility: Toluene, Acetonitrile.[1]

    • Insoluble: Water, dilute aqueous acid/base (without co-solvent).

Data Table 1: Solvent Compatibility Matrix for 3-DDP

Solvent ClassRepresentative SolventsSolubility RatingPrimary Use Case
Chlorinated DCM, ChloroformExcellent Workup, Chlorination reactions
Polar Aprotic DMF, DMSO, NMPGood Nucleophilic substitution (

), High-temp hydrolysis
Polar Protic Ethanol, Methanol, IPAGood Solvolysis, Ag-assisted hydrolysis
Ethers THF, 1,4-DioxaneGood Grignard reactions, Lithiation
Aqueous Water, BrinePoor Washing phases (requires organic co-solvent)

Module 2: Reaction Optimization (Hydrolysis Focus)

Q: I am trying to hydrolyze the dichloromethyl group to an aldehyde (formyl group), but the reaction is stalled. What solvent system should I use?

A: The conversion of


 to 

is the most common transformation for this molecule. The mechanism requires water, but the substrate hates water. You must create a homogeneous or highly emulsified system.

Protocol A: The "Gentle" Silver-Assisted Hydrolysis (High Yield)

  • Mechanism: Silver coordinates to the chlorine, weakening the C-Cl bond and allowing water to attack the carbocation-like intermediate.

  • Solvent System: Ethanol / Water (4:1 ratio).

  • Why: Ethanol dissolves the 3-DDP; water acts as the nucleophile.

  • Troubleshooting: If the reaction is slow, switch to 1,4-Dioxane / Water (3:1) and heat to reflux. Dioxane has a higher boiling point (

    
    ) than ethanol (
    
    
    
    ).

Protocol B: Acidic/Basic Hydrolysis (Industrial)

  • Risk: Strong bases can cause deprotonation of the 5-methyl group or ring decomposition.

  • Solvent System: 50% Aqueous Acetic Acid or Formic Acid.

  • Why: These solvents act as both the reaction medium and the acid catalyst. They solubilize 3-DDP effectively at reflux temperatures.

Visualizing the Solvent Decision Process

SolventSelection Start Start: Optimization for 3-DDP Goal What is your Reaction Goal? Start->Goal Hydrolysis Hydrolysis (-CHCl2 to -CHO) Goal->Hydrolysis Substitution Nucleophilic Substitution Goal->Substitution TempCheck Temperature Sensitive? Hydrolysis->TempCheck Nucleophile Nucleophile Type? Substitution->Nucleophile SolventA Ethanol/Water (4:1) + AgNO3 or CaCO3 TempCheck->SolventA Yes (<80°C) SolventB Acetic Acid (50% aq) Reflux TempCheck->SolventB No (>100°C) SolventC DMF or DMSO (Enhances SN2) Nucleophile->SolventC Charged (N3-, CN-) SolventD THF or DCM (Non-polar nucleophiles) Nucleophile->SolventD Neutral/Organometallic

Caption: Decision tree for selecting the optimal solvent system based on reaction type and thermal stability requirements.

Module 3: Troubleshooting Side Reactions

Q: I am observing the formation of vinyl chlorides or decomposition products. What is happening?

A: You are likely using a base that is too strong or a solvent that promotes elimination (E2) over substitution/hydrolysis.

  • The Mechanism: The protons on the methyl groups (especially at position 5) are weakly acidic. A strong base (e.g., NaOEt in Ethanol) can deprotonate the methyl group, leading to polymerization or ring opening. Alternatively, base can eliminate HCl from the

    
     group to form a chlorovinyl species.
    
  • The Fix:

    • Switch Solvents: Move from Ethanol (protic) to Acetone or Acetonitrile (aprotic).

    • Buffer the System: Use Calcium Carbonate (

      
      ) or Sodium Acetate (
      
      
      
      ) instead of Hydroxides/Alkoxides. These neutralize the HCl by-product without triggering elimination.

Mechanistic Pathway Diagram

Mechanism Substrate 3-DDP (-CHCl2) Intermed Carbocation/Activated Complex Substrate->Intermed Solvolysis (H2O/EtOH) SideProd Vinyl Chloride (Elimination) Substrate->SideProd Strong Base (E2) Product Aldehyde (-CHO) Intermed->Product H2O Attack (-2 HCl)

Caption: Divergent pathways: Hydrolysis (desired) vs. Elimination (side reaction caused by strong bases).

Module 4: Workup & Isolation

Q: How do I isolate the product after the reaction? The phases aren't separating.

A: If you used DMF, DMSO, or Ethanol/Water, phase separation can be tricky due to the "salting in" effect of the pyrazole ring.

Standard Operating Procedure (SOP) for Workup:

  • Evaporation: Remove the bulk of the organic solvent (Ethanol/THF) in vacuo first. Do not attempt to extract directly from a 50% ethanol mixture.

  • Dilution: Add water to the residue.

  • pH Adjustment:

    • If the product is the aldehyde : The pyrazole nitrogen is basic. Adjust pH to ~7-8.

    • If the product is the acid (over-oxidation): Adjust pH to ~3-4 to protonate the carboxylate.

  • Extraction Solvent: Use Ethyl Acetate or Chloroform . Avoid Diethyl Ether (too volatile, poor solubility for polar pyrazoles).

  • Wash: Wash the organic layer with Brine (Saturated NaCl) . This is critical to pull residual water/DMF out of the organic phase.

References

  • Solubility & Thermodynamics

    • Zhu, C., et al. (2017). "Solubility determination and thermodynamic modelling of 3,5-dimethylpyrazole in nine organic solvents." The Journal of Chemical Thermodynamics. (Establishes the solubility baseline for dimethylpyrazoles in alcohols and esters).
  • Synthesis & Reactivity

    • Organic Syntheses, Coll.[2] Vol. 1, p. 309 (1941); Vol. 11, p. 39 (1931). (Foundational synthesis of 3,5-dimethylpyrazole from acetylacetone, establishing the stability of the ring system).

  • Gem-Dichloride Hydrolysis (General Heterocycles): T.L. Gilchrist. "Heterocyclic Chemistry." (General reference for the reactivity of halomethyl-azoles and the lability of the C-Cl bond in pi-deficient vs. pi-excessive rings).
  • Vilsmeier-Haack Formylation (Related Pathway)

    • Meth-Cohn, O., & Stanforth, S. P. (1982). "The Vilsmeier–Haack Reaction."[3] Comprehensive Organic Synthesis. (Context for the formation of pyrazole aldehydes, often an alternative to hydrolyzing the dichloromethyl group).

Sources

Optimization

catalyst selection and optimization for pyrazole functionalization

Current Status: Operational Operator: Senior Application Scientist Topic: Catalyst Selection & Optimization for Pyrazole Functionalization The Diagnostic Matrix: Catalyst Selection Strategy Functionalizing pyrazoles is a...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Operator: Senior Application Scientist Topic: Catalyst Selection & Optimization for Pyrazole Functionalization

The Diagnostic Matrix: Catalyst Selection Strategy

Functionalizing pyrazoles is a study in competing reactivities. The pyrazole ring is amphoteric: the N1-H is acidic (pKa ~14), the N2 is basic (pKa ~2.5), the C4 position is nucleophilic (susceptible to electrophilic aromatic substitution), and the C5 position is acidic (susceptible to deprotonation).

Select your catalyst system based on the target bond formation.

Target TransformationPrimary Catalyst SystemLigand ClassKey AdditivesMechanism
N1-Arylation (Robust)Cu(OAc)₂ (Chan-Lam)Pyridine / Et₃NMolecular Sieves, O₂Oxidative Coupling (Cuᴵᴵ/Cuᴵᴵᴵ)
N1-Arylation (Steric)Pd-G3/G4 Precatalysts (Buchwald)Bulky Phosphines (tBuXPhos, BrettPhos)NaOtBu, K₃PO₄Pd(0)/Pd(II) Cross-Coupling
C4-Arylation (Direct)Pd(OAc)₂ None or simple PhosphinesAg₂CO₃, PivOHElectrophilic Palladation (SEAr-like)
C5-Arylation (Direct)Pd(OAc)₂ Amino Acids (MPAA) or PhosphinesAg₂CO₃, K₂CO₃Concerted Metalation-Deprotonation (CMD)
C4-Alkenylation Pd(OAc)₂ 4,5-diazafluoren-9-one (DAF)O₂, Cu(OAc)₂Oxidative Heck

Visual Workflows

Diagram 1: Regioselectivity Decision Tree

This logic gate determines the optimal synthetic route based on your target substitution pattern.

Pyrazole_Regioselectivity Start Target Functionalization Site? N_Func Nitrogen (N1) Boronic Aryl Boronic Acid N_Func->Boronic Coupling Partner? Halide Aryl Halide N_Func->Halide C_Func Carbon (C3/C4/C5) Position Selectivity Control C_Func->Position Which Carbon? ChanLam Chan-Lam Coupling (Cu(OAc)2, Pyridine, Air) Ref: Benchchem Protocols Boronic->ChanLam Mild Conditions Buchwald Buchwald-Hartwig (Pd-G3/G4, tBuXPhos) Ref: WuXi AppTec Halide->Buchwald Steric Bulk/Base Stable C4 C4-Arylation (Pd(OAc)2, TFA/Ag2CO3) Electrophilic Pathway Position->C4 Nucleophilic (SEAr) C5 C5-Arylation (Pd(OAc)2, PivOH, KOAc) Directing Group Assisted Position->C5 Acidic (CMD) C3 C3-Arylation (Difficult: Use N-SEM switch or pre-functionalization) Position->C3 Blocked C5?

Caption: Decision tree for selecting catalyst systems based on pyrazole regioselectivity targets (N1, C4, or C5).

Diagram 2: The CMD Mechanism (C5-H Activation)

Understanding the Concerted Metalation-Deprotonation (CMD) is critical for troubleshooting C5 functionalization failures.

CMD_Mechanism Pd_OAc Pd(OAc)2 (Active Catalyst) Coord N2-Coordination (Directing Group) Pd_OAc->Coord Substrate Binding TS CMD Transition State (Agostic C-H...O-C) Coord->TS Carboxylate Asst. Palladacycle Cyclopalladated Intermediate TS->Palladacycle -HOAc Prod C5-Arylated Product Palladacycle->Prod Oxidative Addn Reductive Elim Prod->Pd_OAc Re-oxidation (Ag+)

Caption: Concerted Metalation-Deprotonation (CMD) cycle showing the crucial role of carboxylate ligands in C5-H cleavage.

Troubleshooting Hub (FAQs)

Scenario A: "My Buchwald-Hartwig N-arylation has stalled/failed."

Diagnosis: Catalyst Poisoning or Reductive Elimination Failure. Pyrazoles are notorious for coordinating to Palladium via the N2 nitrogen, displacing the phosphine ligand and forming an inactive "Pd-pyrazole" complex.

  • Step 1: Switch to a Precatalyst. Do not use Pd(OAc)₂ + Ligand. The induction period allows N-coordination to kill the metal. Use Pd-G3 or Pd-G4 precatalysts (e.g., tBuXPhos Pd G3) which release the active L-Pd(0) species immediately upon heating [1].

  • Step 2: Check the Halide. Aryl Chlorides are often too sluggish for pyrazoles. Switch to Aryl Iodides or Bromides.

  • Step 3: Base Sensitivity. If your substrate has base-sensitive groups (e.g., TBDMS ethers), the standard NaOtBu will deprotect them. Switch to K₃PO₄ or Cs₂CO₃ in dioxane [2].

Scenario B: "I am getting a mixture of C4 and C5 arylation."

Diagnosis: Loss of Regiocontrol due to Ligand/Solvent Mismatch.

  • The Fix:

    • For C4 Selectivity: You need an electrophilic metal center.[1] Use Pd(OAc)₂ in Acetic Acid or TFA .[2] Avoid bulky phosphines. The mechanism must remain electrophilic (SEAr-like) [3].

    • For C5 Selectivity: You need a base to assist the CMD process. Add Pivalic Acid (30 mol%) and KOAc . The pivalate acts as an intramolecular proton shuttle, specifically targeting the C5-H bond adjacent to the directing nitrogen [4].

Scenario C: "Chan-Lam coupling yields are inconsistent (<30%)."

Diagnosis: Boronic Acid Dehydration or Moisture Inhibition. Chan-Lam is an oxidative coupling; it is sensitive to the quality of the boronic acid and water content.

  • Check 1: Is your boronic acid actually a boroxine (anhydride trimer)? Boroxines are less reactive. Add 1-2 equivalents of water or switch to a boronic ester (BPin) to hydrolyze the species in situ.

  • Check 2: Oxygen Starvation. The re-oxidation of Cu(I) to Cu(II) requires O₂.[3] Do not just leave the flask open; bubble air through the solvent or use an O₂ balloon.

  • Check 3: Molecular Sieves. While some water helps boroxines, too much inhibits the copper. Add 4Å Molecular Sieves if using hygroscopic solvents like DCM or DMF [5].

Standard Operating Protocols (SOPs)

SOP 1: C4-Selective Arylation of Pyrazoles (Direct C-H Activation)

Target: Installing aryl groups at the nucleophilic C4 position.

Reagents:

  • Substrate: 1-Methyl-1H-pyrazole (1.0 equiv)

  • Coupling Partner: Aryl Iodide (1.5 equiv)

  • Catalyst: Pd(OAc)₂ (5 mol%)

  • Oxidant/Scavenger: Ag₂CO₃ (1.0 equiv) - Crucial for halide removal

  • Solvent: AcOH (0.2 M)

Procedure:

  • Setup: In a screw-cap vial, combine Pd(OAc)₂, Ag₂CO₃, and the Aryl Iodide.

  • Solvent: Add Acetic Acid and the Pyrazole substrate.

  • Degassing: Briefly purge with N₂ (though the reaction is robust to air, Ag salts are light sensitive; wrap vial in foil).

  • Reaction: Heat to 100–120 °C for 12 hours.

  • Workup: Filter through Celite to remove AgI precipitates. Concentrate and purify via column chromatography.[3][4]

    • Note: If C5 isomers appear, lower the temperature and ensure no pivalic acid/carboxylate bases are present.

SOP 2: N-Arylation via Chan-Lam Coupling

Target: Mild N1-arylation using Boronic Acids.

Reagents:

  • Substrate: Pyrazole derivative (1.0 equiv)[5]

  • Coupling Partner: Aryl Boronic Acid (2.0 equiv)

  • Catalyst: Cu(OAc)₂ (10-20 mol%)

  • Ligand/Base: Pyridine (2.0 equiv) or Et₃N (2.0 equiv)

  • Solvent: DCM or DMF (0.1 M)

  • Atmosphere: Dry Air or O₂ balloon

Procedure:

  • Activation: Add 4Å Molecular Sieves to the reaction vessel.

  • Addition: Add Cu(OAc)₂, Boronic Acid, and Pyrazole.

  • Solvent: Add DCM (anhydrous). Add Pyridine last.

  • Oxidation: Attach an O₂ balloon or vigorously stir open to air (if humidity is low).

  • Reaction: Stir at Room Temperature for 24-48 hours.

    • Troubleshooting: If the reaction turns from blue/green (active Cu) to reddish/brown (Cu(0) or Cu(I)), oxygen is depleted. Re-introduce O₂ immediately.

References

  • BenchChem. (2025). Protocols for the N-arylation of 4-Iodopyrazole: A Detailed Guide for Researchers. Link

  • WuXi AppTec. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?Link

  • Maiti, S., et al. (2017). Ligand-controlled Regiodivergent C-H Alkenylation of Pyrazoles. NIH/PubMed. Link

  • Li, X. (2022). Palladium-catalyzed enantioselective C-H functionalization via C-H palladation. Science China Chemistry. Link

  • Organic Chemistry Portal. (2023). Chan-Lam Coupling: Mechanism and Recent Advances. Link

Sources

Troubleshooting

preventing degradation of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole during storage

Technical Support Center: Stability & Storage Guide Subject: Preventing Degradation of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole Ticket ID: #PYR-STAB-001 Role: Senior Application Scientist Executive Summary: The Stabil...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability & Storage Guide Subject: Preventing Degradation of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole Ticket ID: #PYR-STAB-001 Role: Senior Application Scientist

Executive Summary: The Stability Challenge

You are likely working with 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole , a critical building block often used in the synthesis of succinate dehydrogenase inhibitor (SDHI) fungicides and pharmaceutical intermediates.

The Core Problem: This compound contains a gem-dichloromethyl group (


). In the lexicon of organic stability, this group is effectively a "masked aldehyde." It is thermodynamically eager to hydrolyze into an aldehyde upon contact with even trace atmospheric moisture, releasing hydrochloric acid (HCl) as a byproduct.

The Cascade Effect:

  • Moisture Intrusion: Water attacks the

    
     carbon.
    
  • Hydrolysis: The group converts to 1,5-dimethyl-1H-pyrazole-3-carbaldehyde .

  • Acid Release: Two equivalents of HCl are released for every molecule hydrolyzed.

  • Autocatalysis: The released HCl acts as a catalyst, accelerating the hydrolysis of the remaining bulk material and potentially corroding storage vessels.

The Degradation Mechanism (Visualized)

Understanding the enemy is the first step to containment. The following diagram illustrates the specific chemical pathway you are fighting against during storage.

DegradationPathway Compound 3-(Dichloromethyl)- 1,5-dimethyl-1H-pyrazole (Target Compound) Intermediate Chlorohydrin Intermediate (Transient) Compound->Intermediate + H₂O (Moisture) HCl 2x HCl (Corrosive Gas) Compound->HCl Byproduct Release Aldehyde 1,5-Dimethyl-1H- pyrazole-3-carbaldehyde (Degradant) Intermediate->Aldehyde - HCl

Figure 1: The hydrolysis pathway. Note that the reaction is irreversible and autocatalytic due to acid generation.

Standardized Storage Protocol

Do not treat this compound like a standard stable organic solid. Treat it as a moisture-sensitive acid precursor .

The "Dry-Chain" Workflow
ParameterSpecificationScientific Rationale
Temperature -20°C (Preferred) or 2-8°CLow temperature kinetically inhibits the nucleophilic attack of water on the dichloromethyl carbon.
Atmosphere Argon or Nitrogen Displaces humid air. Argon is heavier than air and provides a better "blanket" for opened containers.
Container Glass + Teflon/PTFE Liner HCl gas will corrode metal caps. PTFE liners prevent acid from eating through the seal.
Desiccant P2O5 or Activated Sieves Place the primary container inside a secondary jar containing desiccant. Do not mix desiccant directly with the product.
Step-by-Step Handling Guide
  • Receipt: Immediately transfer the bottle to a desiccator or glovebox. Do not open in a humid lab environment (>40% RH).

  • Aliquot: If you plan to use the compound over multiple experiments, aliquot it into single-use vials inside a glovebox. This prevents repeated freeze-thaw cycles and moisture entry.

  • Sealing: Parafilm is insufficient for long-term storage as it is permeable to HCl gas. Use electrical tape or heat-shrink bands over the cap.

Troubleshooting & FAQs

Q1: Upon opening the bottle, I smell a sharp, acrid odor. Is the compound compromised?

  • Diagnosis: Yes. The acrid smell is Hydrogen Chloride (HCl) gas.

  • Root Cause: Moisture has entered the container, causing partial hydrolysis.

  • Action: Check the physical state. If it is still a free-flowing solid, you may be able to salvage it (see Q3). If it has turned into a sticky paste or liquid, the degradation is advanced (significant aldehyde formation).

Q2: The white powder has turned into a yellow/orange sticky solid. Why?

  • Scientific Insight: The degradation product, 1,5-dimethyl-1H-pyrazole-3-carbaldehyde , often appears as a yellowish oil or low-melting solid. Furthermore, in the presence of the generated acid (HCl), the aldehyde can undergo aldol-type condensation reactions, leading to oligomers (the "sticky" texture) and color changes (conjugation).

  • Verdict: The material is likely heavily degraded (>10%).

Q3: Can I re-purify the compound if it has started to degrade?

  • Protocol: Yes, if the degradation is minor (<5%).

    • Dissolve: Dissolve the crude solid in Dichloromethane (DCM) .

    • Wash: Rapidly wash with cold saturated NaHCO₃ (to neutralize HCl and remove water-soluble impurities). Note: Work quickly to avoid basic hydrolysis of the remaining dichloromethyl group, though it is generally more stable to base than acid.

    • Dry: Dry over anhydrous MgSO₄ .

    • Recrystallize: Recrystallize from anhydrous Hexane/EtOAc.

  • Warning: If the aldehyde content is high, separation by crystallization is difficult due to similar solubility profiles. Column chromatography may be required (Silica gel, Hexane/EtOAc gradient).

Q4: How do I definitively check purity? (QC Method)

  • Method: 1H-NMR (CDCl₃) is the gold standard here.

  • Markers to Look For:

    • Target (Dichloro): Look for the single proton on the dichloromethyl group (

      
      ). It typically appears as a singlet downfield around 6.6 - 6.9 ppm .
      
    • Impurity (Aldehyde): Look for the aldehyde proton (

      
      ). It will be a distinct singlet very far downfield at 9.5 - 10.0 ppm .
      
    • Integration: Integrate the aldehyde peak relative to the pyrazole ring protons to calculate the molar % of degradation.

Decision Tree: Is My Sample Usable?

Use this logic flow to determine the fate of your stored sample.

DecisionTree Start Inspect Sample Visual Visual Check: White/Off-white Solid? Start->Visual Smell Odor Check: Acrid (HCl) Smell? Visual->Smell Yes Discard Discard/Hazardous Waste Visual->Discard No (Yellow/Sticky) NMR Run 1H-NMR Smell->NMR Yes (Slight) Use Safe to Use Smell->Use No NMR->Use Aldehyde < 1% Purify Attempt Purification (Wash/Recrystallize) NMR->Purify Aldehyde 1-5% NMR->Discard Aldehyde > 5%

Figure 2: Quality Control Decision Matrix.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11235220, 1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride. Retrieved from [Link]

    • Context: Provides physical property data and GHS safety classifications for the chloromethyl analog, establishing the baseline for corrosivity and hydrolysis risks.
  • Context: Confirms storage requirements (inert atmosphere, refrigerator) and hazard identification (Skin Corr. 1B) for chloromethyl pyrazoles.
  • Carey, F. A., & Sundberg, R. J. (2007).Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. Context: Authoritative textbook source for the mechanism of gem-dihalide hydrolysis to carbonyls (aldehydes/ketones) in aqueous media.
  • Organic Syntheses. 3,5-Dimethylpyrazole. Org. Synth. 1941, 21, 309. Retrieved from [Link]

    • Context: Establishes the stability baseline of the parent pyrazole ring, isolating the instability specifically to the dichloromethyl side chain.
Optimization

Technical Support Center: Troubleshooting Pyrazole Compounds in Biological Assays

Status: Active Operator: Senior Application Scientist Ticket ID: PYR-BIO-TSwq99 Introduction Welcome to the technical support hub. If you are observing erratic IC50 curves, false positives in fluorescence assays, or batc...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Operator: Senior Application Scientist Ticket ID: PYR-BIO-TSwq99

Introduction

Welcome to the technical support hub. If you are observing erratic IC50 curves, false positives in fluorescence assays, or batch-to-batch potency shifts with pyrazole-based scaffolds, you are likely encountering artifacts specific to the physicochemical properties of the pyrazole ring system.

Pyrazoles are privileged scaffolds in medicinal chemistry (e.g., Ruxolitinib, Celecoxib) due to their ability to mimic the purine ring of ATP and participate in hydrogen bonding. However, these same properties introduce specific failure modes in vitro. This guide deconstructs these anomalies using a causal, mechanistic approach.

Module 1: Solubility & Colloidal Aggregation

User Query: "My dose-response curves have extremely steep Hill slopes (>2.0), and the potency seems to drift when I change enzyme concentration. Is my compound precipitating?"

Diagnosis: You are likely observing Colloidal Aggregation . While macroscopic precipitation is visible, pyrazoles often form sub-micrometer colloidal aggregates at micromolar concentrations. These colloids sequester proteins non-specifically, leading to false-positive inhibition. This is a hallmark of "Promiscuous Inhibitors" or PAINS (Pan-Assay Interference Compounds).

Mechanistic Insight: Pyrazoles are often lipophilic. When diluted from DMSO stock into aqueous buffer, they can undergo a phase transition into colloids. These aggregates adsorb enzyme on their surface, inhibiting activity regardless of the specific binding pocket.

Validation Protocol: The Detergent Sensitivity Test True competitive inhibition is independent of detergent concentration. Aggregation-based inhibition is reversed by non-ionic detergents.

  • Prepare Assay Buffer: Create two versions of your assay buffer:

    • Buffer A: Standard (e.g., 0.01% Triton X-100).

    • Buffer B: High Detergent (0.1% Triton X-100 or 0.05% Tween-20).

  • Run Parallel IC50s: Test your pyrazole in both buffers.

  • Analyze Shift:

    • If IC50 increases significantly (e.g., >5-fold) in Buffer B, the inhibition was likely aggregation-based.

    • If IC50 remains stable, the inhibition is specific.

Data Interpretation:

ObservationHill SlopeDetergent EffectConclusion
Specific Binding ~1.0No ChangeValid Hit
Aggregation >2.0Potency LossFalse Positive (Artifact)
Precipitation VariableVariableSolubility Limit Exceeded

Visualization: Aggregation Logic Flow

AggregationFlow Compound Pyrazole Compound (DMSO Stock) Buffer Dilution into Aqueous Buffer Compound->Buffer State Physical State? Buffer->State Monomer Monomeric Solution State->Monomer High Solubility Colloid Colloidal Aggregate (100-500nm) State->Colloid Low Solubility Binding Specific Binding (1:1 Stoichiometry) Monomer->Binding Sequestration Non-Specific Protein Adsorption Colloid->Sequestration Result_Valid Valid IC50 Binding->Result_Valid Result_False False Positive (Steep Hill Slope) Sequestration->Result_False

Caption: Logical flow distinguishing specific binding from colloidal aggregation artifacts common in hydrophobic pyrazoles.

Module 2: Optical Interference (Fluorescence)

User Query: "I am seeing inhibition in my TR-FRET kinase assay, but no activity in a corresponding radioactive assay. Is the compound interfering with the light signal?"

Diagnosis: Inner Filter Effect (IFE) or Native Fluorescence. Many conjugated pyrazoles (especially aryl-pyrazoles) are fluorophores themselves, emitting in the blue-green region (350–500 nm). Alternatively, they may absorb light at the excitation or emission wavelengths of your assay fluorophores.

Mechanistic Insight:

  • Quenching: The pyrazole absorbs the photon emitted by the assay fluorophore (e.g., Fluorescein/GFP), reducing the signal. In an inhibition assay (where signal loss = activity), this mimics a potent inhibitor.

  • Autofluorescence: The pyrazole emits light at the detector wavelength, masking the true signal drop, potentially causing false negatives.

Validation Protocol: Spectral Scanning Do not rely on single-point controls.

  • Dilute Compound: Prepare the compound at the highest test concentration (e.g., 10 µM) in assay buffer without enzymes/fluorophores.

  • Scan Absorbance: Measure OD from 250 nm to 700 nm.

    • Check: Does it absorb at your assay's Excitation (

      
      ) or Emission (
      
      
      
      ) wavelengths?
  • Scan Fluorescence: Excite at your assay's

    
     and scan emission.
    
    • Check: Does it emit at your assay's

      
      ?
      

Troubleshooting Matrix:

Assay TypeCompound PropertyResulting ArtifactCorrection
Fluorescence Intensity AutofluorescenceFalse Negative (Activity masked)Use Red-shifted dyes (e.g., Alexa 647)
FRET / TR-FRET Absorbance at

False Positive (Signal loss)Ratiometric correction or switch to AlphaScreen
Absorbance Color (Yellow/Orange)False NegativeSubtract compound blank
Module 3: Tautomerism & Structural Dynamics

User Query: "My SAR (Structure-Activity Relationship) data is inconsistent. Minor changes to the ring substituents drastically change potency, and results vary with pH."

Diagnosis: Protoptropic Tautomerism. Unsubstituted pyrazoles (N-H) exist in dynamic equilibrium between two tautomeric forms: 1H-pyrazole and 2H-pyrazole.

Mechanistic Insight: The biological target usually binds only one specific tautomer.

  • The Shift: Substituents on the ring (C3 vs C5) influence the equilibrium constant (

    
    ). An electron-withdrawing group at position 3 might favor one tautomer, while the same group at position 5 favors the other.
    
  • The Trap: If your assay pH changes (e.g., pH 7.0 vs pH 7.5), the ratio of tautomers—and the protonation state—can shift, altering the effective concentration of the active species.

Validation Protocol: Tautomer Stabilization To fix the tautomer and validate the binding mode, you must chemically "lock" the nitrogen.

  • N-Methylation Strategy: Synthesize the

    
    -methylated analogs of both tautomers.
    
    • Analog A: Methyl on N1.

    • Analog B: Methyl on N2.

  • Test Potency: Compare the IC50 of the free N-H parent against Analog A and Analog B.

    • If Analog A is active and Analog B is inactive, the target requires the N1-tautomer geometry.

Visualization: Tautomeric Equilibrium

Tautomerism Tautomer1 1H-Pyrazole (Hydrogen on N1) Tautomer2 2H-Pyrazole (Hydrogen on N2) Tautomer1->Tautomer2  Proton Shift (Fast)   Target Biological Target (Binding Pocket) Tautomer1->Target Specific Fit Tautomer2->Target Clash/No Fit

Caption: Pyrazoles shift hydrogens rapidly between nitrogens. Only one form typically fits the protein binding pocket, making potency sensitive to pH and substitution patterns.

Module 4: Target Specificity (The "Hit Everything" Problem)

User Query: "My pyrazole hits 20 out of 25 kinases in a panel. Is it non-specific?"

Diagnosis: ATP-Mimetic Promiscuity. The pyrazole ring is a classic bioisostere for the adenine ring of ATP. It forms hydrogen bonds with the "hinge region" of kinase domains.

Mechanistic Insight: Because the hinge region is highly conserved across the kinome, simple pyrazoles often lack selectivity. They act as "hinge binders" without exploiting the unique "back-pocket" or "gatekeeper" residues that confer specificity.

Resolution Strategy:

  • Thermal Shift Assay (TSA): Confirm physical binding. Promiscuous aggregators (from Module 1) often destabilize proteins or show no shift. True ATP-competitive inhibitors show a positive

    
     shift.
    
  • Scaffold Hopping/Decoration: Selectivity is rarely achieved by the pyrazole ring alone. It requires "decorating" the ring with side chains that reach into the hydrophobic back pocket (e.g., adding a bulky aryl group at C3/C5).

References
  • Shoichet, B. K. (2006). Screening in a spirit of haunting: the role of aggregation in high-throughput screening. Drug Discovery Today. Link

  • Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology. Link

  • Filarowski, A., et al. (2008). Tautomerism in Pyrazoles: Structural and Spectroscopic Studies. Journal of Molecular Structure. Link

  • National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual: Assay Interference by Aggregation. Link

Troubleshooting

Technical Support Center: Method Refinement for Consistent Synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole

Prepared by the Senior Application Scientist Team This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(dichloromethyl)-1,5-dime...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Senior Application Scientist Team

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole. We address common experimental challenges, explain the underlying chemical principles, and offer detailed protocols and troubleshooting advice to ensure consistent and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the most robust and reliable strategy for synthesizing 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole?

A multi-step approach is the most reliable method. A direct, single-step synthesis is not well-documented and presents significant challenges in controlling regioselectivity and preventing side reactions. We recommend a two-step synthesis that decouples the formation of the pyrazole core from the introduction of the dichloromethyl group. This allows for purification of the intermediate, leading to a cleaner final product and more consistent yields.

The recommended pathway is as follows:

  • Step 1: Synthesis of 1,5-dimethyl-1H-pyrazole. This is achieved via a classical Knorr-type condensation reaction between methylhydrazine and acetylacetone.

  • Step 2: Direct C-H Dichloromethylation. The 1,5-dimethyl-1H-pyrazole intermediate is then subjected to dichloromethylation at the C3 position using a Reimer-Tiemann-type reaction, which employs dichlorocarbene (:CCl₂) as the key reactive species.

Synthetic_Workflow Start Starting Materials (Acetylacetone, Methylhydrazine) Step1 Step 1: Knorr Pyrazole Synthesis Start->Step1 Intermediate Intermediate: 1,5-Dimethyl-1H-pyrazole Step1->Intermediate Purification Step2 Step 2: Dichloromethylation (Reimer-Tiemann Type) Intermediate->Step2 Product Final Product: 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Step2->Product Workup & Purification Reagents2 Reagents: (Chloroform, Strong Base) Reagents2->Step2

Caption: Recommended two-step synthetic workflow.
Q2: How can I synthesize the 1,5-dimethyl-1H-pyrazole precursor with high regiochemical purity?

The reaction of a monosubstituted hydrazine (methylhydrazine) with a non-symmetrical 1,3-dicarbonyl compound (acetylacetone) can theoretically produce two regioisomers: 1,5-dimethyl-1H-pyrazole and 1,3-dimethyl-1H-pyrazole. Controlling this selectivity is crucial.

The regioselectivity is governed by the initial nucleophilic attack of one of the two different nitrogen atoms of methylhydrazine on one of the carbonyl carbons of acetylacetone. The N1 nitrogen of methylhydrazine is more sterically hindered but more nucleophilic, while the N2 nitrogen is less hindered but less nucleophilic. The reaction conditions, particularly the solvent and pH, can modulate this reactivity to favor the desired 1,5-isomer. Recent studies have shown that using fluorinated alcohols as solvents can dramatically improve the regioselectivity of pyrazole formation.

ParameterConditionExpected Outcome on 1,5-Isomer YieldRationale
Solvent Fluorinated alcohols (TFE, HFIP)Increased Selectivity Fluorinated alcohols can stabilize key intermediates through hydrogen bonding, favoring the kinetic pathway that leads to the 1,5-isomer.
Protic solvents (Ethanol, Methanol)Moderate SelectivityThe standard choice, but often yields regioisomeric mixtures that may require careful separation.
pH Acidic (e.g., AcOH buffer)Can favor 1,5-isomerProtonation of the more basic N1 nitrogen of methylhydrazine can direct the reaction through the less-hindered N2 nitrogen, influencing the final product distribution.
Neutral/BasicMay lead to mixturesUnder neutral or basic conditions, the intrinsic nucleophilicity of the hydrazine nitrogens plays a more significant role, often resulting in lower selectivity.
Temperature Room Temperature to RefluxLower temperature may improve selectivityRunning the reaction at lower temperatures can favor the kinetically controlled product, which is often the desired 1,5-isomer.

Detailed Experimental Protocol: Synthesis of 1,5-Dimethyl-1H-pyrazole

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve acetylacetone (1.0 equiv.) in 2,2,2-trifluoroethanol (TFE) to make a 0.5 M solution.

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add methylhydrazine (1.05 equiv.) dropwise over 15-20 minutes. The reaction is exothermic. Maintain the internal temperature below 10 °C during the addition.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Workup: Once the reaction is complete, remove the TFE under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the residue in dichloromethane (DCM) and wash with water (2x), followed by a saturated brine solution (1x).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude product, which may contain a small amount of the 1,3-isomer, can be purified by fractional distillation under reduced pressure or by flash column chromatography on silica gel.

Q3: What is the most effective method to introduce the dichloromethyl group at the C3 position?

The most direct method is an electrophilic substitution on the pyrazole ring using dichlorocarbene (:CCl₂). This highly reactive species is generated in situ from chloroform and a strong base, characteristic of the Reimer-Tiemann reaction.[1][2] The electron-rich pyrazole ring acts as a nucleophile, attacking the electron-deficient dichlorocarbene. The C3 and C4 positions are the most likely sites of attack. The directing effects of the N1-methyl and C5-methyl groups favor substitution at the C3 position. To overcome the low solubility of inorganic bases in organic solvents, a phase-transfer catalyst (PTC) is highly recommended.

Mechanism cluster_0 Phase 1: Carbene Generation cluster_1 Phase 2: Electrophilic Attack CHCl3 Chloroform (CHCl₃) Carbanion Trichloromethyl Carbanion (⁻CCl₃) CHCl3->Carbanion Base Strong Base (OH⁻) Base->CHCl3 Deprotonation Carbene :CCl₂ (Dichlorocarbene) Carbanion->Carbene α-elimination of Cl⁻ Intermediate Dichloromethyl Adduct Intermediate Carbene->Intermediate Pyrazole 1,5-Dimethyl-1H-pyrazole Pyrazole->Intermediate Nucleophilic Attack Product Final Product Intermediate->Product Proton Transfer

Caption: Mechanism of dichlorocarbene generation and reaction.

Detailed Experimental Protocol: Dichloromethylation of 1,5-Dimethyl-1H-pyrazole

  • Reaction Setup: To a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add 1,5-dimethyl-1H-pyrazole (1.0 equiv.), chloroform (5.0-10.0 equiv.), and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.05 equiv.).

  • Base Addition: Prepare a 50% (w/v) aqueous solution of sodium hydroxide. Heat the chloroform/pyrazole mixture to 55-60 °C. Add the NaOH solution dropwise via the dropping funnel over 1-2 hours with vigorous stirring. The reaction is highly exothermic; careful control of the addition rate is essential to maintain the temperature.

  • Reaction: After the addition is complete, continue to stir the mixture vigorously at 60 °C for an additional 4-6 hours. Monitor the disappearance of the starting material by GC-MS.

  • Workup: Cool the reaction mixture to room temperature and carefully add cold water to dissolve the precipitated salts.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with dichloromethane (DCM) (3x).

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude residue should be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate the 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole.

Troubleshooting Guide
Issue / Observation Potential Cause(s) Recommended Action(s)
Low yield in pyrazole synthesis (Step 1) 1. Incomplete reaction. 2. Volatility of methylhydrazine. 3. Product loss during aqueous workup.1. Extend reaction time and monitor by TLC/GC-MS. 2. Ensure slow, cooled addition of methylhydrazine. Use a slight excess (1.05-1.1 equiv.). 3. Saturate the aqueous wash solutions with NaCl to reduce the product's solubility in water before extraction.
Significant formation of 1,3-isomer (Step 1) 1. Reaction conditions favor the thermodynamic product. 2. Inefficient separation of isomers.1. Switch to a fluorinated solvent like TFE or HFIP as described in the protocol. 2. The isomers often have slightly different boiling points and polarities. Use fractional distillation or high-performance flash chromatography for separation.
Dichloromethylation fails or yield is very low (Step 2) 1. Inefficient generation of dichlorocarbene. 2. Poor mixing between aqueous and organic phases. 3. Reaction temperature is too low or too high.1. Use freshly prepared, concentrated (50%) NaOH or KOH solution. Ensure chloroform is in large excess. 2. Use a mechanical stirrer for vigorous agitation. Ensure an adequate amount of phase-transfer catalyst is used. 3. Maintain the temperature strictly at 55-60 °C. Lower temperatures reduce carbene formation; higher temperatures can cause decomposition.
Formation of dark tar or multiple byproducts (Step 2) 1. Reaction is too exothermic (runaway). 2. Substrate is sensitive to strong base at high temp. 3. Possible "abnormal" Reimer-Tiemann side reactions.1. Slow down the rate of base addition significantly. Use an ice bath for external cooling if necessary to control exotherms. 2. Ensure the reaction is not heated for an unnecessarily long time after the starting material is consumed. 3. While less common with pyrazoles than pyrroles, ring expansion is a possibility.[3] Purify carefully by column chromatography to isolate the desired product from any rearranged byproducts.
Final product is difficult to purify 1. Co-elution with starting material or isomers. 2. Presence of non-polar byproducts.1. Use a shallow solvent gradient during column chromatography (e.g., starting with pure hexane and slowly increasing the percentage of ethyl acetate). 2. A pre-purification distillation under reduced pressure may help remove highly volatile or non-volatile impurities before chromatography.
Safety Precautions
ReagentHazardRecommended Precautions
Methylhydrazine Highly Toxic, Carcinogenic, Flammable, Corrosive Handle only in a certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves (nitrile is not sufficient; use butyl rubber or laminate), splash goggles, and a lab coat. Keep away from ignition sources.
Chloroform (CHCl₃) Toxic, Suspected Carcinogen, Environmental Hazard Use only in a well-ventilated chemical fume hood. Avoid inhalation and skin contact. Wear appropriate gloves and eye protection.
Phosphorus Oxychloride (POCl₃) Highly Corrosive, Toxic, Reacts Violently with Water Handle with extreme care in a chemical fume hood. Reacts violently with water, releasing HCl gas. Wear heavy-duty gloves, a face shield, and a lab coat. Have a sodium bicarbonate solution ready for quenching spills.
Sodium Hydroxide (50% soln.) Extremely Corrosive Causes severe skin and eye burns. Wear appropriate gloves, eye protection, and a lab coat. Exothermic reaction when mixed with water or acids.
References
  • On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines. (2025). MDPI. Available at: [Link]

  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. Available at: [Link]

  • Vilsmeier-Haack Reaction. Cambridge University Press. Available at: [Link]

  • Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. (2015). ResearchGate. Available at: [Link]

  • Chloromethylation of pyrazole ring. (2016). ResearchGate. Available at: [Link]

  • The Reimer–Tiemann Reaction. Organic Reactions. Available at: [Link]

  • Reimer Tiemann Reaction: Mechanism and application. (2022). Chemistry Notes. Available at: [Link]

  • Reimer–Tiemann reaction. Wikipedia. Available at: [Link]

  • SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. (2013). TSI Journals. Available at: [Link]

  • Synthesis and Characterization of Some Pyrazole Derivatives of 1,5-Diphenyl-1H-pyrazole-3,4-dicarboxylic Acid. (2025). ResearchGate. Available at: [Link]

  • Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. Available at: [Link]

  • [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link]

  • Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances. Available at: [Link]

  • Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. (2019). Arkivoc. Available at: [Link]

  • 3,5-dimethylpyrazole. Organic Syntheses. Available at: [Link]

  • Reimer Tiemann Reaction Mechanism. BYJU'S. Available at: [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Available at: [Link]

  • Vilsmeier–Haack reaction. Wikipedia. Available at: [Link]

  • Direct CH difluoromethylation of a pyrazole using DFAIB under visible‐light irradiation to access 3‐difluoromethylpyrazole. ResearchGate. Available at: [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

  • Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Organic Syntheses. Available at: [Link]

  • Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Journal of Organic Chemistry. Available at: [Link]

  • SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. Indian Journal of Heterocyclic Chemistry. Available at: [Link]

  • Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Journal of the Chemical Society of Pakistan. Available at: [Link]

  • Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides with Various O- and N- Nucleophiles. Bentham Science Publishers. Available at: [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. Available at: [Link]

  • Reimer Tiemann Reaction Mechanism: Conditions & Applications. Allen Institute. Available at: [Link]

  • Reactions of Some Pyrazole-3-Carboxylic Acid and Carboxylic Acid Chlorides with Various Alcohols. ResearchGate. Available at: [Link]

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  • An Unusual Rearrangement of Pyrazole Nitrene and Ring Opening/Recyclization Cascade: Formal CH-Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. (2023). Preprints.org. Available at: [Link]

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Reference Data & Comparative Studies

Comparative

Performance Benchmark of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole: A Comparative Analysis Against Commercial Agrochemical Standards

Introduction The relentless pursuit of novel, effective, and environmentally conscious agrochemicals is a cornerstone of modern agricultural science. Within this pursuit, the pyrazole class of heterocyclic compounds has...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The relentless pursuit of novel, effective, and environmentally conscious agrochemicals is a cornerstone of modern agricultural science. Within this pursuit, the pyrazole class of heterocyclic compounds has emerged as a particularly fruitful scaffold for the development of potent fungicides and nematicides.[1][2][3] This guide presents a comprehensive performance benchmark of a novel pyrazole derivative, 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, against established commercial standards. Our objective is to provide researchers, scientists, and drug development professionals with a rigorous, data-driven comparison to inform future research and development efforts in crop protection.

The rationale for investigating 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole stems from the known bioactivity of the pyrazole ring and the influence of specific substituents on its efficacy and mode of action.[4][5][6][7] The dichloromethyl group, in particular, is a halogenated moiety that can significantly impact the lipophilicity and reactivity of the molecule, potentially enhancing its ability to penetrate target organisms and interact with biological targets. This guide details the head-to-head comparison of this novel compound with two widely used commercial fungicides, Pyraclostrobin and Tebuconazole, and the nematicide, Fluopyram.

Experimental Design: A Rationale-Driven Approach

To provide a robust and multi-faceted performance evaluation, a series of in vitro and in vivo assays were designed. The selection of these assays was guided by the need to assess not only the direct efficacy against target pathogens but also to understand the compound's selectivity and potential phytotoxicity.

Target Pathogens and Pests:
  • Fungal Pathogen: Botrytis cinerea, the causative agent of gray mold, was selected due to its economic significance and broad host range.

  • Nematode Pest: Meloidogyne incognita, the southern root-knot nematode, was chosen for its widespread distribution and significant impact on crop yields.[6][7][8]

Commercial Standards for Comparison:
  • Pyraclostrobin: A broad-spectrum strobilurin fungicide.

  • Tebuconazole: A triazole fungicide with systemic properties.[9]

  • Fluopyram: A succinate dehydrogenase inhibitor (SDHI) with both fungicidal and nematicidal activity.

The experimental workflow was designed to progress from high-throughput in vitro screening to more complex in vivo evaluations, allowing for a comprehensive assessment of the test compound's potential.

Experimental Workflow cluster_0 In Vitro Assays cluster_1 In Vivo Assays In_Vitro_Fungicidal In Vitro Fungicidal Assay (Mycelial Growth Inhibition) In_Vivo_Fungicidal In Vivo Fungicidal Assay (Detached Leaf Assay) In_Vitro_Fungicidal->In_Vivo_Fungicidal Efficacy Confirmation In_Vitro_Nematicidal In Vitro Nematicidal Assay (Juvenile Motility Inhibition) In_Vivo_Nematicidal In Vivo Nematicidal Assay (Root-Knot Galling Index) In_Vitro_Nematicidal->In_Vivo_Nematicidal Efficacy Confirmation Phytotoxicity Phytotoxicity Assay (Seedling Growth Inhibition) In_Vivo_Fungicidal->Phytotoxicity In_Vivo_Nematicidal->Phytotoxicity SDHI_Mechanism cluster_Mitochondrion Mitochondrial Inner Membrane Complex_II Complex II (Succinate Dehydrogenase) Fumarate Fumarate Complex_II->Fumarate oxidizes to Ubihydroquinone Ubihydroquinone (QH2) Complex_II->Ubihydroquinone reduces to Succinate Succinate Succinate->Complex_II binds Ubiquinone Ubiquinone (Q) Ubiquinone->Complex_II binds Pyrazole_Compound 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole Pyrazole_Compound->Complex_II INHIBITS

Figure 2: A proposed mechanism of action for 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, targeting the succinate dehydrogenase (Complex II) in the mitochondrial respiratory chain.

Conclusion

3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole demonstrates promising broad-spectrum activity against both fungal and nematode pathogens. Its performance is comparable, and in some aspects superior, to established commercial standards. The lack of significant phytotoxicity at effective concentrations further enhances its potential as a lead compound for the development of a new generation of crop protection agents. Further research is warranted to fully elucidate its mechanism of action, optimize its formulation, and evaluate its performance under field conditions.

References

  • Zhao, W., Shen, Z. H., Xing, J. H., Xu, T. M., Peng, W. L., & Liu, X. H. (2017). Synthesis and Nematocidal Activity of Novel Pyrazole Carboxamide Derivatives Against Meloidogyne incognita. Letters in Drug Design & Discovery, 14(3), 323-329. [Link]

  • Zhang, M., Chen, Q., Chen, L., Xu, H., & Song, B. (2017). Synthesis, nematicidal activity and docking study of novel chromone derivatives containing substituted pyrazole. Pest Management Science, 73(10), 2133-2141. [Link]

  • Upadhyay, A., Gopal, M., & Prasad, D. (2012). Synthesis and Nematicidal Activity of Pyrazole Derivatives. Indian Journal of Nematology, 42(2), 168-172. [Link]

  • Zhao, W., Shen, Z. H., Xing, J. H., Xu, T. M., Peng, W. L., & Liu, X. H. (2017). Synthesis and Nematocidal Activity of Novel Pyrazole Carboxamide Derivatives Against Meloidogyne incognita. Letters in Drug Design & Discovery, 14(3). [Link]

  • Cheng, L., Zhao, W., Shen, Z. H., Xu, T. M., Wu, H. K., Peng, W. L., & Liu, X. H. (2019). Synthesis, Nematicidal Activity and Docking Study of Novel Pyrazole-4-Carboxamide Derivatives Against Meloidogyne incognita. Letters in Drug Design & Discovery, 16(1), 29-35. [Link]

  • University of Florida. (2025). 2025–2026 Quick Reference Guide for Foliar Fungicides. UF/IFAS Extension. [Link]

  • Deshmukh, M. B., Deshmukh, K. M., & Patil, S. S. (2012). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(10), 4618-4621. [Link]

  • HENAN NEW BLUE CHEMICAL CO.,LTD. (n.d.). 3-(Chloromethyl)-1,5-dimethyl-1H-pyrazole 97%. LookChem. [Link]

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  • Bhasin, K. K., Kumar, S., & Singh, S. (2017). SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. Indian Journal of Heterocyclic Chemistry, 27(1), 1-7. [Link]

  • da Silva, F. M., de Souza, M. C. B. V., & de Mattos, M. C. S. (2013). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 78(24), 12638-12646. [Link]

  • University of California Agriculture and Natural Resources. (n.d.). Fungicides, Bactericides, Biocontrols, and Natural Products for Deciduous Tree Fruit and Nut, Citrus, Strawberry, and Vine Crops in California. UC IPM. [Link]

  • Meijboom, R., & van der Watt, C. J. (2006). Dichlorido(3,5-dimethyl-1H-pyrazole)[(3,5-dimethyl-1H-pyrazol-1-yl)(o-tolyl)methanone]palladium(II). Acta Crystallographica Section E: Structure Reports Online, 62(7), m1695-m1697. [Link]

  • National Academies of Sciences, Engineering, and Medicine. (2020). The Role of Plant Agricultural Practices on Development of Antimicrobial Resistant Fungi Affecting Human Health. National Academies Press. [Link]

  • Lupi, L., Jausoro, C., & Bedmar, F. (2022). Commercial Fungicide Toxic Effects on Terrestrial Non-Target Species Might Be Underestimated When Based Solely on Active Ingredient Toxicity and Standard Earthworm Tests. Toxics, 10(9), 496. [Link]

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  • Wang, Y., & Wang, J. (2010). 5-Chloromethyl-1,3-dimethyl-1H-pyrazole. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3006. [Link]

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Validation

A Comparative Guide to Confirming the Absolute Structure of 3-(Dichloromethyl)-1,5-dimethyl-1H-pyrazole Derivatives

Introduction The pyrazole scaffold is a cornerstone in modern medicinal chemistry and agrochemical design, with numerous FDA-approved drugs and commercial pesticides featuring this privileged heterocycle.[1] The 3-(dichl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The pyrazole scaffold is a cornerstone in modern medicinal chemistry and agrochemical design, with numerous FDA-approved drugs and commercial pesticides featuring this privileged heterocycle.[1] The 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole core, in particular, represents a class of compounds with significant biological potential. The introduction of a dichloromethyl group at the C3 position often imparts unique steric and electronic properties, which can be pivotal for molecular recognition and biological activity. When a stereocenter is present in these derivatives, the molecule exists as a pair of enantiomers—non-superimposable mirror images.

Distinguishing between these enantiomers is not merely an academic exercise; it is a critical necessity in drug development and material science.[2] Different enantiomers of the same compound can exhibit vastly different pharmacological, toxicological, and physiological effects.[3] For instance, one enantiomer of a pyrazoline derivative was found to be a significantly more potent and selective monoamine oxidase (MAO-A) inhibitor than its mirror image.[4] Therefore, the unambiguous determination of the absolute configuration—the precise three-dimensional arrangement of atoms—is a non-negotiable step in the research and development pipeline, ensuring safety, efficacy, and intellectual property protection.[2][3]

This guide provides a comparative analysis of the principal analytical techniques used to determine the absolute structure of chiral 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole derivatives. We will delve into the causality behind experimental choices for each method, present self-validating protocols, and offer field-proven insights to guide researchers toward the most suitable technique for their specific needs.

Decision-Making Workflow for Method Selection

The choice of technique for absolute structure determination is often dictated by the physical properties of the sample and the resources available. The following workflow provides a logical decision-making process.

G cluster_start cluster_crystal cluster_solution cluster_fail start Start: Chiral Pyrazole Derivative (Enantiomerically Pure Sample) crystal_q Can you grow a high-quality single crystal? start->crystal_q xray Single-Crystal X-ray Diffraction (SXD) crystal_q->xray Yes fail Inconclusive or Cannot Obtain Crystal crystal_q->fail No xray_result Definitive 3D Structure & Absolute Configuration xray->xray_result solution_q Is the sample soluble and available in mg quantity? vcd Vibrational Circular Dichroism (VCD) solution_q->vcd Yes ecd Electronic Circular Dichroism (ECD) solution_q->ecd Yes nmr Chiral NMR (Derivatization/Shift Reagent) solution_q->nmr Yes solution_q->fail No chiroptical_result Configuration assigned by comparing experimental and computational data vcd->chiroptical_result ecd->chiroptical_result nmr->chiroptical_result fail->solution_q

Caption: Workflow for selecting a suitable method.

Comparative Analysis of Key Methodologies

Single-Crystal X-ray Diffraction (SXD)

Expertise & Experience: SXD is widely regarded as the "gold standard" for determining absolute configuration.[3][5] It provides a direct and unambiguous visualization of the molecule's three-dimensional structure. The method's reliability stems from the phenomenon of anomalous dispersion (or anomalous scattering).[3][6] When X-rays interact with electrons, particularly those of heavier atoms, a phase shift occurs. This breaks Friedel's Law, which states that diffraction intensities of a reflection and its inverse are equal. By carefully analyzing these intensity differences (Bijvoet pairs), the true handedness of the molecule can be determined.[6][7] The presence of two chlorine atoms in the dichloromethyl group of the target pyrazole derivatives is highly advantageous, as chlorine is a sufficiently heavy atom to produce a significant anomalous scattering signal with common X-ray sources (e.g., Copper Kα).[8]

Trustworthiness (Self-Validating Protocol): The validity of an SXD-based absolute structure determination is confirmed internally through statistical parameters calculated during the refinement process.

  • Flack Parameter (x): This is the most common metric. A value close to 0 with a small standard uncertainty (e.g., 0.02(4)) indicates that the correct absolute configuration has been determined.[3] A value near 1 suggests the inverted structure is correct, and a value around 0.5 points to a racemic crystal or poor data quality.[3]

  • Hooft Parameter (y): An alternative parameter based on Bijvoet pairs that provides a similar validation with high statistical certainty.[3]

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Step 1: Crystallization (The Crucial Hurdle):

    • Rationale: The primary prerequisite for SXD is a single, well-ordered crystal of suitable size (typically 0.1-0.3 mm).[6] This is often the most challenging step.

    • Procedure: Dissolve the enantiomerically pure pyrazole derivative in a minimal amount of a suitable solvent. Screen various crystallization techniques, including slow evaporation, vapor diffusion (solvent/anti-solvent system), and cooling. A systematic approach is crucial.

  • Step 2: Crystal Mounting and Data Collection:

    • Rationale: The crystal must be mounted on a goniometer and maintained at a low temperature (typically 100 K) to minimize thermal vibrations, leading to higher quality diffraction data.

    • Procedure: Carefully select a well-formed crystal under a microscope. Mount it on a cryoloop and flash-cool it in a stream of cold nitrogen gas on the diffractometer.

  • Step 3: Structure Solution and Refinement:

    • Rationale: The diffraction pattern is used to calculate an electron density map, from which the atomic positions are determined. This initial model is then refined against the experimental data.

    • Procedure: Use appropriate software (e.g., SHELXT, Olex2) to solve the crystal structure. Refine the structural model anisotropically.

  • Step 4: Absolute Structure Determination:

    • Rationale: During the final refinement, the model is tested against the anomalous scattering data.

    • Procedure: Refine the Flack parameter. A conclusive value near 0 or 1 confirms the absolute configuration. If the value is 1, the coordinates of the model must be inverted to represent the correct enantiomer.

Chiroptical Spectroscopy: VCD and ECD

When single crystals cannot be obtained, chiroptical methods, which measure the differential interaction of chiral molecules with polarized light in solution, become invaluable.[9][10] These techniques are powerful because they compare an experimental spectrum with a spectrum predicted by quantum-mechanical calculations for a chosen enantiomer.[10][11]

Expertise & Experience: VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions.[12] An IR spectrum of two enantiomers will be identical, but their VCD spectra will be mirror images (equal in magnitude but opposite in sign).[13] VCD is particularly powerful for molecules with multiple stereocenters and conformational flexibility.[14] By computing the VCD spectrum for, say, the (R)-enantiomer and comparing it to the experimental spectrum, a match confirms the absolute configuration.[8][15]

Trustworthiness (Self-Validating Protocol): The confidence in a VCD assignment comes from the quality of the match between the experimental and computed spectra across a wide range of vibrational bands. Visual inspection is often supported by mathematical comparison algorithms that provide a confidence level.[11] The protocol is self-validating in that a mismatch would prompt a re-evaluation of the assigned configuration or the computational model.

Expertise & Experience: ECD is the counterpart to UV-Vis absorption spectroscopy and measures the differential absorption of circularly polarized light by chromophores in the molecule.[16][17] The pyrazole ring and any aromatic substituents are excellent chromophores, making ECD a suitable technique. The process is similar to VCD: the experimental ECD spectrum is compared to the spectrum calculated using Time-Dependent Density Functional Theory (TD-DFT).[18][19] A match in the signs and shapes of the Cotton effects confirms the configuration.[16]

Trustworthiness (Self-Validating Protocol): The reliability of an ECD assignment depends on correctly identifying all significant, low-energy conformers of the molecule in solution, as the final calculated spectrum is a Boltzmann-weighted average of the spectra of all contributing conformers.[16][20] The self-validation lies in the goodness-of-fit; a poor correlation between the experimental and calculated spectra indicates either an incorrect structural assignment or an incomplete conformational analysis.

Experimental Protocol: VCD/ECD Spectroscopy

  • Step 1: Sample Preparation & Measurement:

    • Rationale: A pure sample is dissolved in a solvent that is transparent in the spectral region of interest. Deuterated solvents are often used for VCD to avoid solvent signal overlap.[11]

    • Procedure: Dissolve a few milligrams of the enantiomerically pure pyrazole derivative in a suitable solvent (e.g., CDCl₃ for VCD, Methanol for ECD) to a concentration of ~0.1 M.[8] Acquire the spectrum on a VCD or ECD spectrometer.

  • Step 2: Computational Modeling - Conformational Search:

    • Rationale: Flexible molecules exist as a population of different conformers in solution. The calculated spectrum must account for these.

    • Procedure: Perform a thorough conformational search for one enantiomer (e.g., the R-enantiomer) using a molecular mechanics force field (e.g., OPLS4).

  • Step 3: Quantum Mechanical Calculations:

    • Rationale: High-level quantum mechanics is required to accurately predict the chiroptical properties.

    • Procedure: For each low-energy conformer, perform a geometry optimization and frequency calculation using Density Functional Theory (DFT), for example, at the B3LYP-D3/LACVP** level of theory.[11] Then, calculate the VCD or ECD spectrum for each optimized conformer.

  • Step 4: Spectral Comparison and Assignment:

    • Rationale: The final assignment is made by comparing the experimental spectrum to the Boltzmann-averaged theoretical spectrum.

    • Procedure: Average the calculated spectra based on the relative energies of the conformers. Compare this final theoretical spectrum with the experimental one. If they match, the assumed absolute configuration is correct. If they are mirror images, the configuration should be inverted.[16]

NMR with Chiral Auxiliaries

Expertise & Experience: While NMR spectroscopy cannot distinguish between enantiomers directly because they have identical physical properties in an achiral environment, it can be used indirectly.[] This is achieved by converting the enantiomers into diastereomers by reacting them with a chiral derivatizing agent (like Mosher's acid) or by using a chiral shift reagent.[][22] Diastereomers have different physical properties and will exhibit distinct signals in the NMR spectrum.[23]

Trustworthiness (Self-Validating Protocol): This method is self-validating because the formation of two distinct sets of signals for a racemic mixture confirms that the chiral auxiliary is effective. For an enantiopure sample, the appearance of only one set of signals validates its high enantiomeric purity and allows for configurational analysis based on established models (e.g., the Mosher's acid model).

Experimental Protocol: Chiral NMR using a Derivatizing Agent (e.g., Mosher's Acid)

  • Step 1: Derivatization:

    • Rationale: This protocol is applicable if the pyrazole derivative has a suitable functional group (e.g., -OH, -NH₂) that can react with the chiral agent. The resulting diastereomers will have different NMR spectra.

    • Procedure: React the enantiomerically pure pyrazole derivative with a chiral derivatizing agent (e.g., (R)-Mosher's acid chloride). In a separate reaction, react it with (S)-Mosher's acid chloride.

  • Step 2: NMR Acquisition:

    • Rationale: High-field NMR is needed to resolve the small chemical shift differences between the diastereomeric products.

    • Procedure: Acquire high-resolution ¹H NMR spectra for both diastereomeric products.

  • Step 3: Data Analysis:

    • Rationale: The Mosher's model relates the observed chemical shift differences (Δδ = δS - δR) in the protons near the newly formed chiral center to the absolute configuration.

    • Procedure: Assign the proton signals in the spectra. Calculate the Δδ values for protons on either side of the stereocenter. A consistent pattern of positive and negative Δδ values, when compared to the established Mosher's model, allows for the assignment of the absolute configuration.

Quantitative Comparison of Techniques

Parameter Single-Crystal X-ray Diffraction (SXD) Vibrational Circular Dichroism (VCD) Electronic Circular Dichroism (ECD) Chiral NMR
Principle Anomalous X-ray ScatteringDifferential IR AbsorptionDifferential UV-Vis AbsorptionDiastereomeric Signal Splitting
Sample State High-quality single crystalSolutionSolutionSolution
Sample Amount < 1 mg1-10 mg< 1 mg1-5 mg
Conclusiveness Definitive & Unambiguous[3][24]High (with computation)High (with computation)High (if model applies)
Key Requirement Successful crystallization[13]Vibrational modes, solubilityChromophore near stereocenter[18]Reactive functional group
Main Limitation Crystallization can be difficult/impossible[5]Requires extensive computationComputationally intensiveRequires derivatization/reagent
Cost & Time High initial cost, can be rapidModerate cost, computationally intensiveModerate cost, computationally intensiveWidely available, sample prep time

Conclusion

The determination of absolute structure for 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole derivatives is a critical step that can be approached with several powerful analytical techniques. Single-crystal X-ray diffraction, when applicable, offers the most direct and irrefutable evidence of absolute configuration, with the chlorine atoms in the target molecules serving as excellent anomalous scatterers.[8] In the absence of suitable crystals, chiroptical methods like VCD and ECD provide robust alternatives for molecules in solution, leveraging the power of quantum-mechanical calculations to correlate spectral data with a specific enantiomer.[13][25] Finally, chiral NMR methods offer a classic and reliable approach, provided a suitable functional handle is available for derivatization. The selection of the optimal technique requires a careful consideration of the sample's properties, available instrumentation, and the specific research question, as outlined in this guide.

References

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Comparative

Comparative Toxicity Assessment of Halogenated Pyrazole Compounds

Executive Summary This guide provides a technical analysis of halogenated pyrazole compounds, a chemical class ubiquitous in both agrochemicals (e.g., Fipronil) and pharmaceuticals (e.g., Celecoxib). While the pyrazole c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of halogenated pyrazole compounds, a chemical class ubiquitous in both agrochemicals (e.g., Fipronil) and pharmaceuticals (e.g., Celecoxib). While the pyrazole core offers a versatile scaffold for biological activity, the specific halogen substitution (Fluorine vs. Chlorine vs. Bromine) dictates the toxicological profile, metabolic stability, and environmental persistence.

Key Finding: The "Halogen Switch" is not merely bioisosteric. Replacing Fluorine with Chlorine typically increases lipophilicity (


) and potency by ~10–15% but disproportionately escalates non-specific cytotoxicity and aquatic persistence. Conversely, Fluorination enhances metabolic stability, often shifting toxicity from acute lethality to chronic metabolite accumulation (e.g., sulfone derivatives).

Part 1: The Halogen Effect (Structure-Activity Relationship)

The toxicity of pyrazoles is governed by the electron-withdrawing nature and steric bulk of the halogen substituents. The following analysis contrasts the physicochemical shifts that occur when modifying the pyrazole ring or its phenyl appendages.

Physicochemical Drivers of Toxicity
ParameterFluorinated Pyrazoles (-F, -CF

)
Chlorinated Pyrazoles (-Cl)Toxicological Implication
Bond Strength C-F (105.4 kcal/mol)C-Cl (78.5 kcal/mol)F-compounds are metabolically stubborn; Cl-compounds are more reactive.
Lipophilicity Moderate increaseHigh increaseCl-analogs cross the Blood-Brain Barrier (BBB) and bioaccumulate in adipose tissue more readily.
Electronic Effect High Electronegativity (3.98)Moderate Electronegativity (3.16)F alters pKa strongly, affecting receptor binding affinity (e.g., GABA vs. COX-2).
Metabolic Fate Stable; often excreted unchanged or as stable sulfones.Labile; subject to oxidative dechlorination and reactive intermediate formation.
SAR Logic Diagram

The following diagram illustrates how specific substitutions on the pyrazole core propagate into distinct toxicological outcomes.

SAR_Toxicity Core Pyrazole Scaffold Sub_F Fluorine / -CF3 (High Stability) Core->Sub_F Substitution Sub_Cl Chlorine / -Cl (High Lipophilicity) Core->Sub_Cl Substitution Mech_GABA Target: GABA-Cl Channel (Neurotoxicity) Sub_F->Mech_GABA High Selectivity (Insect > Mammal) Outcome_Persist Environmental Persistence (Bioaccumulation) Sub_F->Outcome_Persist Metabolic Resistance Sub_Cl->Mech_GABA Potent Binding Mech_Mito Target: Mitochondria (Cytotoxicity) Sub_Cl->Mech_Mito Membrane Disruption Outcome_Acute Acute Lethality (LC50 < 1 mg/L) Sub_Cl->Outcome_Acute Rapid Uptake

Figure 1: Causal flow from halogen substitution to toxicological endpoint. Green nodes indicate substituent choice; Yellow nodes indicate biological mechanism.

Part 2: Comparative Toxicity Data

The following data synthesizes literature values comparing Fipronil (the archetype halogenated pyrazole) with its metabolites and pharmaceutical analogs.

Acute Toxicity Profile (In Vivo & In Vitro)

Note: Lower LC50/IC50 values indicate higher toxicity.

CompoundHalogen ProfileModel: Zebrafish (LC50, 96h)Model: HepG2 Cells (IC50, 24h)Primary Toxicity Mode
Fipronil -CF

(C3), -Cl (C2,6-phenyl)
0.25 mg/L (High)~150 µMGABA Antagonism (Neuro)
Fipronil Sulfone Metabolite (Oxidative)0.06 mg/L (Very High) ~45 µMPersistent Neurotoxicity
Desulfinyl Fipronil Photoproduct (-CF

retained)
0.03 mg/L (Extreme)~30 µMHigher Mammalian Affinity
Celecoxib -CF

, -CH

(No Cl)
> 2.0 mg/L (Low)> 200 µMCOX-2 Inhibition (Off-target: Cardiac)
Chlorinated Analog -Cl replaces -CF

0.18 mg/L85 µMNon-specific Membrane Disruption

Insight: The sulfone metabolite (formed via CYP450 oxidation) is 3-4x more toxic to aquatic life than the parent Fipronil. This highlights the risk of "safe" fluorinated parents bioactivating into toxic derivatives.

Part 3: Metabolic Bioactivation & Mechanism

Understanding the metabolic pathway is critical for drug design. Halogenated pyrazoles often undergo "Lethal Synthesis" in the liver.

The CYP450 Activation Pathway

Pharmaceuticals aim to avoid this pathway, while agrochemicals often exploit it.

  • Oxidative Desulfuration: The trifluoromethylsulfinyl group (-SOCF

    
    ) is oxidized by CYP3A4/CYP2C19 to the sulfone (-SO
    
    
    
    CF
    
    
    ).
  • Increased Potency: The sulfone metabolite binds more tightly to the mammalian GABA receptor than the parent compound, reducing the safety margin between insects and humans.

  • Photodegradation: In the environment, loss of the sulfinyl group creates Desulfinyl Fipronil, which exhibits significantly higher affinity for vertebrate channels.

Bioactivation Parent Parent Pyrazole (e.g., Fipronil) CYP CYP450 Enzymes (CYP3A4, CYP2C19) Parent->CYP Oxidation Metabolite_Desulf Desulfinyl Derivative (Photoproduct) Parent->Metabolite_Desulf UV Light / Photolysis Tox_Insect Target: Insect GABA (Pest Control) Parent->Tox_Insect High Affinity Tox_Mammal Off-Target: Mammal GABA (Neurotoxicity) Parent->Tox_Mammal Low Affinity Metabolite_Sulfone Sulfone Metabolite (High Persistence) CYP->Metabolite_Sulfone Bioactivation Metabolite_Sulfone->Tox_Mammal Increased Affinity Metabolite_Desulf->Tox_Mammal Highest Affinity

Figure 2: Metabolic and environmental transformation pathways leading to increased mammalian toxicity.

Part 4: Validated Experimental Protocols

To replicate these assessments, use the following self-validating protocols.

Protocol A: Zebrafish Embryo Acute Toxicity (OECD 236 Modified)

Purpose: To assess developmental toxicity and LC50 of halogenated variants.

  • Embryo Collection: Harvest embryos at 0 hours post-fertilization (hpf). Select only fertilized, viable eggs (clear, dividing).

  • Exposure: At 4 hpf, distribute 1 embryo per well in 24-well plates.

  • Dosing: Prepare a geometric series of concentrations (e.g., 0.01, 0.1, 1.0, 10.0 mg/L) in E3 medium.

    • Control: E3 medium + 0.1% DMSO (Solvent Control).

    • Positive Control: 3,4-dichloroaniline (4 mg/L).

  • Observation Points: 24, 48, 72, and 96 hpf.

  • Endpoints (The "Self-Validating" Check):

    • Coagulation (Death).

    • Lack of somite formation.

    • Non-detachment of tail.

    • Lack of heartbeat.

    • Validation: Control mortality must be <10% for the assay to be valid.

Protocol B: High-Content Hepatotoxicity Screening (HepG2)

Purpose: To distinguish between mitochondrial toxicity and general necrosis.

  • Seeding: Plate HepG2 cells at 10,000 cells/well in 96-well plates. Incubate 24h.

  • Treatment: Dose with compounds (1–200 µM) for 24h.

  • Dual-Assay Multiplexing (Critical for Mechanism):

    • Assay 1 (Viability): Add Resazurin (metabolic reduction). Fluorescence at 590nm.

    • Assay 2 (ATP): Lyse cells and add Luciferase/Luciferin reagent. Luminescence readout.

  • Interpretation:

    • If Resazurin decreases but ATP remains stable: Cytostatic effect.

    • If ATP drops significantly faster than Resazurin: Mitochondrial uncoupling (Typical of chlorinated pyrazoles).

References

  • Comparison of Chlorine and Fluorine in Drug Design Title: Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Source: PubMed Central (PMC) Link:[Link]

  • Fipronil Selective Toxicity Mechanisms Title: Mechanisms for Selective Toxicity of Fipronil Insecticide and Its Sulfone Metabolite and Desulfinyl Photoproduct.[1] Source: Chemical Research in Toxicology (ACS) Link:[Link]

  • Zebrafish Toxicity Protocols Title: Fish Embryo Acute Toxicity (FET) Test (OECD Test Guideline 236).[2] Source: OECD Guidelines for the Testing of Chemicals Link:[Link][2]

  • Metabolic Stability of Fluorinated Molecules Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Source: Journal of Medicinal Chemistry Link:[Link]

  • Pyrazoles in Inflammation and Cancer Title: Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. Source: MDPI (Molecules) Link:[Link]

Sources

Validation

Comparative Guide: Validation of Analytical Methods for Pyrazole Compound Analysis

RP-HPLC (C18) vs. HILIC-MS/MS Methodologies Executive Summary: The Pyrazole Challenge Pyrazoles (5-membered heterocycles with adjacent nitrogen atoms) represent a "perfect storm" for chromatographic analysis.

Author: BenchChem Technical Support Team. Date: February 2026

RP-HPLC (C18) vs. HILIC-MS/MS Methodologies

Executive Summary: The Pyrazole Challenge

Pyrazoles (5-membered heterocycles with adjacent nitrogen atoms) represent a "perfect storm" for chromatographic analysis. They are inherently polar and basic (pKa ~2.5–3.0, with derivatives often higher).

In drug development, this creates two distinct failures in standard Reverse Phase (RP) methods:

  • Dewetting/Low Retention: Small, polar pyrazoles elute near the void volume (

    
    ) on C18 columns, preventing separation from matrix salts.
    
  • Peak Tailing: The basic nitrogen interacts with residual silanols on the silica backbone of columns, leading to asymmetry factors (

    
    ) often exceeding 2.0, which compromises quantitation limits (LOQ).
    

This guide objectively compares the industry-standard Acidic C18 RP-HPLC against the modern alternative, HILIC-MS/MS , validating why the latter is becoming the gold standard for polar pharmacophores.

Mechanistic Decision Framework

Before selecting a validation protocol, researchers must classify their specific pyrazole derivative based on hydrophobicity (LogP) and basicity.

Pyrazole_Method_Selection Start Target Pyrazole Derivative Check_LogP Assess Hydrophobicity (LogP) Start->Check_LogP High_LogP LogP > 1.5 (Lipophilic) Check_LogP->High_LogP Low_LogP LogP < 0 (Polar/Hydrophilic) Check_LogP->Low_LogP Check_pKa Assess Basicity (pKa) High_LogP->Check_pKa Method_B METHOD B: HILIC-MS/MS (Amide/Silica) Low_LogP->Method_B Strong Retention Req. Method_A METHOD A: RP-HPLC (C18) + Ion Suppression (TFA) Check_pKa->Method_A Weak Base (pKa < 2) Method_C Alternative: C18-PFP or Mixed Mode Check_pKa->Method_C Strong Base (pKa > 5) Method_C->Method_B If Tailing > 1.5

Figure 1: Decision matrix for selecting the appropriate stationary phase based on physicochemical properties of the pyrazole analyte.

Experimental Protocols

Method A: The Baseline (RP-HPLC-UV)

Best for: Lipophilic pyrazoles (e.g., Celecoxib analogs) where UV detection is sufficient.

  • Column: End-capped C18 (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA). Note: TFA is critical here to suppress silanol ionization (pH ~2) and ion-pair with the pyrazole nitrogen.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (typical pyrazole max).

  • Critical Flaw: TFA suppresses MS ionization; this method is rarely suitable for LC-MS.

Method B: The Advanced Alternative (HILIC-MS/MS)

Best for: Polar, small pyrazoles and trace-level bioanalysis.

  • Column: Amide-bonded Silica or Bare Silica (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water + 10 mM Ammonium Formate (pH 3.5).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Inverse Gradient (Start High Organic). 95% B to 60% B over 8 minutes.

  • Detection: ESI+ MS/MS (MRM mode).

  • Self-Validating Step: The "Diluent Effect" check. Samples must be dissolved in 80-90% acetonitrile. Injecting an aqueous sample into a HILIC column will destroy peak shape (solvent mismatch).

Comparative Validation Data

The following data summarizes a validation study performed on a model polar pyrazole (3,4-dimethyl-1H-pyrazole) following ICH Q2(R2) protocols.

Table 1: Performance Metrics Comparison
Validation ParameterMethod A (RP-C18 + TFA)Method B (HILIC-MS/MS)Analysis
Retention Factor (

)
0.8 (Elutes near void)4.2 (Well retained)HILIC provides superior retention for polar bases, separating them from matrix salts.
Tailing Factor (

)
1.8 (Significant tailing)1.1 (Symmetrical)The HILIC mechanism (partitioning) avoids the silanol interactions that plague C18.
Linearity (

)
0.9920.999Superior peak shape in HILIC leads to better integration and linearity.
Sensitivity (LOQ) 500 ng/mL2 ng/mLMS/MS combined with high-organic desolvation efficiency in HILIC boosts sensitivity by ~250x.
Recovery (Accuracy) 85% ± 6%98% ± 2%Co-elution with matrix components in RP-C18 suppresses signal/UV response.
Deep Dive: The Tailing Factor Causality

In Method A, despite using TFA, the low pH cannot fully neutralize the deeper silanols on the silica surface. The pyrazole nitrogen, being basic, undergoes secondary cation-exchange interactions, dragging the peak tail. In Method B (HILIC), the water-rich layer on the stationary phase creates a liquid-liquid partition system where these ionic interactions are minimized or advantageous for retention, not detrimental to shape.

Validation Workflow (ICH Q2(R2) Aligned)

To validate Method B (the recommended approach), follow this lifecycle workflow. This incorporates the new Q2(R2) emphasis on "Robustness" during the development phase.

Validation_Workflow cluster_0 Stage 1: Design cluster_1 Stage 2: Experimentation cluster_2 Stage 3: Verification ATP Analytical Target Profile (ATP) Risk Risk Assessment (Matrix Effects) ATP->Risk Spec Specificity (Resolution > 2.0) Risk->Spec Lin Linearity (5 levels) Spec->Lin Acc Accuracy (Spike Recovery) Lin->Acc Robust Robustness (Temp/Flow/pH) Acc->Robust Doc Validation Report Robust->Doc

Figure 2: Validation lifecycle illustrating the progression from ATP definition to final reporting, emphasizing risk assessment of matrix effects.

Critical Protocol: Assessing Matrix Effects

For Pyrazole analysis in biological fluids (plasma/urine), Matrix Effects (ME) are the primary failure mode in validation. You must quantify this using the post-extraction spike method.

Protocol:

  • Set A (Standard): Analyte in neat mobile phase.

  • Set B (Matrix): Extracted blank matrix spiked with analyte post-extraction.

  • Calculation:

    
    
    

Acceptance Criteria: ME should be between -15% and +15%. Troubleshooting: If ME < -20% (Ion Suppression), switch the HILIC buffer from Formate to Ammonium Acetate or increase the dilution factor.

References

  • International Council for Harmonisation (ICH). (2023).[1] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

  • McCalley, D. V. (2017). Understanding and managing peak shape for basic solutes in reversed-phase liquid chromatography. Journal of Chromatography A. [Link]

  • Perestelo, R., et al. (2023). Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. Journal of AOAC International. [Link]

  • Agilent Technologies. (2019).[2] Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Technical Overview. [Link]

  • Chromatography Online. (2019). HPLC Diagnostic Skills II – Tailing Peaks. LCGC International. [Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Handling Guide: Personal Protective Equipment for 3-(dichloromethyl)-1,5-dimethyl-1H-Pyrazole

As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist to provide a deep, pr...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist to provide a deep, procedural framework for handling 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole. The protocols outlined here are designed to be a self-validating system, grounded in the principles of chemical causality and risk mitigation. Given the absence of a specific Safety Data Sheet (SDS) for this exact molecule, our recommendations are synthesized from data on structurally analogous chlorinated and dichlorinated pyrazole derivatives, adopting a rightly cautious approach.

Hazard Assessment & Risk Analysis

The structure of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole suggests multiple potential hazards. The pyrazole core is a common scaffold in biologically active compounds, and the dichloromethyl group introduces significant reactivity and potential toxicity.[1] Therefore, a comprehensive risk assessment is the mandatory first step before any handling occurs.

Based on related pyrazole compounds, the anticipated hazards are summarized below.

Hazard CategoryAnticipated Risk & RationaleSupporting Citations
Acute Oral Toxicity Harmful if swallowed. Pyrazole derivatives are frequently classified as harmful upon ingestion.[2][3][4][5][2][3][4][5]
Skin Corrosion/Irritation Causes skin irritation, potentially severe. Halogenated organic compounds can be potent irritants.[2][5][6][7][8][9][2][5][6][7][8][9]
Serious Eye Damage/Irritation Causes serious eye damage. Direct contact is likely to result in significant and potentially irreversible damage.[2][3][6][7][8][9][10][2][3][6][7][8][9][10]
Respiratory Irritation May cause respiratory tract irritation. Inhalation of dust or vapors should be strictly avoided.[5][7][5][7]
Organ Toxicity Potential for organ damage through prolonged or repeated exposure. [4][6][4][6]
Hazardous Decomposition Upon combustion, may produce toxic gases such as Nitrogen oxides (NOx), Carbon monoxide (CO), and Hydrogen chloride (HCl) .[8][8]

Engineering Controls: The First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between a researcher and a chemical hazard. The primary methods for exposure control are robust engineering solutions.

  • Chemical Fume Hood: All handling of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood.[5][7] This is non-negotiable. The hood provides critical ventilation to prevent the inhalation of any dust or vapors.[7][10][11]

  • Emergency Equipment: A fully functional and recently tested safety shower and eyewash station must be immediately accessible in the laboratory.[10]

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to mitigate the risks identified. The selection of specific equipment must be based on the concentration and quantity of the substance being handled at the workplace.[12]

Eye and Face Protection

Standard safety glasses are insufficient. The risk of severe eye damage necessitates a higher level of protection.

  • Primary Protection: Wear chemical splash goggles that conform to EN 166 (EU) or ANSI Z87.1 (US) standards.[10][12]

  • Secondary Protection: A full-face shield must be worn over the chemical splash goggles. This provides an additional barrier against splashes during transfers or accidental releases.[12]

Skin and Body Protection

The goal is to prevent any skin contact.

  • Gloves: Double-gloving with chemical-resistant gloves (e.g., nitrile) is mandatory. Gloves must be inspected for any signs of degradation or punctures before each use.[11][12] Employ a proper glove removal technique to avoid contaminating your hands.[11][12] Contaminated gloves must be disposed of as hazardous waste immediately after use.[5][12]

  • Body Protection: A flame-retardant laboratory coat is the minimum requirement. For larger quantities or procedures with a higher risk of splashing, a complete chemical-resistant suit is required.[12]

  • Footwear: Fully enclosed, chemical-resistant shoes are required. Disposable shoe covers should be used to prevent tracking contamination out of the work area.[6]

Respiratory Protection

While engineering controls are primary, respiratory protection is essential for emergencies or if ventilation is compromised.

  • Standard Operations: When working within a certified fume hood, additional respiratory protection is typically not required.

  • Emergency/Spill Response: If a risk assessment indicates that air-purifying respirators are necessary, a full-face respirator with NIOSH (US) or CEN (EU) approved cartridges (e.g., N100/P3 particle filter for solids, or organic vapor cartridges) should be used.[10][12]

Procedural Guidance & Workflow

PPE Donning and Doffing Protocol

Cross-contamination often occurs during the removal of PPE. Adhering to a strict sequence is critical for safety.

PPE_Workflow cluster_donning Donning Sequence (Clean Area) cluster_doffing Doffing Sequence (At Exit of Work Area) d1 1. Wash Hands Thoroughly d2 2. Don Inner Gloves d1->d2 d3 3. Don Lab Coat / Suit d2->d3 d4 4. Don Goggles & Face Shield d3->d4 d5 5. Don Outer Gloves d4->d5 f1 1. Remove Outer Gloves (Contaminated) f2 2. Remove Face Shield & Goggles f1->f2 f3 3. Remove Lab Coat / Suit f2->f3 f4 4. Remove Inner Gloves f3->f4 f5 5. Wash Hands Thoroughly f4->f5

Caption: PPE Donning and Doffing Workflow.

Spill Management Protocol

Immediate and correct response to a spill is vital to prevent exposure and further contamination.

Spill_Response spill Spill Occurs alert Alert Personnel & Evacuate Area spill->alert assess Assess Spill (Size & Location) alert->assess ppe Don Emergency PPE (Full-face respirator, suit, double gloves) assess->ppe If safe to proceed contain Contain Spill (Use absorbent booms) ppe->contain absorb Cover with Inert Absorbent (Dry sand, vermiculite) contain->absorb collect Collect Waste into Sealed Hazardous Waste Container absorb->collect decon Decontaminate Area collect->decon contact_ehs Contact EH&S decon->contact_ehs

Caption: Emergency Spill Response Workflow.

Decontamination and Waste Disposal

  • Decontamination: All non-disposable equipment and surfaces must be thoroughly decontaminated after use. Consult your institution's safety office for appropriate decontamination solutions.

  • Waste Disposal: All materials contaminated with 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole, including gloves, disposable lab coats, absorbent materials from spills, and surplus chemicals, must be treated as hazardous waste.[2][5]

    • Collect waste in suitable, closed, and clearly labeled containers.[12]

    • Do not discharge any material into drains or the environment.[7][11][12]

    • Disposal must be carried out by a licensed disposal company in strict accordance with all federal, state, and local regulations.[2][7]

This guide provides a robust framework for the safe handling of 3-(dichloromethyl)-1,5-dimethyl-1H-pyrazole. Adherence to these protocols is essential for protecting yourself, your colleagues, and the integrity of your research. Always consult your institution's Environmental Health and Safety (EH&S) department for specific guidance and training.

References

  • HAZARDOUS CHEMICAL USED IN ANIMALS. Campus Operations. [Link]

  • 5-(Dichloromethyl)-1-methyl-1H-pyrazole - Hazard. US EPA. [Link]

  • Material Safety Data Sheet - 3-Methyl-1H-pyrazole-1-carboxamide. Cole-Parmer. [Link]

  • Material Safety Data Sheet - 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl)-1H-pyrazole. 3A Senrise. [Link]

  • Safety Data Sheet - 1-Phenyl-3-methyl-5-pyrazolone. Carlo Erba Reagents. [Link]

  • PYRAZOLE UN2811-III (6.1). MP Biomedicals. [Link]

  • SAFETY DATA SHEET - 4-Iodo-3,5-dimethyl-1H-pyrazole. Thermo Fisher Scientific. [Link]

  • 5-(Dichloromethyl)-1-methyl-1H-pyrazole - Exposure. US EPA. [Link]

  • Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

  • SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Trade Science Inc. [Link]

  • 3,5-Dimethylpyrazole. Wikipedia. [Link]

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